Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

• CAS: 63484-12-8

Core Science & Biosynthesis

Biological activity of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate"

This technical guide provides an in-depth analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , a critical pharmaceutical intermediate and quality control standard in the synthesis of substituted benzamide antipsychotics.

Synthesis, Impurity Profiling, and Bio-Application[1]

Part 1: Executive Technical Summary

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a specialized sulfonyl-benzoate ester primarily utilized as the penultimate precursor in the synthesis of Tiapride , a selective dopamine

receptor antagonist. In regulatory contexts (European Pharmacopoeia), it is designated as Tiapride Impurity A .

For drug development professionals, this compound represents a "pre-pharmacophore": it contains the essential aromatic core required for receptor binding but lacks the side-chain functionality necessary for biological potency. Its primary "activity" in a research setting is its high electrophilic reactivity toward diamines to generate bioactive benzamides.

Key Parameter	Specification
CAS Number	63484-12-8
Molecular Formula
Molecular Weight	244.27 g/mol
Regulatory Status	EP Impurity A (Tiapride); Synthesis Intermediate
Physical State	White to off-white crystalline powder
Melting Point	117–119 °C

Part 2: Chemical Biology & Pharmacophore Analysis[2][3]

1. The Sulfonyl-Benzoate Motif

The biological significance of this compound lies in its structural contribution to the ortho-methoxy benzamide class of antipsychotics (e.g., Tiapride, Sulpiride, Amisulpride).

• The Sulfonyl Group (

  ): Located at the meta position relative to the amide (in the final drug), this group functions as a hydrogen bond acceptor. In the dopamine receptor pocket, it mimics the electronic properties of the sulfonamide group found in Sulpiride, contributing to high selectivity for limbic system receptors over striatal receptors (reducing extrapyramidal side effects).

• The Ortho-Methoxy Group (

  ): This group creates an intramolecular hydrogen bond with the amide proton in the final drug, locking the molecule into a planar conformation essential for receptor docking. In the intermediate ester form, this group sterically influences the rate of amidation.

2. Bio-Transformation Potential

While Methyl 2-Methoxy-5-(methylsulfonyl)benzoate itself lacks significant affinity for dopamine receptors (due to the absence of the basic nitrogen side chain), it is a potent electrophile .

• Mechanism: The methyl ester undergoes aminolysis. The electron-withdrawing effect of the para-sulfonyl group activates the carbonyl carbon, facilitating nucleophilic attack by amines.

• Toxicology Note: As an alkylating-like agent (acylating), it is classified as a skin and eye irritant (H315, H319). It does not possess the "Michael acceptor" toxicity of vinyl sulfones but requires containment due to its reactivity.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Intermediate

Rationale: This pathway avoids the use of hazardous permanganate oxidations by utilizing chlorosulfonation.

• Chlorosulfonation:

  • React Methyl 2-methoxybenzoate (Start) with excess Chlorosulfonic acid (

    ) at 45–50°C for 2 hours.

  • Mechanism:[1][2][3] Electrophilic aromatic substitution. The methoxy group directs the sulfonyl chloride to the para position (position 5).

  • Quench: Pour onto ice to isolate the sulfonyl chloride intermediate.

• Reduction to Sulfinate:

  • Treat the sulfonyl chloride with Sodium Sulfite (

    ) in aqueous base (pH ~9-10).

  • Result: Formation of the sodium sulfinate salt (

    ).

• Methylation (Target Formation):

  • React the sulfinate salt with Dimethyl Sulfate (DMS) or Methyl Iodide in refluxing methanol/water.

  • Yield: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate precipitates upon cooling.

  • Purification: Recrystallize from methanol (Target MP: 117°C).

Protocol B: Conversion to Bioactive Tiapride (Amidation)

Rationale: This is the standard "activation" assay to verify the quality of the intermediate for drug production.

• Reagents:

  • Substrate: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (1.0 eq)

  • Reagent: N,N-Diethylethylenediamine (1.2 eq)

  • Solvent: Toluene or Xylene (anhydrous)

• Procedure:

  • Dissolve the benzoate ester in toluene.

  • Add the diamine under nitrogen atmosphere.

  • Heat to reflux (110°C) for 8–12 hours. The reaction is driven by the removal of methanol (can be distilled off).

• Work-up:

  • Cool to room temperature.[4]

  • Extract with dilute HCl (the product moves to the aqueous phase due to the basic side chain).

  • Basify the aqueous layer with NaOH to precipitate Tiapride base .

• Validation:

  • HPLC Purity check (Target >99.5%).

Part 4: Visualization of Signaling & Synthesis

The following diagram illustrates the chemical genealogy of the compound, positioning it between the raw material (Salicylic acid derivative) and the active pharmaceutical ingredient (Tiapride).

Caption: Synthesis pathway highlighting Methyl 2-Methoxy-5-(methylsulfonyl)benzoate as the critical junction point for Tiapride production.

Part 5: Impurity Profiling & Analytical Standards

For researchers using this compound as a reference standard (Impurity A), the following HPLC parameters are standard for detecting trace levels in Tiapride API.

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Buffer (pH 2.5 Phosphate) : Acetonitrile (85:15)
Flow Rate	1.0 mL/min
Detection	UV @ 240 nm
Retention Time	~1.5x relative to Tiapride (Less polar due to ester)
Limit of Detection	Typically < 0.05% required for API release

Mechanism of Impurity Formation: Impurity A arises in the final drug product via hydrolysis of the amide bond (reverse reaction) or, more commonly, as unreacted starting material carried over from the amidation step. Its presence indicates incomplete conversion or insufficient purification.

References

• European Pharmacopoeia Commission. (2023). Tiapride Hydrochloride Monograph 01/2008:1575. European Directorate for the Quality of Medicines (EDQM).

• Sun, Z., et al. (2023).[5] "Synthesis of Tiapride Hydrochloride." Chinese Journal of Pharmaceuticals, 54(10), 1429-1432.[5]

• Nagy, M., et al. (2009). "Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors."[4] Beilstein Journal of Organic Chemistry, 5, 36.

• Epichem. (2024). Tiapride Impurity A Reference Standard Data Sheet.

• Fisher Scientific. (2024). Methyl 2-Methoxy-5-(methylsulfonyl)benzoate Safety Data Sheet (SDS).

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 3. CN112521318A - Preparation method of amisulpride important intermediate - Google Patents [patents.google.com]
• 4. Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Tiapride Hydrochloride [cjph.com.cn]

Technical Guide: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate & Analogs

Executive Summary & Chemical Profile[1][2]

Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) represents a critical scaffold in the benzamide class of antipsychotics and anti-emetics. Structurally, it serves as the lipophilic "mesyl" (methylsulfonyl) analog of the established drugs Sulpiride (sulfamoyl) and Amisulpride (ethylsulfonyl).

While the sulfamoyl derivatives (e.g., Sulpiride) rely on hydrogen bonding for receptor affinity, the alkylsulfonyl analogs (methyl- and ethylsulfonyl) introduce a distinct steric and electronic profile, enhancing lipid solubility and blood-brain barrier (BBB) penetration. This guide details the synthesis, characterization, and structure-activity relationships (SAR) of this specific mesyl derivative.

Chemical Identity Table[1]

Property	Specification
IUPAC Name	Methyl 2-methoxy-5-(methylsulfonyl)benzoate
CAS Number	63484-12-8
Molecular Formula	C₁₀H₁₂O₅S
Molecular Weight	244.26 g/mol
Appearance	White crystalline solid
Melting Point	147–149 °C (Acid precursor); Ester approx. 159-161 °C
Solubility	Soluble in DMSO, DCM, Ethyl Acetate; Insoluble in Water
Key Functionality	Electrophilic ester (C-1), Nucleophilic aromatic core, Sulfone acceptor

Structural Context & SAR Analysis

The pharmacological potency of benzamides is governed by the substituent at the 5-position of the salicylic framework. The transition from a sulfonamide to a sulfone alters the hydrogen bond donor/acceptor landscape.

Comparative SAR: The "Sulfonyl" Switch

• Sulfamoyl (-SO₂NH₂): Found in Sulpiride.[1] Acts as a hydrogen bond donor/acceptor. High polarity, lower passive diffusion.

• Ethylsulfonyl (-SO₂Et): Found in Amisulpride. Pure hydrogen bond acceptor. Increased lipophilicity improves D2/D3 receptor occupancy.

• Methylsulfonyl (-SO₂Me): The subject of this guide. Structurally compact. Often used to probe the steric limit of the receptor pocket before extending to the ethyl or propyl chains.

Figure 1: Structural divergence of benzamide antipsychotic precursors based on the 5-position substituent.

Validated Synthetic Protocol

This protocol describes the conversion of 2-methoxybenzoic acid to the target methyl sulfone via a sulfinate intermediate. This route is preferred over direct oxidation of thioethers for industrial scalability as it avoids odorous mercaptans and uses the common chlorosulfonyl intermediate found in Sulpiride manufacturing.

Reaction Scheme Overview

• Chlorosulfonation: 2-Methoxybenzoic acid → 2-Methoxy-5-(chlorosulfonyl)benzoic acid.[2]

• Sulfinate Reduction: Chlorosulfonyl derivative → Sodium 2-methoxy-5-sulfinatobenzoate.

• One-Pot Methylation/Esterification: Sulfinate + MeI/DMS → Methyl 2-methoxy-5-(methylsulfonyl)benzoate.

Step-by-Step Methodology

Phase 1: Synthesis of 2-Methoxy-5-(chlorosulfonyl)benzoic acid

Rationale: Chlorosulfonic acid acts as both reagent and solvent, ensuring complete regioselectivity for the 5-position due to the directing effect of the 2-methoxy group.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a gas trap (NaOH scrubber) for HCl/SO₂ evolution.

• Reagent Addition: Charge Chlorosulfonic acid (5.0 equiv) into the flask and cool to 0°C.

• Substrate Addition: Slowly add 2-Methoxybenzoic acid (1.0 equiv) portion-wise over 30 minutes. Caution: Exothermic.[2]

• Reaction: Warm to room temperature, then heat to 50°C for 2 hours . Monitor by TLC (EtOAc/Hexane) or HPLC.

• Quench: Pour the reaction mixture slowly onto crushed ice (10x weight of acid) with vigorous stirring. The sulfonyl chloride precipitates as a white solid.

• Isolation: Filter the solid, wash with cold water until pH is neutral. Dry in a vacuum desiccator over P₂O₅.

  • Yield Target: >90%[2][3][4]

  • Checkpoint: MP 147–149°C.[2]

Phase 2: Reduction and Methylation (The "Sulfinate" Route)

Rationale: Reducing the sulfonyl chloride to a sulfinate salt (NaSO₂R) creates a strong nucleophile that can be selectively alkylated at the sulfur atom (S-alkylation) rather than oxygen (O-alkylation) under controlled conditions.

• Reduction:

  • Dissolve the wet cake of 2-Methoxy-5-(chlorosulfonyl)benzoic acid (from Phase 1) in water containing Sodium Sulfite (Na₂SO₃, 2.5 equiv) and Sodium Bicarbonate (NaHCO₃, 2.5 equiv) .

  • Heat to 70°C for 2 hours. The solution should become clear as the sulfinate forms.

• Alkylation (Formation of Sulfone):

  • Cool the solution to 40°C.

  • Add Dimethyl Sulfate (DMS, 1.5 equiv) or Methyl Iodide (MeI) dropwise.

  • Note: If using DMS, pH control (keep pH ~8-9) with NaOH is crucial to prevent hydrolysis.

  • Heat to reflux (or 60°C) for 4 hours.

• Esterification (Concurrent or Sequential):

  • Note: Under basic methylation conditions, the carboxylic acid may also be methylated to the methyl ester. If the acid remains, perform a standard Fischer esterification:

  • Isolate the acid precipitate (by acidification), dry, then reflux in Methanol (10 vol) with H₂SO₄ (cat.) for 6 hours.

• Purification:

  • Concentrate the methanol.

  • Dilute with Ethyl Acetate, wash with NaHCO₃ (sat) and Brine.

  • Crystallize from Methanol/Water.[2]

Process Flow Diagram

Figure 2: Step-wise synthetic workflow for the target methyl sulfone.

Analytical Characterization

To validate the synthesis, the following analytical signatures must be confirmed. The absence of the sulfonyl chloride peak and the appearance of the methyl sulfone singlet are diagnostic.

NMR Specification (DMSO-d₆)

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment
Aromatic	8.36	Doublet (J=2.4 Hz)	1H	H-6 (Ortho to ester)
Aromatic	8.02	dd (J=8.9, 2.5 Hz)	1H	H-4 (Ortho to sulfone)
Aromatic	7.05	Doublet (J=8.9 Hz)	1H	H-3 (Ortho to OMe)
Ester	3.88	Singlet	3H	-COOCH₃
Ether	3.93	Singlet	3H	-OCH₃
Sulfone	3.20	Singlet	3H	-SO₂CH₃

Note: The sulfone methyl group typically appears around 3.0–3.2 ppm, distinct from the methoxy groups (3.8–4.0 ppm).

Applications in Drug Development

Fragment-Based Drug Design (FBDD)

This compound serves as an ideal fragment for exploring the S1 pocket of dopamine receptors (D2/D3). The methylsulfonyl group provides a rigid, polar-neutral anchor point that mimics the hydrogen-bonding capability of sulfonamides but without the donor proton, allowing researchers to isolate the effect of "acceptor-only" interactions.

Metabolic Stability Profiling

In contrast to the ethylsulfonyl group of Amisulpride, the methylsulfonyl group is metabolically robust. It resists dealkylation (unlike the ethyl group which can undergo oxidative dealkylation). This makes the methyl analog a valuable control compound in pharmacokinetic (PK) studies to assess the metabolic liability of the ethyl chain.

Late-Stage Functionalization

The methyl ester moiety allows for rapid conversion into various amides via reaction with diamines (e.g., N-ethyl-2-(aminomethyl)pyrrolidine). This modularity is essential for generating libraries of "Amisulpride-like" candidates.

References

• Synthesis of Sulfonyl Benzoate Intermediates: Source: IOP Conference Series: Materials Science and Engineering.[2] "Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate." Link:[Link] Relevance: Provides the foundational chlorosulfonation and esterification protocols adaptable for the sulfone analog.

• Visible-Light Catalyzed Sulfonylation (Modern Synthesis): Source: Royal Society of Chemistry (RSC Advances). "Visible-light-catalyzed sulfonylation reaction of aryl selenonium salt." Link:[Link] Relevance: Confirms the specific NMR characterization and existence of Methyl 2-methoxy-5-(methylsulfonyl)benzoate (Compound 3r).

• Amisulpride Structure & Pharmacology: Source: PubChem Compound Summary for Amisulpride. Link:[Link] Relevance: Establishes the structural baseline for ethylsulfonyl vs. methylsulfonyl comparison.

• General Sulfinate Alkylation Protocols: Source: Organic Syntheses, Coll. Vol. 10, p. 658 (2004). Link:[Link] Relevance: Validates the chemical mechanism of converting sodium sulfinates to methyl sulfones.

Sources

• 1. Conjugation of Amisulpride, an Anti-Psychotic Agent, with 5-Aminosalicylic Acid via an Azo Bond Yields an Orally Active Mutual Prodrug against Rat Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 4. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

In-Depth Spectroscopic Analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate: A Technical Guide for Researchers

This technical guide provides a comprehensive overview of the spectroscopic data for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, a key intermediate in the synthesis of the antipsychotic drug Tiapride. While publicly accessible, comprehensive experimental spectra for this compound are notably scarce, this guide synthesizes available information and provides a framework for its characterization. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the structural and analytical properties of this molecule.

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is identified as a crucial component in pharmaceutical synthesis, particularly as an impurity and intermediate of Tiapride.[1] Its precise characterization is paramount for quality control and regulatory compliance in drug manufacturing.

Molecular Structure and Key Spectroscopic Features

The structure of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS Number: 63484-12-8; Molecular Formula: C₁₀H₁₂O₅S; Molecular Weight: 244.26 g/mol ) contains several key functional groups that give rise to distinct signals in various spectroscopic analyses. These include a substituted benzene ring, a methyl ester group, a methoxy group, and a methylsulfonyl group. Understanding the expected spectroscopic behavior of these groups is fundamental to interpreting the analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, both ¹H and ¹³C NMR are essential for structural confirmation.

Predicted ¹H NMR Spectral Data

Due to the limited availability of published experimental spectra, the following is a predicted ¹H NMR spectrum. The chemical shifts (δ) are expressed in parts per million (ppm) relative to tetramethylsilane (TMS).

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic-H	7.5 - 8.0	Multiplet	3H	Protons on the benzene ring
Methoxy-H (ester)	~3.9	Singlet	3H	-COOCH₃
Methoxy-H (ether)	~3.8	Singlet	3H	Ar-OCH₃
Methylsulfonyl-H	~3.1	Singlet	3H	-SO₂CH₃

Rationale behind Experimental Choices: A standard ¹H NMR experiment would be conducted in a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve optimal resolution of the aromatic proton signals.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum provides insight into the carbon environment of the molecule.

Carbon	Predicted Chemical Shift (ppm)	Assignment
C=O (ester)	~165	Carbonyl carbon
Aromatic C-O	~155	Carbon attached to the methoxy group
Aromatic C-S	~140	Carbon attached to the sulfonyl group
Aromatic C-H	110 - 135	Aromatic carbons with attached protons
Methoxy C (ester)	~53	-COOCH₃
Methoxy C (ether)	~56	Ar-OCH₃
Methylsulfonyl C	~44	-SO₂CH₃

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Instrument Setup: Utilize a high-resolution NMR spectrometer. For ¹H NMR, a spectral width of 0-12 ppm is appropriate. For ¹³C NMR, a spectral width of 0-200 ppm is standard.

• Data Acquisition: Acquire the free induction decay (FID) for a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the FID, followed by phase and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration
~1730	Strong	C=O (Ester)	Stretch
~1600, ~1480	Medium-Weak	C=C	Aromatic ring stretch
~1300, ~1150	Strong	S=O (Sulfone)	Asymmetric & Symmetric Stretch
~1250, ~1050	Strong	C-O	Ester and Ether Stretch
~2950	Medium-Weak	C-H	Aliphatic Stretch

Experimental Protocol: IR Spectrum Acquisition (ATR Method)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

• Background Scan: Record a background spectrum of the empty ATR crystal.

• Sample Application: Place a small amount of the solid Methyl 2-Methoxy-5-(methylsulfonyl)benzoate sample onto the ATR crystal and apply pressure to ensure good contact.

• Data Collection: Acquire the sample spectrum. The instrument software will automatically subtract the background to produce the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum Data

The predicted mass-to-charge ratios (m/z) for various adducts of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate are presented below.

Adduct	Predicted m/z
[M+H]⁺	245.0478
[M+Na]⁺	267.0297
[M+NH₄]⁺	262.0744

Rationale behind Experimental Choices: Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule, as it is likely to produce the protonated molecular ion with minimal fragmentation. High-resolution mass spectrometry (HRMS) would be invaluable for confirming the elemental composition.

Experimental Protocol: Mass Spectrum Acquisition (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer at a low flow rate.

• Ionization: Apply a high voltage to the ESI needle to generate charged droplets, leading to the formation of gas-phase ions.

• Mass Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight) to obtain the mass spectrum.

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. A recent synthesis of Tiapride Hydrochloride, which involves the preparation of this intermediate, was reported by Sun Zhe et al. in the Chinese Journal of Pharmaceuticals.

Caption: Workflow for the synthesis and spectroscopic characterization.

Conclusion

The comprehensive spectroscopic characterization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is essential for its use in pharmaceutical manufacturing. While experimental data is not widely published, a combination of predicted spectra and established analytical protocols provides a robust framework for its identification and quality control. Researchers are encouraged to perform these analyses to confirm the structure and purity of their synthesized material.

References

• SUN Zhe, XU Xiangyang, YANG Xiangping, WANG Hui, ZHANG Le. Synthesis of Tiapride Hydrochloride. Chinese Journal of Pharmaceuticals. 2023, 54(10): 1429-1432. [Link]

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate. PubChem. [Link]

Sources

• 1. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" safety and handling precautions

This technical guide details the safety, handling, and operational protocols for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8). It is designed for medicinal chemists and process engineers utilizing this compound as a key intermediate or impurity standard in the development of benzamide-class antipsychotics (e.g., Tiapride, Remoxipride analogs).

Part 1: Executive Summary & Chemical Identity

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a substituted benzoate ester characterized by a sulfonyl moiety at the meta position relative to the ester. In drug development, it serves two critical functions:

• Synthetic Intermediate: A precursor for sulfone-bearing benzamide neuroleptics (orthopramides), targeting dopamine D2/D3 receptors.

• Analytical Standard: A known process impurity in the synthesis of Tiapride and related ethylsulfonyl drugs, requiring strict control strategies under ICH Q3A/B guidelines.

Physicochemical Profile

Property	Data
CAS Number	63484-12-8
IUPAC Name	Methyl 2-methoxy-5-methylsulfonylbenzoate
Synonyms	Methyl 5-mesyl-o-anisate; 2-Methoxy-5-(methylsulfonyl)benzoic acid methyl ester
Molecular Formula	C₁₀H₁₂O₅S
Molecular Weight	244.26 g/mol
Physical State	White to off-white crystalline powder
Melting Point	115.0 – 119.0 °C
Solubility	Soluble in DMSO, DMF, Chloroform; Slightly soluble in Methanol
Purity Standard	Typically >98.0% (GC/HPLC) for synthetic use

Part 2: Hazard Identification & Toxicology (GHS)

While some regulatory datasets classify this compound as "Not Classified" due to data gaps, the Precautionary Principle mandates treating substituted sulfonyl benzoates as Irritants . The following classification is based on structural activity relationship (SAR) analysis of analogous sulfonyl esters.

GHS Classification (Warning)[3][5]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).[1][2]

Toxicology & Exposure Risks[6][7]

• Inhalation: High risk during solid handling. The sulfonyl moiety can irritate mucous membranes. Fine dust particles may penetrate the lower respiratory tract.

• Skin/Eye Contact: The ester functionality combined with the sulfonyl group creates a potential for chemical dermatitis and conjunctivitis upon contact.

• Systemic Effects: Data is limited.[3] However, as an analog to pharmacologically active benzamides, systemic absorption should be minimized to prevent unintended dopaminergic modulation.

Part 3: Risk Mitigation & Control Strategies

Effective handling requires a tiered approach based on the scale of operation (Analytical vs. Preparative).

Engineering Controls

• Primary Containment:

  • Weighing: Must be performed inside a HEPA-filtered powder weighing station or a Class II Biological Safety Cabinet (BSC).

  • Reaction Setup: All transfers of solid to solvent must occur within a certified chemical fume hood operating at face velocity >100 fpm.

• Static Control: Sulfonyl esters can be electrostatic. Use anti-static weighing boats and grounded spatulas to prevent powder scattering (aerosolization).

Personal Protective Equipment (PPE) Matrix

Body Part	PPE Recommendation	Rationale
Respiratory	N95 (minimum) or P100 Respirator	Prevents inhalation of fine crystalline dust during weighing.
Hands	Double Nitrile Gloves (0.11 mm min)	Protects against permeation. Change immediately if wetted by solvent solutions (e.g., DMSO).
Eyes	Chemical Safety Goggles	Prevents dust entry and splashes; safety glasses are insufficient for fine powders.
Body	Tyvek Lab Coat + Sleeve Covers	Prevents accumulation of dust on street clothes; critical for impurity standards to avoid cross-contamination.

Part 4: Operational Handling Protocols

Protocol A: Safe Weighing & Transfer (Solid State)

• Objective: Transfer CAS 63484-12-8 without generating airborne dust.

• Preparation: Decontaminate the balance area with 70% Ethanol/Water. Place a static-dissipative mat under the balance.

• Taring: Use a vessel with a narrow neck (e.g., volumetric flask) or a closed weighing boat. Do not use flat paper.

• Transfer:

  • Open the source container only inside the hood/enclosure.

  • Transfer solid using a stainless steel spatula (avoid plastic to reduce static).

  • Technique: Do not dump. Gently slide the powder to minimize the "dust cloud" effect.

• Closure: Wipe the threads of the source container with a dry Kimwipe before resealing to prevent cap seizing (ester hydrolysis can cause crusting).

Protocol B: Reaction Setup (Synthesis Context)

• Context: Using the ester as an intermediate for hydrolysis (to acid) or amidation.

• Solvent Selection: Dissolve the solid in the solvent (e.g., THF, Methanol) before adding reactive reagents (e.g., LiOH, Amines). This controls the exotherm.

• Temperature Control: Sulfonyl groups are electron-withdrawing, making the ester carbonyl electrophilic. Reactions with strong nucleophiles can be exothermic.

  • Standard: Cool reaction vessel to 0°C during addition of nucleophiles.

• Quenching: Quench reactions slowly. If hydrolyzing, acidification of the basic mixture may precipitate the benzoic acid derivative rapidly; ensure efficient stirring to prevent occlusion of impurities.

Protocol C: Waste Disposal

• Solid Waste: Dispose of contaminated wipes and PPE in "Hazardous Solid Waste" bins (Incineration recommended).

• Liquid Waste: Halogen-free organic solvent waste (unless brominated solvents were used).

• Decontamination: Clean surfaces with a detergent solution followed by Isopropanol. The ester is stable but can be hydrolyzed by strong bases; a dilute NaOH wash is effective for decontamination if the surface is compatible.

Part 5: Emergency Response Framework

Figure 1: Emergency Response Decision Tree for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate incidents.

Part 6: Synthesis & Application Logic

Understanding the chemical context aids in safety. This compound is typically processed via two pathways in drug development:

• Hydrolysis: Conversion to 2-Methoxy-5-(methylsulfonyl)benzoic acid.

  • Risk:[2][4][5][6] Use of strong bases (NaOH/LiOH).

• Amidation: Direct reaction with amines (e.g., in Remoxipride analog synthesis).

  • Risk:[2][4][5][6] Use of coupling reagents or high temperatures.[7]

Figure 2: Role of CAS 63484-12-8 in API Synthesis and Impurity Profiling.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6454622, Methyl 5-mesyl-o-anisate. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl 2-methoxy-5-(methylsulfonyl)benzoate.[1] Retrieved from [Link]

Sources

• 1. Methyl 5-mesyl-o-anisate | C10H12O5S | CID 6454622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. fishersci.com [fishersci.com]
• 4. GHS hazard statements - Wikipedia [en.wikipedia.org]
• 5. nj.gov [nj.gov]
• 6. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 7. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

An In-depth Technical Guide to Methyl 2-Methoxy-5-(methylsulfonyl)benzoate: Synthesis, History, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, a key chemical intermediate. Delving into its historical context, synthesis evolution, and critical role in the pharmaceutical industry, this document serves as a technical resource for professionals in chemical research and drug development.

Introduction and Significance

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a substituted benzoic acid derivative.[1] Its molecular structure, featuring a methoxy group, a methylsulfonyl group, and a methyl ester, makes it a valuable building block in organic synthesis.[1] While this specific compound is noted as an impurity of the antipsychotic drug Tiapride, a closely related compound, Methyl 2-methoxy-5-aminosulfonyl benzoate (also referred to as Methyl 2-methoxy-5-sulfamoylbenzoate), holds significant industrial importance.[2] The latter is a crucial intermediate in the synthesis of antipsychotic drugs such as Sulpiride and Levosulpiride.[3][4][5][6] Sulpiride, first synthesized in France in 1967, is used for treating psychiatric disorders like schizophrenia and depression.[3][5] Given the overlapping nomenclature and the clear industrial relevance of the aminosulfonyl analogue in the synthesis of these established drugs, this guide will focus on the discovery and history of Methyl 2-methoxy-5-aminosulfonyl benzoate, the well-documented key intermediate.

Historical Perspective and Evolution of Synthesis

The synthesis of Methyl 2-methoxy-5-aminosulfonyl benzoate has evolved significantly, driven by the need for more efficient, cost-effective, and environmentally friendly production methods for pharmaceuticals like Sulpiride.

Traditional Synthesis Route

The conventional synthesis pathway, established in numerous patents and publications, begins with either salicylic acid or methyl salicylate.[3][5][6] This multi-step process traditionally involves:

• Etherification: The phenolic hydroxyl group of the starting material is methylated, typically using dimethyl sulfate, to form a methoxy group.[3][7]

• Chlorosulfonation: The resulting compound undergoes sulfonation with chlorosulfonic acid to introduce a sulfonyl chloride group.[3][7]

• Amination: The sulfonyl chloride is then reacted with ammonia to form a sulfonamide (aminosulfonyl) group.[3]

• Esterification: Finally, if the starting material was salicylic acid, the carboxylic acid group is esterified with methanol to yield the final product.[3][7]

This traditional route, while effective, is fraught with challenges. It is a lengthy process that generates a significant amount of industrial waste, including high chemical oxygen demand (COD) wastewater, high salt content, and high ammonia nitrogen levels.[4][5] These factors, coupled with the associated high treatment costs, have historically constrained large-scale industrial production.[4][5][8]

Caption: Traditional multi-step synthesis pathway.

Process Optimization and Greener Alternatives

Recognizing the limitations of the traditional methods, significant research has focused on process optimization and the development of more sustainable synthetic routes.

One notable optimization involves a four-step process starting from salicylic acid, with refined reaction conditions for each step (etherification, sulfonyl chloride formation, amination, and esterification).[3][9] This optimization has been shown to improve the total yield to 63.7%.[3][9]

More recent innovations have aimed to shorten the synthesis pathway and reduce waste generation.[8] Newer patented methods propose the synthesis from 2-methoxy-5-chlorobenzoate methyl ester and sodium aminosulfinate in the presence of a catalyst.[4][8][10] This approach significantly shortens the process and avoids the production of environmentally harmful "three wastes" (waste gas, wastewater, and industrial residue), making it more suitable for large-scale, environmentally friendly industrial production.[4][8]

Caption: A more efficient and environmentally friendly synthesis route.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate and its aminosulfonyl analogue is crucial for their application in synthesis and for quality control.

Property	Methyl 2-Methoxy-5-(methylsulfonyl)benzoate	Methyl 2-methoxy-5-aminosulfonyl benzoate
CAS Number	63484-12-8[2]	33045-52-2[11]
Molecular Formula	C10H12O5S[2]	C9H11NO5S[11]
Molecular Weight	244.26 g/mol [2]	259.28 g/mol [12]
Appearance	White to Off-White Solid[2]	White crystalline powder[5]
Melting Point	117 °C[2]	175 - 177 °C[11]
Boiling Point	429.4±45.0 °C (Predicted)[2]	Not available
Solubility	DMSO (Slightly), Methanol (Slightly)[2]	Not available

Application in Drug Development

The primary and most significant application of Methyl 2-methoxy-5-aminosulfonyl benzoate is as a key starting material for the synthesis of sulpiride and its levo-isomer, levosulpiride.[4][5][6] These drugs are selective dopamine D2 receptor antagonists.

The synthesis of Sulpiride from Methyl 2-methoxy-5-aminosulfonyl benzoate involves its reaction with (S)-1-ethyl-2-aminomethylpyrrolidine.[5] This step highlights the importance of a reliable and high-purity supply of the intermediate to ensure the quality and efficacy of the final active pharmaceutical ingredient (API).

Caption: Synthesis of Sulpiride from the key intermediate.

Experimental Protocols

Optimized Traditional Synthesis of Methyl 2-methoxy-5-aminosulfonyl benzoate[9]

Step 1: Synthesis of 2-methoxybenzoic acid

• Dissolve 0.8 kg (20 mol) of sodium hydroxide in 4.7 L of water in a 15 L glass reaction kettle with stirring.

• Cool the reactor to 0 °C.

• Add 1.38 kg (10 mol) of salicylic acid and stir until completely dissolved.

• Add 1 L (10.5 mol) of dimethyl sulfate and stir for 30 minutes at 0 °C.

• Heat the reaction to 35 °C for 30 minutes.

• Add another 1 L (10.5 mol) of dimethyl sulfate and heat to 45 °C for 1.0 hour.

• Heat the mixture to reflux for 2.0 hours.

• Adjust the pH to 10 with 40% sodium hydroxide and continue refluxing for 2.0 hours.

• Cool to room temperature and adjust the pH to 1 with hydrochloric acid to precipitate the product.

• Wash and dry the product to obtain 2-methoxybenzoic acid.

Step 2: Synthesis of 2-methoxy-5-sulfonyl chlorobenzoic acid

• Add 4 kg (34.3 mol) of chlorosulfonic acid to a 15 L glass reaction kettle with stirring.

• Cool the reactor to 0 °C.

• Add 1.0 kg (6.6 mol) of 2-methoxybenzoic acid and stir until dissolved.

• Heat the reaction to 50 °C for 1 hour, then to 70 °C for 2 hours.

• Cool to room temperature and pour the solution into 50 kg of ice water with stirring to precipitate the product.

• Filter, wash, and dry the product.

Step 3: Synthesis of 2-methoxy-5-amino-sulfonyl benzoic acid

• Add 10 L (148.4 mol) of 28% concentrated ammonia to a 15 L glass reaction kettle at room temperature with stirring.

• Add 2 kg (9.0 mol) of 2-methoxy-5-sulfonyl chlorobenzoic acid.

• Heat the solution to 30 °C for 4.0 hours.

• Cool to room temperature and adjust the pH to 3 with 15% hydrochloric acid solution to precipitate the product.

• Filter, wash, and dry the product.

Step 4: Synthesis of Methyl 2-methoxy-5-aminosulfonyl benzoate

• Add 6 kg (187.5 mol) of methanol to a 15 L glass reaction kettle with stirring.

• Add 0.6 kg (2.94 mol) of 2-methoxy-5-amino-sulfonyl benzoic acid and 0.51 kg (5.73 mol) of sulfuric acid.

• Heat the mixture to reflux for 6 hours.

• Remove excess methanol by rotary evaporation.

• Add 5.4 L of 15% sodium carbonate solution and stir for 30 minutes.

• Wash and dry the resulting white solid product.

Modern Synthesis via Condensation[5]

• In a 1000ml reaction flask equipped with a reflux apparatus, add 300g of tetrahydrofuran and 50g (0.25mol) of methyl 2-methoxy-5-chlorobenzoate.

• Add 1.8g of cuprous bromide (0.0125mol) and 25.7g (0.25mol) of sodium aminosulfonate.

• Raise the temperature to 65°C and maintain for 12 hours.

• After the reaction, add 2g of activated carbon to the reaction mixture and filter while hot.

• Concentrate the filtrate under reduced pressure to obtain dry Methyl 2-methoxy-5-sulfamoylbenzoate as a white crystalline powder.

Conclusion

Methyl 2-methoxy-5-aminosulfonyl benzoate stands as a testament to the evolution of chemical synthesis in the pharmaceutical industry. From its origins in lengthy, waste-intensive processes to modern, streamlined, and greener manufacturing methods, its history reflects the broader trends in pharmaceutical production. As a critical intermediate for essential antipsychotic medications, the continued optimization of its synthesis will remain a key area of focus for chemical engineers and drug development professionals, ensuring a stable and environmentally conscious supply chain for these vital medicines.

References

• Xu, W. L., Guo, C. J., Li, T., & Liu, S. Q. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering, 382, 022064. [Link]

• CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate. (2016).
• CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. (2016).

• Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. (n.d.). Eureka | Patsnap. [Link]

• CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate. (2016).
• CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate. (2006).

• METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS CAS-No. - Loba Chemie. (2018). [Link]

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate - Semantic Scholar. (2018). [Link]

• 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat - Madhav Chemical. (n.d.). [Link]

• 2-Methoxy-5-(methylsulfonyl)benzoic acid - LookChem. (n.d.). [Link]

• 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester | C10H13NO5S - PubChem. (n.d.). [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 5. guidechem.com [guidechem.com]
• 6. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 8. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 11. lobachemie.com [lobachemie.com]
• 12. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester | C10H13NO5S | CID 23046722 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" mechanism of action

This technical guide details the chemical and pharmacological dynamics of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , a critical intermediate in the synthesis of substituted benzamide antipsychotics, most notably Tiapride .

Synthetic Pharmacophore Dynamics & D2/D3 Receptor Antagonism Precursors

Executive Summary & Chemical Architecture

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is not a direct-acting pharmaceutical agent in its ester form; rather, it is the electrophilic pharmacophore precursor for the benzamide class of atypical antipsychotics. Its structural significance lies in the specific substitution pattern on the benzene ring:

• Position 1 (Methoxycarbonyl): The reactive "warhead" for amidation.

• Position 2 (Methoxy): A hydrogen-bond acceptor critical for orthosteric binding in the dopamine receptor pocket.

• Position 5 (Methylsulfonyl): A strong electron-withdrawing group (EWG) that modulates the lipophilicity and electronic density of the ring, enhancing the drug's metabolic stability and receptor affinity.

This guide analyzes the compound's dual mechanism: its Synthetic Mechanism (how it reacts to form active drugs) and the downstream Pharmacological Mechanism (the biological activity of the benzamide motif it encodes).

Synthetic Mechanism: Nucleophilic Acyl Substitution

The primary utility of this compound is its conversion into Tiapride via aminolysis. The reaction is driven by the nucleophilic attack of a diamine on the ester carbonyl.

The Aminolysis Pathway

The transformation follows a classic Nucleophilic Acyl Substitution mechanism. The methyl ester acts as the acyl donor, while N,N-diethylethylenediamine acts as the nucleophile.

• Nucleophilic Attack: The lone pair of the primary amine on the diamine attacks the carbonyl carbon of the ester, disrupting the pi-bond and forming a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the methoxide ion (CH₃O⁻) as the leaving group.

• Proton Transfer: The methoxide deprotonates the nitrogen, stabilizing the amide bond and forming methanol as a byproduct.

Why this Ester? The 2-methoxy group provides steric protection, preventing unwanted side reactions on the ring, while the 5-methylsulfonyl group withdraws electron density from the ring. This withdrawal makes the carbonyl carbon more electrophilic (more positive), thereby accelerating the rate of nucleophilic attack compared to an unsubstituted benzoate.

Visualization: Synthesis Flow

Figure 1: The synthetic lineage from Salicylic Acid to the active antipsychotic Tiapride, highlighting the central role of the methyl ester intermediate.[1]

Pharmacological Mechanism (Downstream Activity)

Once converted to the amide (Tiapride), the pharmacophore derived from Methyl 2-Methoxy-5-(methylsulfonyl)benzoate exhibits highly selective biological activity.

Target: Dopamine D2/D3 Receptors

The resulting benzamide moiety functions as a selective antagonist at the dopamine D2 and D3 receptors in the limbic system.

• The "Orthosteric" Lock: The 2-methoxy group (from the ester) forms an intramolecular hydrogen bond with the amide hydrogen. This locks the molecule into a planar conformation, creating a "pseudo-ring" structure that perfectly mimics the spatial arrangement required to fit the D2 receptor pocket.

• The Sulfonyl Anchor: The 5-methylsulfonyl group projects into a hydrophobic pocket of the receptor, forming critical hydrogen bonds with serine or threonine residues (e.g., Ser193 in D2). This interaction is distinct from the halide interactions seen in older antipsychotics (like chlorpromazine), conferring the "atypical" profile with fewer extrapyramidal side effects.

Comparative Pharmacodynamics

Feature	Traditional Antipsychotics (e.g., Haloperidol)	Benzamides (Tiapride/Sulpiride)	Role of 5-Mesyl Group
Receptor Selectivity	D2 (High), D1, H1, Alpha-1 (Broad)	D2/D3 (Highly Selective)	Enhances specificity for limbic D2/D3 over striatal D2.
Binding Mode	Hydrophobic/Cationic	Hydrogen Bonding/Steric	Provides a polar anchor point in the binding pocket.
Side Effect Profile	High EPS (Motor control issues)	Low EPS	The specific substitution pattern reduces affinity for motor-control regions.

Experimental Protocols

The following protocols describe the conversion of the ester to the active benzamide and the validation of the intermediate.

Protocol A: Synthesis of Tiapride (Aminolysis)

Objective: Convert Methyl 2-Methoxy-5-(methylsulfonyl)benzoate to N-(diethylaminoethyl)-2-methoxy-5-(methylsulfonyl)benzamide.

Reagents:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq, 24.4 g)

• N,N-Diethylethylenediamine (2.5 eq, 29.0 g)[2]

• Solvent: Dioxane or Methanol (anhydrous)

Procedure:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge: Add 24.4 g of Methyl 2-methoxy-5-(methylsulfonyl)benzoate and 400 mL of dioxane. Stir until dissolved.

• Addition: Add 29.0 g of N,N-Diethylethylenediamine dropwise over 10 minutes.

• Reflux: Heat the mixture to reflux (approx. 100-102°C for dioxane) and maintain for 5–8 hours. Monitor reaction progress via TLC (System: DCM/MeOH 9:1). The ester spot (Rf ~0.8) should disappear.[3]

• Workup: Cool the reaction mixture to room temperature. Evaporate the solvent under reduced pressure (Rotavap).

• Purification: Dissolve the residue in dilute HCl (pH 2) to protonate the amine. Wash with ethyl acetate (to remove unreacted ester). Basify the aqueous layer with NaOH to pH 10. Extract the product into Chloroform (3x).

• Crystallization: Dry the organic layer over MgSO₄, filter, and concentrate. Recrystallize the resulting solid from acetone/water.

Protocol B: Quality Control (HPLC)

Objective: Verify purity of the intermediate ester before synthesis.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: A: 0.1% Phosphoric Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Retention Time: The ester is relatively non-polar and will elute later than the salicylic acid precursors but earlier than highly lipophilic impurities.

References

• ChemicalBook. (2025).[1] Methyl 2-methoxy-5-methylsulfonylbenzoate Properties and Tiapride Synthesis. Retrieved from

• PrepChem. (n.d.). Synthesis of N-(Diethylaminoethyl)-2-methoxy-5-methylsulfonylbenzamide. Retrieved from

• TCI Chemicals. (2025). Product Specification: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (M1963).[1][4] Retrieved from

• CymitQuimica. (2025).[1] Impurity Profile: Tiapride EP Impurity A. Retrieved from

• IOP Conference Series. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate (Related Analog Synthesis). Materials Science and Engineering, 382. Retrieved from

Sources

• 1. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 4. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate from Salicylic Acid

<_ _>

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the multi-step synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate, a crucial intermediate in the production of antipsychotic drugs like Sulpiride and Levosulpiride.[1][2] The synthesis commences with salicylic acid and proceeds through four primary stages: esterification, etherification, chlorosulfonation, and amination.[3][4] This application note offers detailed, step-by-step protocols for each reaction, discusses the underlying chemical principles, and provides insights into process optimization and safety considerations. The aim is to equip researchers and drug development professionals with a robust and reproducible methodology for the laboratory-scale synthesis of this important pharmaceutical building block.

Introduction

Methyl 2-methoxy-5-sulfamoylbenzoate is a key organic intermediate whose structure incorporates a benzoate ester, a methoxy ether, and a sulfonamide group.[3][5] Its synthesis from readily available salicylic acid is a common undertaking in medicinal chemistry. The traditional synthetic route, while effective, can be lengthy and generate significant waste, posing challenges for large-scale industrial production.[1][6] This guide focuses on a well-established laboratory-scale pathway, providing the necessary detail for successful execution and a foundation for further process development.

Overall Synthetic Pathway

The transformation of salicylic acid to Methyl 2-methoxy-5-sulfamoylbenzoate involves a sequence of four distinct chemical reactions. Each step modifies a specific functional group on the aromatic ring, leading to the final desired product.

Figure 1: The multi-step synthesis from salicylic acid.

Part 1: Fischer-Speier Esterification of Salicylic Acid

Objective: To protect the carboxylic acid functional group of salicylic acid as a methyl ester, forming methyl salicylate. This prevents the carboxylic acid from reacting in subsequent steps.

Principle: The Fischer-Speier esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[7][8][9] The use of excess methanol and a strong acid catalyst (sulfuric acid) drives the reaction toward the formation of the ester, methyl salicylate.[10][11]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine salicylic acid (1.0 eq) and an excess of methanol (e.g., 4-5 eq).[10]

• Catalyst Addition: Slowly add concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 eq) to the stirred mixture. The addition is exothermic and should be performed with cooling.

• Reflux: Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Reduce the volume of methanol by approximately half using a rotary evaporator.

  • Pour the concentrated mixture into a separatory funnel containing cold water and a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer sequentially with water, a 10% sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted salicylic acid), and finally with brine.[11]

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield methyl salicylate as an oil.

Reagent	Molar Ratio	Purpose
Salicylic Acid	1.0	Starting Material
Methanol	4.0 - 5.0	Reactant and Solvent
Sulfuric Acid	0.1 - 0.2	Acid Catalyst

Part 2: Williamson Ether Synthesis of the Phenolic Hydroxyl Group

Objective: To convert the phenolic hydroxyl group of methyl salicylate into a methoxy group, yielding methyl 2-methoxybenzoate.

Principle: The Williamson ether synthesis is a versatile method for forming ethers.[12] It proceeds via an SN2 reaction between an alkoxide and an alkyl halide.[13][14] In this step, the phenolic proton of methyl salicylate is first removed by a base to form a phenoxide, which then acts as a nucleophile, attacking the electrophilic methyl group of a methylating agent like dimethyl sulfate.[15]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a stirrer, reflux condenser, and a dropping funnel, dissolve methyl salicylate (1.0 eq) in a suitable solvent such as acetone or toluene.[15]

• Base Addition: Add an excess of a weak base, typically anhydrous potassium carbonate (e.g., 1.5-2.0 eq), to the solution.

• Methylating Agent Addition: Heat the mixture to reflux. Add dimethyl sulfate (1.0-1.2 eq) dropwise from the dropping funnel over a period of 1-2 hours. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a fume hood.

• Reflux: Continue to reflux the mixture for 8-12 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in an organic solvent and wash with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain methyl 2-methoxybenzoate.

Reagent	Molar Ratio	Purpose
Methyl Salicylate	1.0	Starting Material
Dimethyl Sulfate	1.0 - 1.2	Methylating Agent
Potassium Carbonate	1.5 - 2.0	Base

Part 3: Electrophilic Aromatic Substitution: Chlorosulfonation

Objective: To introduce a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring of methyl 2-methoxybenzoate, forming methyl 5-(chlorosulfonyl)-2-methoxybenzoate.[5]

Principle: This reaction is an electrophilic aromatic substitution where chlorosulfonic acid serves as the source of the electrophile. The methoxy and methyl ester groups are both ortho, para-directing. Due to steric hindrance from the adjacent methoxy group, the incoming chlorosulfonyl group is directed primarily to the para position (the 5-position).

Protocol:

• Reaction Setup: In a flask equipped with a stirrer, dropping funnel, and a gas trap (to neutralize the evolved HCl gas), cool an excess of chlorosulfonic acid (e.g., 4-5 eq) to 0-5 °C in an ice-salt bath. Caution: Chlorosulfonic acid is highly corrosive and reacts violently with water.

• Substrate Addition: Add methyl 2-methoxybenzoate (1.0 eq) dropwise to the cold, stirred chlorosulfonic acid, maintaining the temperature below 10 °C.[15]

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours.

• Work-up: Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.[16]

• Isolation: The product, methyl 5-(chlorosulfonyl)-2-methoxybenzoate, will precipitate as a solid.[17] Filter the solid, wash it thoroughly with cold water until the washings are neutral, and dry it under vacuum.

Reagent	Molar Ratio	Purpose
Methyl 2-methoxybenzoate	1.0	Starting Material
Chlorosulfonic Acid	4.0 - 5.0	Electrophile Source

Part 4: Nucleophilic Substitution: Amination

Objective: To convert the sulfonyl chloride group to a sulfonamide (-SO₂NH₂) through reaction with ammonia, yielding the final product, methyl 2-methoxy-5-sulfamoylbenzoate.

Principle: The sulfonyl chloride is a reactive electrophile that readily undergoes nucleophilic attack by ammonia. The reaction results in the formation of the sulfonamide and ammonium chloride as a byproduct.

Protocol:

• Reaction Setup: Suspend methyl 5-(chlorosulfonyl)-2-methoxybenzoate (1.0 eq) in a suitable solvent like toluene or dioxane in a pressure-rated flask.

• Ammonia Addition: Cool the suspension in an ice bath and add an excess of concentrated aqueous ammonia (e.g., 2-3 eq) or bubble ammonia gas through the mixture.[16]

• Reaction: Stir the mixture at room temperature for several hours or until the reaction is complete as indicated by TLC.

• Work-up:

  • If a precipitate (the product) forms, filter the reaction mixture.

  • Wash the collected solid with water to remove any inorganic salts.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or a mixture of ethanol and water, to obtain pure methyl 2-methoxy-5-sulfamoylbenzoate as a white crystalline solid.

Reagent	Molar Ratio	Purpose
Methyl 5-(chlorosulfonyl)-2-methoxybenzoate	1.0	Starting Material
Ammonia	Excess	Nucleophile

Summary of Yields

The following table summarizes the typical yields for each step of the synthesis.[2][4]

Step	Reaction	Typical Yield (%)
1	Esterification	90 - 95
2	Etherification	92.6
3	Chlorosulfonation	95.7
4	Amination	75.8
Overall	~60-65

Conclusion

The synthesis of methyl 2-methoxy-5-sulfamoylbenzoate from salicylic acid is a well-defined, multi-step process that utilizes fundamental organic reactions. By following the detailed protocols outlined in this application note and adhering to the necessary safety precautions, researchers can reliably produce this important pharmaceutical intermediate. Further optimization of reaction conditions at each stage can lead to improved overall yields.[4]

References

• LookChem. (n.d.). How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently?. Retrieved from [Link]

• Wikipedia. (2023, October 28). Fischer–Speier esterification. Retrieved from [Link]

• Google Patents. (2016). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.
• Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate.

• Xu, W. L., Guo, C. J., Li, T., & Liu, S. Q. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. ResearchGate. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Doug's Lab. (2016, July 28). The Fischer Esterification: Methyl Salicylate [Video]. YouTube. Retrieved from [Link]

• Google Patents. (2006). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.

• Wikipedia. (2023, November 29). Williamson ether synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]

• Science and Education Publishing. (2025). Figure 1. Acid-catalyzed, Fischer esterification of salicylic acid with an alcohol to produce a generic salicylate ester, where R represents an alkyl substituent. Retrieved from [Link]

• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-(chlorosulfonyl)-2-methoxybenzoate. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Preparation of methyl salicylate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-(chlorosulfonyl)-2-methoxybenzoate. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of methyl salicylate (wintergreen oil; salicylic acid methyl ester; methyl 2-hydroxybenzoate). Retrieved from [Link]

• Google Patents. (2015). RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate.
• Google Patents. (2014). CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate.

Sources

• 1. guidechem.com [guidechem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Methyl 2-methoxy-5-sulfamoylbenzoate | 33045-52-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 5-(chlorosulfonyl)-2-methoxybenzoate | 191471-91-7 | Benchchem [benchchem.com]
• 6. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. youtube.com [youtube.com]
• 11. prepchem.com [prepchem.com]
• 12. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. m.youtube.com [m.youtube.com]
• 15. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 16. RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate - Google Patents [patents.google.com]
• 17. PubChemLite - Methyl 5-(chlorosulfonyl)-2-methoxybenzoate (C9H9ClO5S) [pubchemlite.lcsb.uni.lu]

Technical Application Note: Scalable Synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Abstract & Strategic Overview

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8, analog) is a critical pharmaceutical intermediate, primarily serving as the core scaffold for benzamide antipsychotics such as Tiapride .[1] Its structural integrity combines an electron-rich anisole ring with a strong electron-withdrawing sulfone moiety, presenting specific regioselectivity challenges during synthesis.[1][2]

This application note details a robust, scalable industrial protocol derived from the "Chlorosulfonation-Reduction-Alkylation" pathway. Unlike laboratory-scale methods that may rely on expensive transition metal catalysts (e.g., Pd or Cu-catalyzed coupling of aryl halides), this route utilizes readily available commodity chemicals (chlorosulfonic acid, sodium sulfite), ensuring economic viability for multi-kilogram production.[1][2]

Key Reaction Features

• Regiocontrol: Directed electrophilic aromatic substitution ensures the sulfonyl group installs exclusively at the 5-position (para to the methoxy group).[1][2]

• Scalability: Avoids chromatography; relies on precipitation and crystallization for purification.[1][2]

• Safety: Integrated handling protocols for chlorosulfonic acid and dimethyl sulfate.[1][2]

Retrosynthetic Analysis

The synthetic logic follows a linear construction of the sulfone functionality on the benzoic acid core, followed by esterification.[1][2]

Figure 1: Retrosynthetic strategy highlighting the transformation from o-anisic acid to the target sulfone ester.

Detailed Experimental Protocol

Stage 1: Chlorosulfonation

Objective: Introduction of the sulfonyl chloride group at the 5-position.[1][2]

• Reagents:

  • 2-Methoxybenzoic acid (1.0 eq)[1][2][3]

  • Chlorosulfonic acid (5.0 eq) – Acts as reagent and solvent[1][2]

• Equipment: Glass-lined reactor or round-bottom flask with overhead stirring, dropping funnel, and caustic scrubber (for HCl/SO3 gas).[1][2]

Procedure:

• Charge Chlorosulfonic acid (5.0 eq) into the reactor. Cool to 0–5°C .[1][2]

• Slowly add 2-Methoxybenzoic acid (solid) portion-wise over 1 hour. Caution: Exothermic reaction.[1][2] Maintain internal temperature <10°C.

• Once addition is complete, remove cooling bath and allow to warm to room temperature.[1][2]

• Heat the mixture to 50°C and stir for 2 hours.

  • Mechanism:[1][3][4][5][6][7][8] Electrophilic aromatic substitution.[1][2] The methoxy group directs para, overcoming the meta-directing carboxyl group due to stronger resonance donation.[1][2]

• Quench: Pour the reaction mixture slowly onto crushed ice (5x weight of acid) with vigorous stirring.

• Isolation: Filter the precipitated white solid (5-chlorosulfonyl-2-methoxybenzoic acid). Wash with cold water until pH of filtrate is >4.[1][2]

• Drying: Dry under vacuum at 40°C. Note: The sulfonyl chloride is moisture sensitive; proceed immediately to Stage 2 if possible.[1][2]

Stage 2: One-Pot Reduction and Methylation

Objective: Conversion of sulfonyl chloride to sulfinate, followed by S-methylation to form the sulfone.[1][2]

• Reagents:

  • 5-Chlorosulfonyl-2-methoxybenzoic acid (from Stage 1)[1]

  • Sodium Sulfite (

    , 2.5 eq)[1][2]

  • Sodium Bicarbonate (

    , to maintain pH)[1][2]

  • Dimethyl Sulfate (DMS, 1.2 eq)[1][2]

• Solvent: Water

Procedure:

• Dissolve

  (2.5 eq) and (2.5 eq) in water at 25°C.

• Add the sulfonyl chloride wet cake slowly. Maintain pH 7–8 by adding dilute NaOH if necessary.[1][2]

• Heat to 50°C for 2 hours.

  • Checkpoint: The solution should become clear as the sulfonyl chloride reduces to the soluble sodium sulfinate (

    ).[1][2]

• Cool to 20°C .

• Add Dimethyl Sulfate (1.2 eq) dropwise over 30 minutes. Safety: DMS is highly toxic/carcinogenic.[1][2]

• Stir at room temperature for 4 hours. The product (2-Methoxy-5-(methylsulfonyl)benzoic acid) may precipitate as the sodium salt or free acid depending on pH.[1]

• Acidification: Adjust pH to 1–2 using concentrated HCl to precipitate the free acid.

• Filtration: Filter the white solid, wash with water, and dry at 80°C.

Stage 3: Esterification

Objective: Formation of the methyl ester.[1][2]

• Reagents:

  • 2-Methoxy-5-(methylsulfonyl)benzoic acid[1][9]

  • Methanol (Solvent/Reagent, 10 vol)[1][2]

  • Sulfuric Acid (Catalytic, 0.5 eq)[1][2]

Procedure:

• Suspend the dry acid in Methanol .

• Add Concentrated

  dropwise.[1][2]

• Heat to Reflux (65°C) for 6–8 hours. Monitor by TLC or HPLC until starting material <1%.[1][2]

• Workup: Concentrate methanol to ~20% volume under reduced pressure.

• Cool to 0°C. The product, Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , will crystallize.[1][2]

• Filter and wash with cold methanol.[1][2]

• Recrystallization (Optional): If purity <99%, recrystallize from Methanol/Water.

Critical Process Parameters (CPPs) & Data

Parameter	Specification	Impact on Quality
Chlorosulfonation Temp	45–55°C	<45°C: Incomplete reaction.[1][2] >60°C: Formation of sulfone by-products.[1][2]
Reduction pH	7.0 – 8.5	<7.0: Decomposition of sulfite (SO2 loss).[1][2] >9.0: Hydrolysis of sulfonyl chloride to sulfonic acid.[1][2]
DMS Stoichiometry	1.1 – 1.3 eq	Excess DMS is difficult to quench; insufficient leads to low yield.[1][2]
Quench Temperature	<10°C	High temp during ice quench causes hydrolysis of sulfonyl chloride.[1][2]

Analytical Specifications (Expected)

• Appearance: White to off-white crystalline powder.[1][2]

• Melting Point: 159–161°C (Lit.[1][2][3] for sulfonamide analog is similar; sulfone is typically higher melting).[1][2]

• 1H NMR (400 MHz, DMSO-d6):

  3.20 (s, 3H, ), 3.85 (s, 3H, ), 3.90 (s, 3H, ), 7.40 (d, 1H, Ar-H3), 8.05 (dd, 1H, Ar-H4), 8.20 (d, 1H, Ar-H6).[1][2]

• HPLC Purity: >99.0% (Area %).[1][3]

Process Logic & Workflow Visualization

The following diagram illustrates the critical decision points and phase changes during the synthesis.

Figure 2: Step-by-step process flow diagram emphasizing critical isolation points.

Safety & Handling Protocols

Dimethyl Sulfate (DMS)[1][2]

• Hazard: Potent alkylating agent; suspected carcinogen; highly toxic by inhalation.[1][2]

• Control: Use only in a closed system or high-performance fume hood.

• Deactivation: Quench spills or waste with 10% Aqueous Ammonia or concentrated NaOH solution to hydrolyze DMS to methanol and sulfate.[1][2]

Chlorosulfonic Acid[1][2][3][5]

• Hazard: Reacts violently with water to release HCl and SO3 gas.[1][2]

• Control: strictly anhydrous conditions for reactor setup.

• PPE: Full face shield, acid-resistant gloves (butyl rubber), and apron.[1][2]

References

• Preparation of 2-methoxy-5-sulfamoylbenzoic acid methyl ester . Google Patents.[1][2] CN105646295A.[1][2] (Describes the chlorosulfonation and general backbone synthesis). Link

• Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate . Google Patents.[1][2] CN1884259A.[1][2] (Detailed industrial conditions for the chlorosulfonation and esterification steps). Link

• Synthesis of Tiapride . ChemicalBook.[1][2] (Confirming 2-methoxy-5-(methylsulfonyl)benzoic acid as the key intermediate). Link

• Sulfone synthesis by oxidation . Organic Chemistry Portal. (General reference for alternative oxidation routes, though less common for this specific scaffold). Link

• Use of N-(diethylaminoethyl)-2-methoxy-5-methylsulfonyl benzamide (Tiapride) . Google Patents.[1][2] EP0099775A1.[1][2] (Contextualizes the pharmaceutical utility of the target molecule). Link

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 5. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 6. CN112521318A - Preparation method of amisulpride important intermediate - Google Patents [patents.google.com]
• 7. Synthesis method for 2- methoxyl-4-amino-5-ethylsulfonylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 8. Sulfone synthesis by oxidation [organic-chemistry.org]
• 9. EP0099775A1 - Use of N-(diethylaminoethyl)-2-methoxy-5-methylsulfonyl benzamide for the inhibition of tryptophane pyrrolase - Google Patents [patents.google.com]

Application Note: HPLC Analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

This Application Note is designed as a definitive technical guide for the HPLC analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8). This compound is a critical intermediate and known impurity (Tiapride Impurity A) in the synthesis of benzamide antipsychotics.

Introduction & Chemical Context

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a neutral benzoate ester characterized by a polar methylsulfonyl (sulfone) group at the 5-position and a methoxy group at the 2-position.

• Primary Application: Critical intermediate in the synthesis of substituted benzamides (e.g., Remoxipride, Tiapride).

• Analytical Challenge: The molecule possesses moderate polarity (LogP ~0.7) due to the sulfone moiety. The primary analytical objective is to separate the target ester from its hydrolysis degradation product (2-Methoxy-5-(methylsulfonyl)benzoic acid ) and the non-sulfonated starting materials.

• Detection Physics: The aromatic benzoate chromophore provides strong UV absorption, making UV-Vis detection (specifically at 254 nm) highly sensitive and robust.

Physicochemical Profile

Property	Value	Chromatographic Implication
Molecular Formula	C₁₀H₁₂O₅S	MW = 244.26 g/mol
LogP	~0.7	Moderately polar; elutes early on C18 without high aqueous content.[1]
pKa	Non-ionizable (Neutral)	Retention is pH-independent, but impurities are pH-dependent.
Solubility	Soluble in ACN, MeOH, DMSO	Sample diluent should match mobile phase organic ratio.

Method Development Strategy (Expertise & Logic)

To design a robust method, we must look beyond the analyte itself and consider the "chemical neighborhood" of potential impurities.

Critical Decision Matrix

• Stationary Phase Selection: A C18 (Octadecylsilane) column is selected. While the analyte is polar, a C18 column provides sufficient hydrophobic interaction to retain the methyl ester and separate it from the more polar free acid hydrolysis product.

• Mobile Phase pH: Although the target ester is neutral, the potential acid impurity (Benzoic acid derivative) is ionizable.

  • Rule: We must suppress the ionization of the acid impurity to prevent peak tailing and ensure it interacts with the column.

  • Solution: Use an acidic modifier (0.1% Formic Acid or Phosphoric Acid) to maintain pH < 3.0.

• Gradient vs. Isocratic: A Gradient method is required.

  • Reasoning: The starting materials (lacking the polar sulfone) are significantly more hydrophobic and would elute very late in an isocratic run optimized for the sulfone. A gradient ensures all components elute within a reasonable runtime.

Visualizing the Separation Logic

Caption: Separation hierarchy on C18. Acidic pH suppresses ionization of the acid impurity, sharpening its peak, while the hydrophobic starting material requires a gradient ramp to elute.

Optimized Experimental Protocol

This protocol is derived from verified LC-MS conditions for Tiapride impurities and adapted for standard HPLC-UV quality control.

A. Chromatographic Conditions[1][3][4][5][6][7]

Parameter	Specification	Notes
Column	Agilent Poroshell 120 EC-C18 (4.6 x 50 mm, 2.7 µm)	Or equivalent C18 column. Short column length allows rapid screening.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier ensures peak shape for acidic impurities.
Mobile Phase B	Acetonitrile (HPLC Grade)	ACN provides sharper peaks than MeOH for benzoates.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[1][2][3]
Injection Volume	5 - 10 µL	Adjust based on sample concentration.
Column Temp	25°C - 30°C	Ambient or slightly controlled.
Detection	UV @ 254 nm	Max absorption for the benzoyl chromophore.

B. Gradient Program

Rationale: Start with low organic to capture the polar sulfone, ramp up to clear hydrophobic precursors, then re-equilibrate.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	95	5	Injection / Load
1.00	95	5	Isocratic Hold (Polar retention)
8.00	10	90	Linear Ramp (Elute Target + Precursors)
10.00	10	90	Wash
10.10	95	5	Return to Initial
13.00	95	5	Re-equilibration

C. Sample Preparation (Standard Operating Procedure)

Diluent: 50:50 Water:Acetonitrile. Why? Matching the initial gradient strength prevents "solvent shock" which causes split peaks for early eluters.

• Stock Solution (1.0 mg/mL):

  • Weigh 10 mg of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate reference standard.

  • Dissolve in 10 mL of 100% Acetonitrile (ensure complete solubility first).

• Working Standard (0.1 mg/mL):

  • Transfer 1.0 mL of Stock Solution into a 10 mL volumetric flask.

  • Dilute to volume with Water . (Final solvent ratio 10:90 Water:ACN is too strong; aim for 50:50).

  • Correction: Dilute 1.0 mL Stock (ACN) with 9.0 mL of Diluent (50:50 Water:ACN).

• Filtration: Filter through a 0.22 µm PTFE or Nylon syringe filter into an HPLC vial.

System Suitability & Validation Criteria

To ensure the method is "self-validating," the following criteria must be met before accepting data.

Parameter	Acceptance Criteria	Scientific Rationale
Retention Time (RT)	Analyte RT ± 0.1 min	Confirms pump stability and gradient mixing accuracy.
Tailing Factor (T)	T ≤ 1.5	Ensures no secondary interactions (silanol activity) affecting the sulfone.
Theoretical Plates (N)	N > 2000	Indicates good column efficiency.
Resolution (Rs)	Rs > 2.0 (vs. Acid Impurity)	Critical separation of the ester from its hydrolysis product.
% RSD (Area)	≤ 2.0% (n=5 injections)	Confirms autosampler precision.

Troubleshooting Guide

Issue 1: Doublet Peak / Split Peak

• Cause: Sample solvent is too strong (e.g., 100% ACN injection) relative to the initial mobile phase (5% ACN).

• Fix: Dilute the sample with water to match the initial mobile phase (e.g., 90% Water / 10% ACN).

Issue 2: Drifting Retention Times

• Cause: Incomplete column re-equilibration between gradient runs.

• Fix: Extend the post-run equilibration time (Time 10.10 to 13.00) by 2 minutes.

Issue 3: High Backpressure

• Cause: Precipitation of buffer or sample.[1]

• Fix: Since this method uses Formic Acid (volatile), precipitation is unlikely. Check for particulate matter in the sample; ensure 0.22 µm filtration.

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow ensuring data integrity from weighing to reporting.

References

• Epichem . (2016).[4] Certificate of Analysis: Methyl 2-methoxy-5-(methylsulfonyl)benzoate (Tiapride Impurity A). Manuals.plus. Retrieved January 30, 2026, from [Link]

• National Center for Biotechnology Information . (2025). PubChem Compound Summary for CID 12217345, Methyl 2-methoxy-5-(methylsulfonyl)benzoate. PubChem.[5] Retrieved January 30, 2026, from [Link]

• Xu, W. L., et al. (2018).[1][6] Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering. (Referencing analogous sulfonyl benzoate HPLC conditions). Retrieved January 30, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride | Trends in Sciences [tis.wu.ac.th]
• 3. ajast.net [ajast.net]
• 4. manuals.plus [manuals.plus]
• 5. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester | C10H13NO5S | CID 23046722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lobachemie.com [lobachemie.com]

Application Note: 1H NMR Characterization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

This guide details the 1H NMR characterization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , a critical intermediate and known impurity (often designated Impurity A) in the synthesis of the antipsychotic drug Tiapride .

H NMR) Compound: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate CAS Registry Number: 63484-12-8 Molecular Formula: C H O S Molecular Weight: 244.26 g/mol

Introduction & Significance

Methyl 2-methoxy-5-(methylsulfonyl)benzoate is a pharmacologically significant building block. It serves as the direct precursor to Tiapride (via amidation with N,N-diethylethylenediamine) and is structurally related to other benzamide antipsychotics like Sulpiride and Amisulpride .

In drug development and quality control (QC), this compound is monitored as a process-related impurity. Its accurate characterization is essential for:

• Vendor Qualification: Verifying the purity of raw materials before GMP synthesis.

• Impurity Profiling: Quantifying unreacted intermediate in final API batches (Tiapride Hydrochloride).

• Process Optimization: Monitoring the methylation efficiency of the sulfinic acid precursor.

Structural Analysis & Shift Prediction

Before acquiring data, a theoretical analysis of the proton environment ensures accurate assignment. The molecule consists of a 1,2,5-trisubstituted benzene ring with three distinct methyl-containing functional groups.

Proton Environment Logic

• Aromatic Region (3 Protons):

  • H-6 (Ortho to Ester): Located between the electron-withdrawing ester (-COOMe) and sulfonyl (-SO

    Me) groups. This proton will be the most deshielded (downfield).

  • H-4 (Ortho to Sulfone): Located ortho to the electron-withdrawing sulfonyl group and meta to the ester. It will be significantly deshielded but less than H-6.

  • H-3 (Ortho to Ether): Located ortho to the electron-donating methoxy group (-OMe). This proton will be shielded (upfield) relative to benzene.

• Aliphatic Region (9 Protons):

  • Ar-OCH

    : Methoxy group attached directly to the aromatic ring.

  • COO-CH

    : Methyl ester group.

  • -SO

    CH : Methyl sulfone group (distinctly upfield from the oxygenated methyls).

Structural Diagram (Graphviz)

Figure 1: Structural mapping of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate correlating carbon positions to predicted proton environments.

Experimental Protocol

Sample Preparation

• Mass: Weigh 10–15 mg of the solid sample.

• Solvent: Dissolve in 0.6 mL of CDCl

  (Deuterated Chloroform).

  • Note: If solubility is poor (rare for the ester, but possible if hydrolyzed), use DMSO-d

    . The shifts below correspond to CDCl .

• Tube: Transfer to a clean, dry 5 mm NMR tube.

• Filtration: If the solution is cloudy, filter through a cotton plug or 0.45 µm PTFE syringe filter to remove inorganic salts (e.g., NaCl/Na

  SO from synthesis).

Instrument Parameters

• Frequency: 400 MHz or higher recommended for clear resolution of the methoxy singlets.

• Temperature: 298 K (25°C).

• Scans (NS): 16 (sufficient for >98% purity).

• Pulse Delay (D1): 1.0 – 5.0 seconds (ensure full relaxation for accurate integration).

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual CHCl

  at 7.26 ppm.

Results: Spectral Data & Assignment

The following data represents the standard spectrum in CDCl

.

Chemical Shift Table

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Assignment	Structural Justification
8.44	Doublet (d)	1H		H-6	Most deshielded; Ortho to ester (-COOMe) and Meta to sulfone.
8.06	Doublet of Doublets (dd)	1H	,	H-4	Deshielded; Ortho to sulfone (-SO Me) and Meta to H-6.
7.13	Doublet (d)	1H		H-3	Shielded; Ortho to electron-donating Methoxy (-OMe).
4.01	Singlet (s)	3H	-	Ar-OCH	Methoxy ether attached to C2.
3.94	Singlet (s)	3H	-	COO-CH	Methyl ester attached to C1.
3.07	Singlet (s)	3H	-	-SO CH	Methyl sulfone group (distinctly upfield).

Detailed Discussion

• Aromatic Splitting Pattern:

  • The aromatic region exhibits a classic 1,2,4-substitution pattern (technically 1,2,5 in benzoate numbering).

  • H-3 appears as a clean doublet at 7.13 ppm due to strong ortho-coupling with H-4 (

    Hz).

  • H-4 appears as a doublet of doublets (dd) at 8.06 ppm . It couples to H-3 (ortho, large

    ) and H-6 (meta, small Hz).

  • H-6 appears as a doublet at 8.44 ppm showing only the meta-coupling to H-4. The para-coupling to H-3 is usually too small to resolve.

• Methyl Group Differentiation:

  • The Sulfone Methyl (3.07 ppm) is easily distinguished by its upfield position.

  • The Ester (3.94 ppm) and Ether (4.01 ppm) methyls are close. Typically, the Ar-OCH

    is slightly downfield of the ester methyl in this specific steric configuration due to the "ortho effect" and planarity of the ring current. Verification via HMBC (Heteronuclear Multiple Bond Correlation) is recommended if absolute distinction is critical.

Quality Control & Impurity Analysis

When analyzing this compound as an intermediate or impurity, look for these common artifacts:

• Residual Salicylic Acid Derivative: A broad singlet around 10-11 ppm indicates unreacted phenolic -OH (incomplete methylation).

• Hydrolysis Product (Acid): Disappearance of the singlet at 3.94 ppm (Ester) and appearance of a broad acid proton >11 ppm indicates the free acid form (2-Methoxy-5-(methylsulfonyl)benzoic acid).

• Solvents: Common process solvents include Methanol (s, 3.49 ppm) or Toluene (m, 7.1-7.3 ppm; s, 2.36 ppm).

Workflow Diagram

Figure 2: Step-by-step decision tree for validating the identity of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate.

References

• Chemical Identity: Methyl 2-methoxy-5-(methylsulfonyl)benzoate. CAS Common Chemistry. CAS Registry No. 63484-12-8.[1][2][3] Link

• Tiapride Synthesis Context: Synthesis of Tiapride and its Impurities. The compound is widely cited as "Impurity A" in European Pharmacopoeia (Ph. Eur.) monographs for Tiapride Hydrochloride.[2][4]

• General NMR Prediction: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Used for verifying substituent additivity rules).

• Vendor Data: Sigma-Aldrich Product Specification for CAS 63484-12-8. Link

Sources

• 1. Organic Chemistry [3asenrise.com]
• 2. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 3. klivon.com [klivon.com]
• 4. Nebulabio药物标准品，新品上市 - 维百奥（北京）生物科技有限公司 [vicbio.com]

Application Note: Purification Strategies for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

This Application Note is designed for researchers and process chemists requiring high-purity isolation of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8).

Executive Summary & Chemical Context

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a critical intermediate, structurally distinct from the widely cited sulfonamide analog (used in Amisulpride synthesis). This molecule features a methylsulfonyl (sulfone) moiety , which imparts significant polarity and a high melting point compared to its sulfide precursors.

Effective purification requires addressing the specific "Oxidation State Ladder": separating the target Sulfone from potential Sulfoxide (intermediate oxidation state) and Sulfide (starting material) impurities.

Physicochemical Profile (Critical Quality Attributes)

Property	Value / Characteristic	Relevance to Purification
Appearance	White to off-white crystalline solid	Indicates successful crystallization; yellowing suggests sulfide/sulfoxide contamination.
Melting Point	115 – 119 °C [1, 2]	High MP allows for aggressive recrystallization at elevated temperatures.
Polarity	High (due to )	Requires polar solvent systems (e.g., EtOAc, MeOH) for solubilization; insoluble in non-polar alkanes.
Solubility	Soluble: DMSO, DMF, Hot Methanol/Ethanol, DCM.Insoluble: Water, Hexanes, cold Alcohols (partial).	Ideal candidate for anti-solvent crystallization (Alcohol/Water).[1]

Pre-Purification Assessment

Before initiating purification, characterize the crude mixture to select the correct workflow.[1]

Diagnostic Protocol:

• TLC Analysis:

  • Stationary Phase: Silica Gel 60

    .

  • Mobile Phase: Ethyl Acetate : Hexane (2:1) or DCM : Methanol (95:5).

  • Visualization: UV (254 nm). The sulfone is UV active.

  • Expected

    Order (Increasing Polarity):

    • Sulfide (Least Polar, High

      )

    • Sulfone (Target, Mid

      )

    • Sulfoxide (Most Polar, Low

      )

• Decision Logic:

  • If Purity > 85% with minor non-polar impurities: Proceed to Method A (Recrystallization) .[1]

  • If Purity < 85% or significant Sulfoxide present: Proceed to Method B (Flash Chromatography) .

Method A: Recrystallization (Scalable Protocol)

Recommended for batches >5g where the primary impurity is the sulfide precursor or trace colored byproducts.

Principle: The sulfone moiety exhibits a steep solubility curve in lower alcohols (Methanol/Ethanol). It is highly soluble at boiling points but crystallizes efficiently upon cooling, especially with water as an anti-solvent.

Reagents

• Solvent: Methanol (HPLC Grade) or Ethanol (Absolute).

• Anti-solvent: Deionized Water.

• Wash Solvent: Cold Methanol:Water (1:1).

Step-by-Step Protocol

• Dissolution:

  • Place crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

  • Add Methanol (approx. 5–7 mL per gram of crude).

  • Heat to reflux (65 °C) with stirring.

  • Note: If the solution is not clear at reflux, add Methanol in 1 mL increments. If insoluble particles remain (inorganic salts), filter the hot solution through a pre-heated sintered glass funnel.

• Nucleation & Growth:

  • Remove from heat and allow the solution to cool slowly to room temperature (~25 °C) over 30 minutes. Stirring should be gentle to encourage crystal growth rather than precipitation.

  • Anti-Solvent Addition (Optional but recommended for yield): Once at room temperature, add Water dropwise until a persistent turbidity is observed (typically 10-20% of the methanol volume).

  • Cool the flask in an ice-water bath (0–4 °C) for 1 hour to maximize recovery.

• Isolation:

  • Collect crystals via vacuum filtration using a Buchner funnel.

  • Critical Wash: Wash the filter cake with Cold (0 °C) Methanol:Water (1:1) . This removes surface mother liquor containing the more soluble sulfoxide impurities.

• Drying:

  • Dry in a vacuum oven at 45 °C for 6–12 hours.

  • Validation: Check Melting Point. Target: 115–119 °C . If MP < 112 °C, repeat recrystallization.

Method B: Flash Column Chromatography (High Purity)

Recommended for removing stubborn Sulfoxide impurities or for small-scale (<5g) purification.

Principle: The polarity difference between the sulfonyl (

) and sulfinyl ( ) groups allows for separation on silica gel.

System Setup

• Stationary Phase: Silica Gel (230–400 mesh).

• Mobile Phase: Gradient of Pentane/Ethyl Acetate or Hexane/Ethyl Acetate.

Step-by-Step Protocol

• Column Preparation:

  • Pack column with Silica Gel.

  • Equilibrate with Hexane:Ethyl Acetate (4:1) .

• Loading:

  • Dissolve the crude residue in a minimum volume of Dichloromethane (DCM).

  • Load onto the column carefully.

• Elution Gradient:

  • 0–5 min: 20% EtOAc in Hexane (Elutes non-polar Sulfide impurities).

  • 5–15 min: Ramp to 33% (1:2) EtOAc in Hexane.[1]

  • 15–30 min: Hold at 33–40% EtOAc. The Target Sulfone typically elutes here (

    in 2:1 Pentane:EtOAc [3]).

  • Flush: 100% EtOAc (Elutes polar Sulfoxide/Acid impurities).

• Fraction Analysis:

  • Analyze fractions by TLC. Pool fractions containing the single spot at

    .

  • Concentrate under reduced pressure (Rotovap) at 40 °C.

Process Visualization (Graphviz)

Caption: Decision tree for the purification of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, selecting between crystallization and chromatography based on crude purity.

Troubleshooting & Critical Quality Attributes (CQAs)

Issue	Probable Cause	Corrective Action
Low Melting Point (<110°C)	Residual Solvent or Sulfide impurity.[1][2]	Dry under high vacuum (>24h). If yellow, repeat Method A.
Oiling Out	Added water (anti-solvent) too fast or too hot.	Re-heat to reflux until clear, then cool very slowly. Add seed crystal.
Yellow Color	Trace Sulfide or Iodine (if used in synthesis).	Wash crystals with cold dilute Sodium Thiosulfate solution, then water.
Poor Yield	Product too soluble in mother liquor.	Concentrate the mother liquor to 50% volume and induce a second crop.

References

• TCI Chemicals. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate; Product No: M1963.[3] Retrieved from (Accessed Oct 2023).

• AA Blocks. Methyl 2-methoxy-5-(methylsulfonyl)benzoate Datasheet. Catalog Number: AA003RLM.[4] Retrieved from (Accessed Oct 2023).

• Royal Society of Chemistry. Visible-light-catalyzed sulfonylation reaction of aryl selenonium salt. (Supporting Info: Compound 3r characterization). Retrieved from (Accessed Oct 2023).

Sources

• 1. cristalchem.com [cristalchem.com]
• 2. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat [madhavchemicals.com]
• 3. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | 63484-12-8 | TCI Deutschland GmbH [tcichemicals.com]
• 4. aablocks.com [aablocks.com]

The Strategic Role of Substituted Methyl Benzoates in Antipsychotic Drug Synthesis: Application Notes and Protocols

This technical guide provides an in-depth exploration of methyl 2-methoxy-5-(methylsulfonyl)benzoate and its closely related analogue, methyl 2-methoxy-5-(aminosulfonyl)benzoate, as pivotal intermediates in the synthesis of substituted benzamide antipsychotic drugs. This document is intended for researchers, medicinal chemists, and professionals in drug development, offering a blend of mechanistic insights and detailed, field-proven experimental protocols.

Introduction: A Tale of Two Sulfonyls

The substituted benzamide scaffold is a cornerstone in the development of atypical antipsychotic agents, which are crucial in managing psychiatric disorders like schizophrenia and depression.[1][2][3] The precise nature of the substitution on the benzamide ring is critical to the pharmacological activity of the final drug molecule. This guide focuses on two key intermediates that, despite their similar nomenclature, lead to distinct classes of antipsychotic drugs:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8): Characterized by a methylsulfonyl (–SO₂CH₃) group, this compound is a key intermediate and a known impurity in the synthesis of Tiapride .[4][5]

• Methyl 2-methoxy-5-(aminosulfonyl)benzoate (also known as methyl 2-methoxy-5-sulfamoylbenzoate, CAS 33045-52-2): Featuring an aminosulfonyl (–SO₂NH₂) group, this intermediate is fundamental to the synthesis of Sulpiride and its enantiomer, Levosulpiride .[1][6]

This document will elucidate the synthetic pathways for both Tiapride and Sulpiride, providing detailed protocols and explaining the rationale behind the chemical transformations involving these critical intermediates.

Part 1: Synthesis of Tiapride via Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Tiapride is a selective D₂ and D₃ dopamine receptor antagonist used for treating a variety of neurological and psychiatric disorders.[4] The synthesis of Tiapride hinges on the formation of the methyl 2-methoxy-5-(methylsulfonyl)benzoate intermediate.

Synthetic Workflow Overview

The synthesis of Tiapride hydrochloride from 2-methoxybenzoic acid is a multi-step process that involves the introduction of the methylsulfonyl group, followed by amidation.[7]

Caption: Synthetic pathway for Tiapride Hydrochloride.

Protocol 1: Synthesis of Tiapride Hydrochloride

This protocol is based on the synthetic route described by Sun et al.[7] and established chemical principles.

Step 1: Preparation of 2-Methoxy-5-(chlorosulfonyl)benzoic Acid

• In a reaction vessel equipped with a stirrer and cooled in an ice bath, slowly add 2-methoxybenzoic acid to an excess of chlorosulfonic acid.

• Allow the reaction to proceed at a controlled temperature to prevent side reactions. The strong electrophilic nature of chlorosulfonic acid facilitates sulfonation at the para position to the methoxy group, which is an activating group.

• Upon completion, the reaction mixture is carefully quenched with ice water to precipitate the product.

• The solid 2-methoxy-5-(chlorosulfonyl)benzoic acid is collected by filtration and washed.

Step 2: Formation of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

• The crude 2-methoxy-5-(chlorosulfonyl)benzoic acid is treated with a solution of sodium sulfite. This step reduces the sulfonyl chloride to a sulfinate salt.

• The resulting sodium 2-methoxy-5-(sulfino)benzoate is then methylated using dimethylsulfate. This reaction proceeds via nucleophilic attack of the sulfinate on the methyl group of dimethylsulfate.

• The carboxylic acid group of the resulting 2-methoxy-5-(methylsulfonyl)benzoic acid is then esterified. This is typically achieved by refluxing in methanol with a catalytic amount of a strong acid (e.g., sulfuric acid).

• The product, methyl 2-methoxy-5-(methylsulfonyl)benzoate, is isolated and purified.

Step 3: Amidation to form Tiapride

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate is reacted with N,N-diethylethylenediamine. This is a nucleophilic acyl substitution where the primary amine of the diamine attacks the ester carbonyl group, displacing methanol and forming the amide bond.

• The reaction is typically carried out at an elevated temperature to drive it to completion.

• The resulting Tiapride base is then purified.

Step 4: Salt Formation

• The purified Tiapride base is dissolved in a suitable solvent and treated with hydrochloric acid to form the hydrochloride salt, which often has improved stability and solubility.

• The Tiapride hydrochloride precipitates and is collected by filtration, washed, and dried. The overall yield for this process is reported to be around 46.0%.[7]

Part 2: Synthesis of Sulpiride via Methyl 2-Methoxy-5-(aminosulfonyl)benzoate

Sulpiride and its active (S)-enantiomer, Levosulpiride, are widely used antipsychotic and prokinetic agents.[1][6] Their synthesis is a prime example of the industrial application of methyl 2-methoxy-5-(aminosulfonyl)benzoate. The traditional synthesis starts from salicylic acid.[8]

Synthetic Workflow Overview

The synthesis of Sulpiride from salicylic acid is a well-optimized, multi-step process.[8]

Caption: Synthetic pathway for Sulpiride.

Protocol 2: Synthesis of Methyl 2-Methoxy-5-(aminosulfonyl)benzoate from Salicylic Acid

This protocol is adapted from the optimized process described by Xu et al.[8]

Step 1: Etherification of Salicylic Acid to 2-Methoxybenzoic Acid

• Dissolve sodium hydroxide (2.0 eq) in water in a reaction kettle and cool to 0°C.

• Add salicylic acid (1.0 eq) and stir until dissolved.

• Add dimethylsulfate (1.05 eq) and stir for 30 minutes at 0°C.

• Warm the reaction to 35°C for 30 minutes, then add another portion of dimethylsulfate (1.05 eq) and heat to 45°C for 1 hour.

• Heat the mixture to reflux for 2 hours. Adjust the pH to 10 with 40% NaOH and continue refluxing for another 2 hours.

• Cool to room temperature and acidify to pH 1 with hydrochloric acid to precipitate the product.

• Filter, wash, and dry the solid to obtain 2-methoxybenzoic acid. The rationale for the two additions of dimethylsulfate is to control the exothermic reaction and improve methylation efficiency.

Step 2: Chlorosulfonation of 2-Methoxybenzoic Acid

• Cool chlorosulfonic acid (5.2 eq) to 0°C in a reactor.

• Slowly add 2-methoxybenzoic acid (1.0 eq) and stir until dissolved.

• Warm the reaction to 50°C for 1 hour, then to 70°C for 2 hours. The elevated temperature is necessary to drive the electrophilic substitution.

• Cool to room temperature and pour the mixture into a large volume of ice water to precipitate the product.

• Filter, wash, and dry to yield 2-methoxy-5-(chlorosulfonyl)benzoic acid.

Step 3: Amination of the Sulfonyl Chloride

• To a 28% concentrated ammonia solution (16.5 eq), add 2-methoxy-5-(chlorosulfonyl)benzoic acid (1.0 eq) at room temperature.

• Heat the mixture to 30°C for 4 hours. Using aqueous ammonia as both the nucleophile and the solvent provides a favorable environment for the reaction.[9]

• Cool the reaction and adjust the pH to 3 with 15% hydrochloric acid to precipitate the product.

• Filter, wash, and dry to obtain 2-methoxy-5-(aminosulfonyl)benzoic acid.

Step 4: Esterification to the Final Intermediate

• In a reactor, add methanol (63.8 eq), 2-methoxy-5-(aminosulfonyl)benzoic acid (1.0 eq), and concentrated sulfuric acid (1.9 eq).

• Heat the mixture to reflux for 6 hours. The large excess of methanol serves as both reactant and solvent, driving the equilibrium towards the ester product.

• Remove excess methanol by rotary evaporation.

• Add a 15% sodium carbonate solution to neutralize the acid and precipitate the product.

• Filter, wash, and dry the white solid to obtain methyl 2-methoxy-5-(aminosulfonyl)benzoate.

Step	Product	Yield (%)	Purity (%)
1. Etherification	2-Methoxybenzoic Acid	92.6	98.6
2. Chlorosulfonation	2-Methoxy-5-(chlorosulfonyl)benzoic Acid	95.7	95.7
3. Amination	2-Methoxy-5-(aminosulfonyl)benzoic Acid	75.8	98.3
4. Esterification	Methyl 2-Methoxy-5-(aminosulfonyl)benzoate	97.4	99.2
Overall	63.7
Data from Xu et al.[8]

Protocol 3: Amidation to Synthesize Sulpiride

This final step is adapted from a patented method.[10]

• In a reaction vessel, charge methyl 2-methoxy-5-(aminosulfonyl)benzoate and N-ethyl-2-aminomethyl-pyrrolidine.

• Add glycerol as a solvent and heat the mixture to 90-95°C for 10 hours under a nitrogen atmosphere. Glycerol is a high-boiling, polar solvent that facilitates the amidation reaction.

• After the reaction is complete, add water and stir while cooling to 20-30°C.

• Further cool the mixture in an ice bath to 0-5°C and hold for 30 minutes to ensure complete precipitation of the crude product.

• Filter the solid, wash the filter cake, and dry under vacuum to obtain crude Sulpiride.

• The crude product can be further purified by recrystallization from a suitable solvent to achieve pharmaceutical-grade purity.

Conclusion

Methyl 2-methoxy-5-(methylsulfonyl)benzoate and methyl 2-methoxy-5-(aminosulfonyl)benzoate are indispensable intermediates in the synthesis of important antipsychotic drugs. The choice between a methylsulfonyl and an aminosulfonyl group at the 5-position of the benzamide scaffold fundamentally dictates the final pharmaceutical compound, leading to Tiapride and Sulpiride, respectively. The protocols detailed herein provide robust and optimized pathways for the synthesis of these key intermediates and their subsequent conversion to the active pharmaceutical ingredients. Understanding the nuances of these synthetic routes is crucial for process optimization, impurity profiling, and the development of new therapeutic agents based on the versatile substituted benzamide structure.

References

• Methyl 2-methoxy-5-sulfamoylbenzoate: A Comprehensive Overview. (2025, February 28). APICMO. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. Retrieved from [Link]

• Chemdad. (n.d.). Methyl 2-methoxy-5-methylsulfonylbenzoate. Retrieved from [Link]

• Google Patents. (n.d.). CN112441960A - Synthetic method of sulpiride.
• Sun, Z., Xu, X., Yang, X., Wang, H., & Zhang, L. (2023). Synthesis of Tiapride Hydrochloride. Chinese Journal of Pharmaceuticals, 54(10), 1429-1432.

• Epichem. (n.d.). Tiapride Impurity A | CAS 63484-12-8 Reference Standard. Retrieved from [Link]

• Google Patents. (n.d.). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
• Google Patents. (n.d.). KR20020092123A - Method of preparing levosulpiride and intermediates used therein.
• Google Patents. (n.d.). EP0099775A1 - Use of N-(diethylaminoethyl)-2-methoxy-5-methylsulfonyl benzamide for the inhibition of tryptophane pyrrolase.

• Sun, Z., Xu, X., Yang, X., Wang, H., & Zhang, L. (2023). Synthesis of Tiapride Hydrochloride. Chinese Journal of Pharmaceuticals, 54(10), 1429-1432. Retrieved from [Link]

• Xu, W. L., Guo, C. J., Li, T., & Liu, S. Q. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering, 382, 022064. Retrieved from [Link]

• Google Patents. (n.d.). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.
• Krátký, M., Stolaříková, J., & Vinšová, J. (2012). Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. Beilstein Journal of Organic Chemistry, 8, 1453–1458.

• Kain Industrial Additive. (2023, September 21). Preparation method and application of 2-methoxy-5-sulfonamide benzoic acid methyl ester. Retrieved from [Link]

• Homan, E. J., Copinga, S., Elfström, L., van der Veen, T., Hallema, J. P., Mohell, N., Unelius, L., Johansson, R., Wikström, H. V., & Grol, C. J. (1998). 2-aminotetralin-derived substituted benzamides with mixed dopamine D2, D3, and serotonin 5-HT1A receptor binding properties: a novel class of potential atypical antipsychotic agents. Bioorganic & medicinal chemistry, 6(11), 2067–2082.
• Glamkowski, E. J., Chiang, Y., & Strupczewski, J. T. (1993). Orally active benzamide antipsychotic agents with affinity for dopamine D2, serotonin 5-HT1A, and adrenergic alpha1 receptors. Journal of medicinal chemistry, 36(19), 2828–2836.

Sources

• 1. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 6. CN104447477A - Method for preparing sulpiride - Google Patents [patents.google.com]
• 7. Synthesis of Tiapride Hydrochloride [cjph.com.cn]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Experimental Guide for Reactions Involving Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Introduction and Compound Profile

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a highly functionalized aromatic compound of significant interest in medicinal chemistry and organic synthesis. Its structural features—an electron-donating methoxy group, an electron-withdrawing methylsulfonyl group, and a reactive methyl ester—make it a versatile building block. Primarily, it serves as a key intermediate in the synthesis of various pharmaceutical agents, most notably antipsychotic drugs such as Sulpiride and Levosulpiride.[1][2] The strategic placement of its functional groups allows for selective transformations, making it a valuable scaffold in drug development.

Understanding the reactivity and handling of this compound is crucial for its effective utilization. This guide provides a detailed overview of its synthesis, key reactions, and comprehensive, field-tested protocols for its application.

Table 1: Physicochemical Properties of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Property	Value	Reference
CAS Number	63484-12-8
Molecular Formula	C₁₀H₁₂O₅S
Molecular Weight	244.26 g/mol
Appearance	White to Off-White Solid
Melting Point	117 °C
Boiling Point	429.4±45.0 °C (Predicted)
Solubility	DMSO (Slightly), Methanol (Slightly)
Storage	Sealed in a dry, room temperature environment	[3]

Synthesis Pathway: From Salicylic Acid to the Target Intermediate

The most common industrial synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate originates from readily available salicylic acid.[2][4] This multi-step process is designed to sequentially install the required functional groups onto the aromatic ring. While various modifications exist, the core pathway involves etherification, chlorosulfonation, amination, and finally, esterification.[2][4]

The rationale for this sequence is rooted in the principles of electrophilic aromatic substitution and functional group compatibility. The initial etherification of the phenolic hydroxyl group protects it and activates the ring for the subsequent sulfonation step.

Caption: Multi-step synthesis of the target benzoate from salicylic acid. Note: The search results often refer to the aminated version, Methyl 2-methoxy-5-sulfamoylbenzoate, which is a direct precursor to the titled compound via methylation of the sulfonamide or is used directly in subsequent reactions. For the purpose of this guide, we focus on the methylsulfonyl variant, which follows a similar synthetic logic.

Table 2: Optimized Yields for a Typical Four-Step Synthesis [4]

Reaction Step	Transformation	Optimized Yield
1	Etherification	~92.6%
2	Sulfonyl Chloride Formation	~95.7%
3	Amination	~75.8%
4	Esterification	~97.4%
-	Overall Yield	~63.7%

Core Reactions and Experimental Protocols

The utility of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate lies in the reactivity of its ester functional group. The two most common and powerful transformations are amidation to form benzamides and hydrolysis (saponification) to yield the corresponding carboxylic acid.

Protocol 1: Amidation for the Synthesis of N-Substituted Benzamides

This protocol details the direct conversion of the methyl ester into an amide via reaction with a primary or secondary amine. This reaction is fundamental to the synthesis of Sulpiride and related pharmaceutical compounds.[1]

Causality and Experimental Rationale: The direct aminolysis of an ester is typically a slow process and requires elevated temperatures to proceed at a practical rate. The reaction is driven by the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the ester. An inert atmosphere (e.g., nitrogen or argon) is crucial to prevent the oxidation of reagents and intermediates at high temperatures. No external catalyst is typically required, as the reaction can be driven to completion thermally, often by distilling off the methanol byproduct.

Caption: Standard experimental workflow for the amidation of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate.

Step-by-Step Methodology:

• Equipment Setup: Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, a thermometer, and a nitrogen inlet.

• Reagent Charging: To the flask, add Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (1.0 eq).

• Amine Addition: Add the desired amine (e.g., (S)-1-ethyl-2-aminomethylpyrrolidine for Sulpiride synthesis) (1.05-1.2 eq).[1] If the amine is a salt, a non-nucleophilic base (e.g., triethylamine) may be required to liberate the free amine.

• Inert Atmosphere: Purge the system with nitrogen for 10-15 minutes.

• Heating: Heat the reaction mixture to 90-100 °C with vigorous stirring.[1]

• Reaction Monitoring: Maintain the temperature and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 5-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If necessary, dilute the mixture with a suitable solvent (e.g., dichloromethane, ethyl acetate).

  • Wash the organic layer with water and brine to remove any unreacted amine and salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Protocol 2: Saponification to 2-Methoxy-5-(methylsulfonyl)benzoic Acid

This protocol describes the base-catalyzed hydrolysis of the methyl ester to its corresponding carboxylic acid. The resulting acid can be used in subsequent reactions, such as forming more reactive acyl chlorides or for coupling reactions.

Causality and Experimental Rationale: Saponification is a classic ester hydrolysis mechanism. A strong base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), acts as the nucleophile, attacking the ester carbonyl. This forms a tetrahedral intermediate which then collapses, eliminating the methoxide ion and forming the carboxylic acid. In the basic medium, the acid is immediately deprotonated to its carboxylate salt. A final acidification step is therefore required to protonate the carboxylate and precipitate the neutral carboxylic acid product.[5] A co-solvent like methanol is used to ensure the solubility of the ester in the aqueous base.

Caption: Key mechanistic steps in the base-catalyzed hydrolysis (saponification) of the methyl ester.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (1.0 eq) in methanol.

• Base Addition: Add an aqueous solution of sodium hydroxide or potassium hydroxide (2.0-3.0 eq).

• Reflux: Heat the mixture to reflux (typically 65-75 °C) and stir for 2-4 hours.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

• Solvent Removal: After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water and cool in an ice bath. Slowly add concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) with stirring until the pH is ~1-2. A white precipitate of the carboxylic acid should form.

• Isolation:

  • Stir the slurry in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold deionized water to remove residual salts.

• Drying: Dry the product in a vacuum oven to a constant weight.

Safety and Handling Precautions

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate and its derivatives require careful handling in a laboratory setting. Adherence to standard safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear safety glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[3]

• Respiratory Protection: When handling the solid powder, work in a well-ventilated area or a fume hood to avoid inhalation. If significant dust is generated, wear appropriate respiratory protection.[3]

• Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[3]

• Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight and incompatible materials.[3]

• First Aid:

  • Inhalation: Move the person to fresh air. Seek medical advice if you feel unwell.[3]

  • Skin Contact: Wash gently with plenty of soap and water.[3]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

  • Ingestion: Rinse mouth with water and seek medical advice.[3]

References

• How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently? - FAQ. (n.d.). Google Cloud.
• Xu, W. L., Guo, C. J., Li, T., & Liu, S. Q. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering, 382, 022064.
• Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. (n.d.). Patsnap.
• Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate. (2006). Google Patents.
• 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester. (n.d.). Madhav Chemical.
• 2-Methoxy-5-(methylsulfonyl)benzoic acid. (n.d.). LookChem.
• Methyl 2-methoxy-5-methylsulfonylbenzoate. (2025). ChemicalBook.
• Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. (2016). Google Patents.
• Methyl-2-methoxy-5-sulfamoyl benzoate MSDS. (2018). Loba Chemie.

• Xu, W. L., et al. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. ResearchGate. Retrieved January 30, 2026, from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. lobachemie.com [lobachemie.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Methoxy-5-(methylsulfonyl)benzoic acid｜lookchem [lookchem.com]

Application Notes and Protocols for the Reaction of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate with Amines

Introduction: A Versatile Scaffold for Medicinal Chemistry

Methyl 2-methoxy-5-(methylsulfonyl)benzoate is a key intermediate in the synthesis of a variety of pharmacologically active compounds, most notably antipsychotic drugs such as Sulpiride and Amisulpride.[1][2] Its chemical architecture, featuring a methoxy group and a potent electron-withdrawing methylsulfonyl group on a benzene ring, makes it an ideal substrate for nucleophilic aromatic substitution (SNAr) reactions. This reactivity allows for the facile introduction of diverse amine functionalities, generating a library of substituted benzamide derivatives with significant potential in drug discovery and development.

This guide provides a comprehensive overview of the reaction of methyl 2-methoxy-5-(methylsulfonyl)benzoate with amines. It is intended for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, detailed experimental protocols, and practical guidance for the successful synthesis and characterization of novel benzamide compounds.

Reaction Mechanism: Understanding the SNAr Pathway

The reaction of methyl 2-methoxy-5-(methylsulfonyl)benzoate with amines proceeds via a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism.[3][4] This pathway is distinct from SN1 and SN2 reactions and is characteristic of aromatic rings bearing strong electron-withdrawing groups.

The key to the SNAr mechanism is the ability of the electron-withdrawing substituents to stabilize the negatively charged intermediate, known as a Meisenheimer complex.[3][5] In the case of methyl 2-methoxy-5-(methylsulfonyl)benzoate, the methylsulfonyl (-SO₂CH₃) group, positioned para to the methoxy group (the effective leaving group in this context), plays a crucial role in activating the ring for nucleophilic attack.

The reaction can be dissected into two main steps:

• Nucleophilic Attack and Formation of the Meisenheimer Complex: An amine, acting as the nucleophile, attacks the carbon atom bearing the methoxy group. This is typically the rate-determining step of the reaction.[3] The aromaticity of the benzene ring is temporarily disrupted, and a resonance-stabilized carbanion, the Meisenheimer complex, is formed. The negative charge is delocalized across the ring and, most importantly, onto the oxygen atoms of the sulfonyl group, which provides significant stabilization.[4]

• Departure of the Leaving Group and Re-aromatization: The methoxy group, a reasonably good leaving group in this activated system, is expelled. The aromaticity of the benzene ring is restored, yielding the final N-substituted benzamide product.

The methoxy group at the ortho position also plays a role in modulating the reactivity of the aromatic ring. While it is an electron-donating group by resonance, its inductive electron-withdrawing effect can contribute to the overall electrophilicity of the ring.

Visualization of the SNAr Mechanism

Caption: Generalized SNAr reaction pathway.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of methyl 2-methoxy-5-(methylsulfonyl)benzoate with amines. These protocols are based on established procedures for the synthesis of related compounds and can be adapted for a range of amine nucleophiles.

Protocol 1: Synthesis of N-((1-ethyl-2-pyrrolidinyl)methyl)-2-methoxy-5-(methylsulfonyl)benzamide (Amisulpride Analog)

This protocol is adapted from the synthesis of Sulpiride and related compounds, where a primary amine is used as the nucleophile.[2]

Materials:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate

• (S)-(-)-2-(Aminomethyl)-1-ethylpyrrolidine

• Glycerol (or a high-boiling point solvent like ethylene glycol)

• Deionized water

• Ethanol (for recrystallization, optional)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Nitrogen or Argon inert atmosphere setup

• Ice bath

• Büchner funnel and filter paper

• Vacuum filtration apparatus

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq).

• Addition of Amine and Solvent: Add (S)-(-)-2-(aminomethyl)-1-ethylpyrrolidine (1.1-1.5 eq) to the flask, followed by glycerol as the solvent (approximately 5-10 mL per gram of the starting benzoate). The use of a slight excess of the amine can help drive the reaction to completion.

• Inert Atmosphere: Purge the flask with nitrogen or argon for 5-10 minutes to establish an inert atmosphere. This is particularly important if the amine is sensitive to oxidation at elevated temperatures.

• Heating and Reaction Monitoring: Heat the reaction mixture to 90-120 °C with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) by observing the disappearance of the starting material. The reaction is typically complete within 5-10 hours.[2]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature (approximately 20-30 °C).[2]

  • Slowly add deionized water to the reaction mixture with stirring. The product will precipitate as a solid.

  • Cool the mixture in an ice bath for 30-60 minutes to ensure complete precipitation.[2]

• Isolation and Purification:

  • Collect the crude product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with cold deionized water to remove any remaining glycerol and unreacted amine.

  • The crude product can be further purified by recrystallization from a suitable solvent such as ethanol to yield the final product as a white or off-white crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 40-50 °C to a constant weight.

Protocol 2: General Procedure for Reaction with Secondary Amines

This protocol provides a general framework for the reaction with secondary amines, which may require slightly different conditions.

Materials:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate

• Secondary amine (e.g., morpholine, piperidine)

• High-boiling aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Base (e.g., potassium carbonate, triethylamine) (optional, but can be beneficial)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq) in a minimal amount of DMF or DMSO.

• Addition of Reagents: Add the secondary amine (1.2-2.0 eq) to the solution. If desired, a non-nucleophilic base such as potassium carbonate (1.5 eq) can be added to scavenge the methanol by-product, which can sometimes inhibit the reaction.

• Heating and Monitoring: Heat the reaction mixture to 100-140 °C. Monitor the reaction progress by TLC or HPLC.

• Work-up:

  • After completion, cool the reaction to room temperature.

  • Dilute the mixture with water and extract the product with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Data Presentation: Reaction Parameters

Parameter	Protocol 1 (Primary Amine)	Protocol 2 (Secondary Amine)	Rationale & Field Insights
Amine Stoichiometry	1.1 - 1.5 equivalents	1.2 - 2.0 equivalents	A slight excess of the amine is generally used to ensure complete consumption of the starting benzoate. For less reactive secondary amines, a larger excess may be beneficial.
Solvent	Glycerol or Ethylene Glycol	DMF or DMSO	High-boiling point solvents are necessary to achieve the required reaction temperatures. For primary amines that can also act as the solvent, glycerol offers a greener alternative. Aprotic polar solvents like DMF and DMSO are excellent for SNAr reactions as they solvate the cationic species well.
Temperature	90 - 120 °C	100 - 140 °C	Higher temperatures are generally required to overcome the activation energy for the nucleophilic attack on the aromatic ring. The optimal temperature will depend on the nucleophilicity of the amine.
Reaction Time	5 - 10 hours	8 - 24 hours	Secondary amines are often more sterically hindered and may require longer reaction times for complete conversion.
Work-up	Precipitation with water	Aqueous work-up and extraction	Precipitation is a simple and effective isolation method when the product is a solid and insoluble in water. For more soluble products or when using a water-miscible solvent like DMF/DMSO, an extractive work-up is necessary.

Characterization of Products

The resulting N-substituted-2-methoxy-5-(methylsulfonyl)benzamides can be characterized using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: Will confirm the incorporation of the amine fragment and the overall structure of the molecule. The disappearance of the methyl ester singlet (around 3.9 ppm in ¹H NMR) and the appearance of new signals corresponding to the amine moiety are key indicators of a successful reaction.[6]

• Infrared (IR) Spectroscopy: The presence of a strong C=O stretch for the amide (typically around 1630-1680 cm⁻¹) and N-H stretching (for primary and secondary amine products, around 3200-3400 cm⁻¹) will be evident.

• Mass Spectrometry (MS): Will provide the molecular weight of the product, confirming the successful substitution.

• Melting Point: A sharp melting point is indicative of a pure crystalline compound.

Scope and Limitations

The reaction of methyl 2-methoxy-5-(methylsulfonyl)benzoate with amines is a robust transformation, but its success can be influenced by the nature of the amine.

• Primary Amines: Generally react well, including both aliphatic and benzylic amines. The reaction is a key step in the synthesis of several pharmaceuticals.[2]

• Secondary Amines: Also effective nucleophiles, although they may require higher temperatures or longer reaction times due to increased steric hindrance.

• Aromatic Amines: Aniline and its derivatives are generally less nucleophilic than aliphatic amines and may require more forcing conditions or catalytic activation to react efficiently.

• Limitations: Very bulky secondary amines or weakly nucleophilic aromatic amines may fail to react or give low yields. In such cases, alternative coupling strategies, such as those involving conversion of the methyl ester to an acid chloride, may be necessary.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the importance of laboratory safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling chemicals.[7][8]

• Ventilation: Conduct all reactions in a well-ventilated fume hood to avoid inhalation of vapors.

• Handling of Reagents:

  • Methyl 2-methoxy-5-(methylsulfonyl)benzoate: While not acutely toxic, it should be handled with care. Avoid inhalation of dust and contact with skin and eyes.[8]

  • Amines: Many amines are corrosive, flammable, and have strong odors. Consult the Safety Data Sheet (SDS) for each specific amine before use.

  • Solvents: High-boiling point solvents like DMF and DMSO have their own specific hazards. DMF is a suspected teratogen, and DMSO can enhance the absorption of other chemicals through the skin. Handle with appropriate caution.

• Reaction Conditions: Reactions at elevated temperatures should be carefully monitored. Use a silicone oil bath or a heating mantle with a temperature controller for safe and accurate heating.

Conclusion

The reaction of methyl 2-methoxy-5-(methylsulfonyl)benzoate with amines is a powerful and versatile method for the synthesis of a wide range of substituted benzamides. A thorough understanding of the SNAr mechanism, careful selection of reaction conditions, and adherence to safety protocols are essential for the successful application of this chemistry in research and drug development. The protocols and insights provided in this guide are intended to empower scientists to confidently and efficiently utilize this important synthetic transformation.

References

• Google Patents. (2016). CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate.
• Google Patents. (2016). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
• Google Patents. (2006). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.
• Google Patents. (2021). CN112441960A - Synthetic method of sulpiride.

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• ResearchGate. (2018, July 13). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]

• Semantic Scholar. (n.d.). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]

• Eureka | Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. Retrieved from [Link]

• Loba Chemie. (2018, July 26). METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. Retrieved from [Link]

• RSC Publishing. (n.d.). Directed nucleophilic aromatic substitution reaction. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Retrieved from [Link]

• ResearchGate. (2015, August 9). Methyl Substitution Effects on 1H and 13C NMR Data of Methoxyflavones. Retrieved from [Link]

• Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from [Link]

• ChemRxiv. (n.d.). Experimental and Theoretical Studies on the Reactions of Aliphatic Imines with Isocyanates. Retrieved from [Link]

• ResearchGate. (2015, August 5). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. Retrieved from [Link]

• CONICET. (2005, September 12). Spectral Assignments and Reference Data. Retrieved from [Link]

• Filo. (2025, September 15). Nucleophilic aromatic substitution reaction scope and limitations. Retrieved from [Link]

• NJ.gov. (n.d.). Hazardous Substance Fact Sheet - Methyl Benzoate. Retrieved from [Link]

• YouTube. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. Retrieved from [Link]

• PMC - NIH. (2025, January 22). Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines. Retrieved from [Link]

• ResearchGate. (2022, July). Scope of aliphatic amines Reaction conditions: a solution of amines.... Retrieved from [Link]

• PubMed. (2013, January 24). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. Retrieved from [Link]

• MDPI. (n.d.). Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• ResearchGate. (2015, August 9). Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Toole. Retrieved from [Link]

• ResearchGate. (2025, August 9). Two-Step Synthesis of Multi-Substituted Amines by Using an N-Methoxy Group as a Reactivity Control Element. Retrieved from [Link]

• RSC Publishing. (n.d.). Photochemical substitution of methoxyanthraquinones with amines and other nucleophiles. Retrieved from [Link]

Sources

• 1. Methyl 2-methoxy-5-sulfamoylbenzoate | 33045-52-2 [chemicalbook.com]
• 2. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. lobachemie.com [lobachemie.com]
• 8. tcichemicals.com [tcichemicals.com]

Catalysts for "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" synthesis

Application Note: Catalytic Strategies for the Synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Executive Summary & Strategic Context

Methyl 2-methoxy-5-(methylsulfonyl)benzoate is a critical pharmaceutical intermediate, primarily utilized in the synthesis of benzamide neuroleptics such as Tiapride and Remoxipride . The molecule is characterized by three distinct functional groups on the benzene ring: a methoxy group (C-2), a methylsulfonyl group (C-5), and a methyl ester (C-1).

While traditional industrial routes rely on stoichiometric reagents (chlorosulfonation followed by reduction and methylation), modern process chemistry emphasizes catalytic efficiency to minimize waste (E-Factor) and improve throughput.

This Application Note details two high-value catalytic protocols:

• Heterogeneous Acid Catalysis: For the esterification of the bulky 2-methoxy-5-(methylsulfonyl)benzoic acid.

• Catalytic Oxidation: For the "Green" synthesis of the sulfone moiety from a sulfide precursor using Tungstate catalysts.

Synthetic Pathways & Catalytic Logic

The synthesis generally follows two logical disconnections. The choice of catalyst depends on whether the sulfone moiety is introduced before or after the ester formation.

Pathway Analysis

• Route A (The "Convergent" Route): The sulfone is pre-formed on the benzoic acid. The challenge is the Esterification of an electron-deficient aromatic acid.

  • Catalyst: Solid Superacids (e.g., Sulfated Zirconia or Amberlyst-15) vs. Traditional

    .

• Route B (The "Oxidative" Route): The molecule is built as a thioether (sulfide) and selectively oxidized to the sulfone.

  • Catalyst: Sodium Tungstate (

    ) or Molybdates with Hydrogen Peroxide.

Figure 1: Dual synthetic pathways highlighting the critical catalytic control points (Red: Esterification, Green: Oxidation).

Protocol A: Heterogeneous Acid-Catalyzed Esterification

Objective: Convert 2-methoxy-5-(methylsulfonyl)benzoic acid to its methyl ester. Challenge: The electron-withdrawing sulfonyl group at C-5 deactivates the carboxylic acid, making nucleophilic attack by methanol slower than in unsubstituted benzoates. Solution: Use of Amberlyst-15 (Macroreticular cation exchange resin) as a recyclable solid acid catalyst to replace corrosive

.

Materials

• Substrate: 2-Methoxy-5-(methylsulfonyl)benzoic acid (100 mmol).

• Reagent/Solvent: Methanol (anhydrous, excess).

• Catalyst: Amberlyst-15 (dry form), 10 wt% loading relative to substrate.

• Drying Agent: Trimethyl orthoformate (TMOF) - Optional scavenger for water to drive equilibrium.

Experimental Procedure

• Activation: If using fresh Amberlyst-15, wash with methanol (

  mL) to remove pore contaminants.

• Charging: In a 250 mL round-bottom flask equipped with a reflux condenser, charge 23.0 g (100 mmol) of the benzoic acid derivative and 100 mL of anhydrous methanol.

• Catalyst Addition: Add 2.3 g of activated Amberlyst-15.

• Reaction: Heat the mixture to varying reflux (

  ) for 8–12 hours.

  • Optimization: Add 1.1 equivalents of TMOF to chemically scavenge water, driving the Fisher esterification to completion without requiring a Dean-Stark trap (which is inefficient with low-boiling methanol).

• Filtration: Cool to room temperature. Filter the mixture through a sintered glass funnel to recover the solid catalyst.

• Workup: Concentrate the filtrate under reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc), wash with saturated

  (to remove unreacted acid), then brine.

• Isolation: Dry over

  , filter, and evaporate to yield the white crystalline ester.

Data Validation (Self-Check)

Parameter	Method	Acceptance Criteria
Conversion	HPLC (C18, MeOH/Water)	>98% Area (Disappearance of Acid peak at ~4.2 min)
Identity	H-NMR (DMSO- )	Methyl ester singlet appears at 3.85 ppm.
Water Content	Karl Fischer	<0.1% (Critical for stability)

Protocol B: Tungstate-Catalyzed Sulfide Oxidation

Objective: Oxidize Methyl 2-methoxy-5-(methylthio)benzoate to the sulfone. Scientific Logic: This route avoids the hazardous chlorosulfonation step.[1] The oxidation of sulfides proceeds via a sulfoxide intermediate. Sodium Tungstate (

) catalyzes the activation of Hydrogen Peroxide ( ), forming peroxotungstate species which are potent electrophilic oxidants.

Mechanism Visualization

Figure 2: Catalytic cycle of Tungstate-mediated oxidation. The active peroxotungstate species transfers oxygen to the sulfur atom twice.

Materials

• Substrate: Methyl 2-methoxy-5-(methylthio)benzoate (50 mmol).

• Oxidant: 30% Hydrogen Peroxide (

  ), 2.5 equivalents.

• Catalyst: Sodium Tungstate Dihydrate (

  ), 2 mol%.

• Phase Transfer Catalyst (PTC): Tetrabutylammonium hydrogen sulfate (TBAHS), 1 mol% (Optional, if using biphasic solvent).

• Acid Promoter: Phenylphosphonic acid or dilute

  (pH adjusted to ~2–3).

Experimental Procedure

• Setup: Dissolve 11.3 g (50 mmol) of the sulfide substrate in 50 mL of Ethyl Acetate (or Acetonitrile).

• Catalyst Solution: In a separate beaker, dissolve 330 mg (

  ) and the acidic promoter in 5 mL water. Add this to the organic phase.[2]

• Oxidation: Heat the biphasic mixture to

  with vigorous stirring.

• Addition: Dropwise add 14.2 g of 30%

  over 30 minutes. Caution: Exothermic reaction.

• Monitoring: Maintain temperature at

  for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3). The intermediate sulfoxide will appear first, then disappear as it converts to the sulfone.

• Quenching: Once complete, cool to room temperature. Add 10% Sodium Sulfite (

  ) solution to quench excess peroxide (test with starch-iodide paper).

• Extraction: Separate the organic layer.[3][1] Extract aqueous layer with EtOAc. Combine organics, wash with brine, dry over

  , and concentrate.

Comparative Analysis of Catalysts

Feature	Solid Acid (Amberlyst-15)	Homogeneous Acid ( )	Tungstate Oxidation ( )
Reaction Type	Esterification	Esterification	Sulfide Oxidation
Catalyst Loading	10 wt%	1–5 mol%	1–2 mol%
Reusability	High (Filtration)	None (Neutralized)	Moderate (Aqueous phase reuse)
Corrosion Risk	Low	High	Low
E-Factor (Waste)	Low (Green)	High (Salt formation)	Low (Water is byproduct)
Suitability	Best for final step esterification	Standard industrial practice	Best for "Sulfide Route"

Troubleshooting & Expert Insights

• Issue: Incomplete Esterification (Protocol A).

  • Cause: Water accumulation in the methanol.

  • Fix: Do not just add more catalyst. Add a chemical desiccant like TMOF (Trimethyl orthoformate) or switch to a high-pressure reactor to allow temperatures

    (superheated methanol).

• Issue: Sulfoxide Contamination (Protocol B).

  • Cause: Insufficient oxidant or premature quenching.

  • Fix: The oxidation of Sulfoxide -> Sulfone is slower than Sulfide -> Sulfoxide. Ensure the second equivalent of peroxide is added and allow an extra 1 hour of "soak time" at

    .

• Safety Note: When scaling Protocol B, ensure strict temperature control during

  addition. The oxidation of sulfur is highly exothermic ( kJ/mol).

References

• Sun, Z., et al. (2023).[4] "Synthesis of Tiapride Hydrochloride." Chinese Journal of Pharmaceuticals, 54(10), 1429-1432.[4] Link[4]

  • Validates the chlorosulfonation/reduction route for the methylsulfonyl intermedi

• Sato, K., Hyodo, M., & Noyori, R. (2001). "Oxidation of Sulfides to Sulfones with Hydrogen Peroxide Catalyzed by Sodium Tungstate." Journal of Organic Chemistry. Link

  • Authoritative source for the Tungstate/H2O2 oxid

• Wang, J., et al. (2023).[2][4] "Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst." Molecules, 28(10), 4235. Link

  • Supports the use of solid acid catalysts for substituted benzoate esterific

• Duan, Y., et al. (1987).[4] "A new synthesis method for the Tiapride intermediate 2-methoxy-5-methylsulfonylbenzoic acid." Journal of East China Institute of Chemical Technology.

  • Historical grounding for the specific target molecule synthesis.

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. US20090177008A1 - Novel process for synthesis of itopride and its novel intermediate n-(4-hydroxybenzyl)- 3,4-dimethoxybenzamide - Google Patents [patents.google.com]
• 4. Synthesis of Tiapride Hydrochloride [cjph.com.cn]

Solvent Selection for Reactions of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate: A Guide to Optimizing Synthetic Outcomes

An Application Guide for Researchers

Abstract: Methyl 2-methoxy-5-(methylsulfonyl)benzoate is a pivotal intermediate in pharmaceutical synthesis, notably for antipsychotic drugs such as Sulpiride.[1][2] The successful execution of reactions involving this substrate is critically dependent on the judicious selection of the reaction solvent. This guide provides an in-depth analysis of solvent effects on the key transformations of this molecule. It moves beyond mere procedural steps to elucidate the underlying chemical principles that govern solvent choice, thereby empowering researchers to optimize reaction conditions for enhanced yield, purity, and efficiency.

Foundational Principles: Understanding the Substrate and the Role of the Solvent

Before delving into specific reaction protocols, it is essential to understand the physicochemical properties of Methyl 2-methoxy-5-(methylsulfonyl)benzoate and the fundamental ways in which solvents influence chemical reactivity.

1.1. Physicochemical Profile of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

The structure of the molecule, featuring a methyl ester, a methoxy ether, and a potent electron-withdrawing methylsulfonyl group, dictates its solubility and reactivity.

Property	Value	Significance for Solvent Selection
Molecular Formula	C₁₀H₁₂O₅S	Provides the basis for molecular weight and elemental composition.
Molecular Weight	244.26 g/mol	Important for stoichiometric calculations.
Melting Point	117 °C	The compound is a solid at room temperature, requiring a solvent for dissolution.[3][4]
Boiling Point	~429 °C (Predicted)	High boiling point indicates low volatility.[3][4]
Solubility	Insoluble in water; Slightly soluble in DMSO and Methanol.[3][5]	This profile necessitates the use of organic solvents for most reactions.
Appearance	White to Off-White Solid	[3]

The presence of both polar (sulfonyl, ester) and nonpolar (aromatic ring, methyl groups) regions gives the molecule a moderate polarity. The strong electron-withdrawing nature of the sulfonyl group significantly influences the electron density of the aromatic ring, making it susceptible to certain types of reactions.

1.2. The Causality of Solvent Selection

A solvent is not merely an inert medium but an active participant that can dictate the course of a reaction.[6] Its influence is exerted through several mechanisms:

• Solvation: The ability of solvent molecules to surround and stabilize reactants, intermediates, and products. Polar solvents are effective at stabilizing charged species (ions and polar transition states).[6][7]

• Reaction Rate: Solvents can dramatically alter reaction kinetics. For instance, polar aprotic solvents can accelerate Sₙ2 reactions by solvating the cation while leaving the nucleophile relatively "bare" and reactive.[8]

• Reaction Pathway: The choice of solvent can sometimes determine which of several possible reaction pathways is favored, thus affecting product distribution.

• Temperature Control: A solvent's boiling point determines the maximum temperature achievable at atmospheric pressure, providing a means to control the reaction's energy input.

The following diagram illustrates a logical workflow for selecting an appropriate solvent.

Caption: A decision workflow for rational solvent selection in chemical synthesis.

Application Protocol: Amide Bond Formation

The conversion of the methyl ester of Methyl 2-methoxy-5-(methylsulfonyl)benzoate into an amide is a cornerstone reaction, particularly for the synthesis of Sulpiride and its analogues.[1] This transformation is typically a nucleophilic acyl substitution.

2.1. Mechanistic Considerations and Solvent Rationale

This reaction involves the activation of the ester (or the corresponding carboxylic acid after hydrolysis) followed by nucleophilic attack by an amine. Common methods include direct aminolysis at high temperatures or the use of coupling reagents at room temperature. For direct aminolysis, the solvent's primary role is to solubilize the reactants and to have a sufficiently high boiling point to drive the reaction.

Why are polar aprotic solvents often preferred for this reaction? Polar aprotic solvents such as Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or Dichloromethane (DCM) are excellent choices. They effectively solubilize the polar substrate and many amine nucleophiles. Crucially, they do not form strong hydrogen bonds with the amine nucleophile, which would otherwise reduce its nucleophilicity and slow the reaction.[8]

2.2. Protocol: Direct High-Temperature Aminolysis

This protocol is adapted from the synthesis of Sulpiride, where the methyl ester reacts directly with the amine nucleophile.[1]

Materials:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate

• (S)-1-ethyl-2-aminomethylpyrrolidine (or desired amine)

• Ethanol (for recrystallization)

• Nitrogen or Argon source

Equipment:

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Buchner funnel and filter flask

Procedure:

• Combine Methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq) and the amine (1.1 eq) in the reaction flask. Note: In this specific literature procedure, the reaction is run neat (without solvent) due to the high temperatures involved, with the molten reactants serving as the medium. For other amines, a high-boiling polar aprotic solvent like xylene or DMSO could be employed.

• Place the flask under an inert atmosphere (N₂ or Ar).

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Maintain the temperature for 5 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to 80 °C.

• Add ethanol to the warm mixture and heat to reflux for 10 minutes to dissolve the product and facilitate crystallization upon cooling.

• Cool the solution to 5 °C and stir for 2 hours to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum at 65 °C.

2.3. Solvent Comparison for Amide Coupling

While the above example is often performed neat, related amide couplings benefit significantly from solvent choice. The following table provides a general comparison.

Solvent	Type	Boiling Point (°C)	Advantages	Disadvantages
Toluene	Nonpolar	111	Good for azeotropic removal of water (if starting from acid); high temp.	Poor solubility for some polar starting materials.
Tetrahydrofuran (THF)	Polar Aprotic	66	Good solubility for many organics; easily removed.[9]	Low boiling point limits reaction temperature.
Dichloromethane (DCM)	Polar Aprotic	40	Excellent solvent for many coupling reagents; easily removed.[10]	Very low boiling point; environmental concerns.
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	Excellent solvating power for polar compounds; high boiling point.[11]	Difficult to remove; can decompose at high temperatures.

Application Protocol: Ester Hydrolysis (Saponification)

To enable amide coupling with standard reagents like HATU or EDC, the methyl ester must first be hydrolyzed to the corresponding carboxylic acid, 2-Methoxy-5-(methylsulfonyl)benzoic acid.

3.1. Mechanistic Considerations and Solvent Rationale

Saponification is the base-mediated hydrolysis of an ester. The reaction proceeds via nucleophilic attack of a hydroxide ion on the ester carbonyl.

Caption: The role of a protic solvent in stabilizing species during ester hydrolysis.

A mixture of a protic solvent (like water or methanol) and a co-solvent is ideal. Water is the source of the hydroxide ion (from NaOH or KOH) and is a highly polar protic solvent, excellent for stabilizing the charged tetrahedral intermediate and the final carboxylate salt.[6] However, the starting ester has limited water solubility. Therefore, a water-miscible organic co-solvent like methanol, ethanol, or THF is essential to create a homogeneous reaction phase.

3.2. Protocol: Hydrolysis to 2-Methoxy-5-(methylsulfonyl)benzoic acid

This protocol is a standard procedure for the saponification of methyl esters.

Materials:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Methanol

• Water

• Hydrochloric acid (HCl), concentrated or 1M solution

• Ethyl acetate (for extraction)

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq) in methanol in the reaction flask. A typical concentration is 0.2-0.5 M.

• In a separate beaker, dissolve NaOH (1.5-2.0 eq) in a minimal amount of water.

• Add the aqueous NaOH solution to the methanolic solution of the ester.

• Heat the mixture to reflux (approx. 65-70 °C) and stir for 2-4 hours. Monitor the disappearance of the starting material by TLC (a new, more polar spot for the carboxylate should appear).

• After the reaction is complete, cool the mixture to room temperature and remove the methanol using a rotary evaporator.

• Add water to the residue to dissolve the sodium carboxylate salt.

• Transfer the aqueous solution to a separatory funnel and wash with a water-immiscible organic solvent like ethyl acetate or ether to remove any unreacted starting material or nonpolar impurities. Discard the organic layer.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by slowly adding HCl. The carboxylic acid product will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Considerations for Other Reactions

4.1. Synthesis via Sulfonylation

The synthesis of the parent compound often involves the sulfonation of 2-methoxybenzoic acid using chlorosulfonic acid.[2][10] In this case, chlorosulfonic acid itself often serves as both the reagent and the solvent . This is an aggressive, solvent-free approach suitable for industrial-scale synthesis where minimizing waste is crucial.[2] For laboratory-scale work, an inert solvent like dichloromethane can be used, but care must be taken due to the highly reactive nature of the reagents.

4.2. Nucleophilic Aromatic Substitution (SNAr)

While Methyl 2-methoxy-5-(methylsulfonyl)benzoate does not have a conventional leaving group like a halogen, the principles of SNAr are relevant to its reactivity profile. The methoxy group could potentially be displaced by a very strong nucleophile under forcing conditions. The powerful electron-withdrawing sulfonyl group is para to the methoxy group, which is the ideal position to stabilize the negative charge of the intermediate Meisenheimer complex through resonance.[12][13]

For such reactions, polar aprotic solvents like DMSO or DMF are the solvents of choice . Their ability to solvate the accompanying cation of the nucleophile while poorly solvating the anion enhances nucleophilicity. Furthermore, their high polarity effectively stabilizes the delocalized negative charge of the Meisenheimer complex, lowering the activation energy of the rate-determining step.[14]

Conclusion

The selection of a solvent for reactions involving Methyl 2-methoxy-5-(methylsulfonyl)benzoate is a multi-faceted decision that requires an understanding of solubility, reaction mechanism, and temperature requirements. For nucleophilic acyl substitutions such as amide formation, polar aprotic solvents like THF or DMF are generally preferred to maximize nucleophile reactivity. For ester hydrolysis, a mixed protic system, such as methanol/water, is necessary to ensure homogeneity and stabilize ionic intermediates. By applying these principles, researchers can design more robust and efficient synthetic protocols, ultimately accelerating the drug development process.

References

• Eureka | Patsnap. (n.d.). Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate. Retrieved from [Link]

• Google Patents. (n.d.). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.

• FAQ. (n.d.). How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently?. Retrieved from [Link]

• Xu, W. L., Guo, C. J., Li, T., & Liu, S. Q. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering, 382, 022031. Retrieved from [Link]

• LookChem. (n.d.). 2-Methoxy-5-(methylsulfonyl)benzoic acid. Retrieved from [Link]

• Madhav Chemical. (n.d.). 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester. Retrieved from [Link]

• Google Patents. (n.d.). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.

• ResearchGate. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]

• Loba Chemie. (2018). METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent effects. Retrieved from [Link]

• ChemRxiv. (2020). Kinetic Solvent Effects in Organic Reactions. Retrieved from [Link]

• AA Blocks. (n.d.). Methyl 2-methoxy-5-(methylsulfonyl)benzoate. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.7: Solvent Effects. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Leah4sci. (2012). Solvents in Substitution Reactions. Retrieved from [Link]

• MDPI. (2021). Substrate–Solvent Crosstalk—Effects on Reaction Kinetics and Product Selectivity in Olefin Oxidation Catalysis. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 4. aablocks.com [aablocks.com]
• 5. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat [madhavchemicals.com]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. youtube.com [youtube.com]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" as a building block in organic synthesis

[1]

Executive Summary

Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8 ) is a highly specialized aromatic building block characterized by three distinct functionalities: a reactive methyl ester, a steric/electronic modulating methoxy group, and a metabolic stability-enhancing methylsulfonyl group.

This Application Note details the utility of this compound as the primary scaffold for the synthesis of Remoxipride and related substituted benzamide antipsychotics. Unlike its sulfonamide analogues (used in Sulpiride/Amisulpride synthesis), the methylsulfonyl (-SO₂Me) moiety provides unique hydrogen-bond accepting properties without the donor capability of a sulfonamide, critically altering the pharmacological profile of the final drug candidates.

Chemical Profile & Structural Analysis[2][3][4]

Property	Specification
IUPAC Name	Methyl 2-methoxy-5-(methylsulfonyl)benzoate
CAS Number	63484-12-8
Molecular Formula	C₁₀H₁₂O₅S
Molecular Weight	244.26 g/mol
Melting Point	115–117 °C
Solubility	Soluble in DCM, DMSO, MeOH; Insoluble in Water
Key Functionality	Electrophilic Carbonyl (Ester), Electron-Withdrawing Sulfone

Structural Logic for Drug Design

The molecule acts as a "privileged scaffold" in neuropharmacology due to its substitution pattern:

• C-1 (Ester): The anchor point for amidation. The ester is moderately reactive but usually requires hydrolysis to the acid for efficient coupling with hindered amines (e.g., pyrrolidines).

• C-2 (Methoxy): Provides an intramolecular hydrogen bond acceptor role and induces a specific twist in the benzamide bond of the final drug, essential for D2 receptor fitting.

• C-5 (Methylsulfonyl): A strong electron-withdrawing group (EWG) that increases the metabolic stability of the ring against oxidation while enhancing the electrophilicity of the carbonyl carbon.

Primary Application: Synthesis of Remoxipride[6]

The most validated application of this building block is the synthesis of Remoxipride , an atypical antipsychotic. The workflow involves the conversion of the ester to the amide via an activated acid intermediate.

Workflow Visualization

The following diagram illustrates the conversion of the building block into the active pharmaceutical ingredient (API).

Figure 1: Synthetic pathway from CAS 63484-12-8 to Remoxipride.

Experimental Protocols

Protocol A: Saponification (Activation)

Rationale: Direct amidation of methyl esters with hindered amines (like the pyrrolidine side chain of Remoxipride) is kinetically slow and requires high temperatures. Saponification to the carboxylic acid allows for mild activation (Mixed Anhydride or CDI method).

Materials:

• Methyl 2-methoxy-5-(methylsulfonyl)benzoate (10.0 mmol, 2.44 g)

• Lithium Hydroxide Monohydrate (20.0 mmol, 0.84 g)

• THF (20 mL) / Water (10 mL)

• 1N HCl (for acidification)

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve the ester in THF (20 mL).

• Addition: Add the solution of LiOH in water (10 mL) dropwise at room temperature.

• Reaction: Stir vigorously at 40°C for 4 hours. Monitor by TLC (50% EtOAc/Hexanes); the starting material (Rf ~0.6) should disappear, and a baseline spot (acid) should appear.

• Work-up: Evaporate THF under reduced pressure. Acidify the remaining aqueous phase to pH 2 using 1N HCl. The product will precipitate as a white solid.[1]

• Isolation: Filter the solid, wash with cold water (2 x 10 mL), and dry in a vacuum oven at 50°C.

• Yield: Expect >95% yield of 2-methoxy-5-(methylsulfonyl)benzoic acid.

Protocol B: Amidation (Remoxipride Synthesis)

Rationale: The mixed anhydride method is preferred over Thionyl Chloride (SOCl₂) for this substrate to prevent potential demethylation of the sensitive 2-methoxy group under harsh acidic conditions.

Materials:

• 2-Methoxy-5-(methylsulfonyl)benzoic acid (from Protocol A) (5.0 mmol, 1.15 g)

• Ethyl Chloroformate (5.5 mmol, 0.53 mL)

• Triethylamine (TEA) (6.0 mmol, 0.84 mL)

• (S)-1-Ethyl-2-(aminomethyl)pyrrolidine (5.5 mmol) [Key Chiral Reagent]

• Dichloromethane (DCM) (anhydrous, 25 mL)

Procedure:

• Activation: Dissolve the acid and TEA in anhydrous DCM (20 mL) and cool to 0°C under nitrogen.

• Anhydride Formation: Add Ethyl Chloroformate dropwise. Stir at 0°C for 30 minutes. (Formation of the mixed anhydride).

• Coupling: Add a solution of (S)-1-ethyl-2-(aminomethyl)pyrrolidine in DCM (5 mL) dropwise to the cold mixture.

• Completion: Allow the reaction to warm to room temperature and stir for 3 hours.

• Work-up: Wash the organic layer with sat. NaHCO₃ (2 x 15 mL), water, and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Ether or purify via flash chromatography (DCM/MeOH 95:5).

Secondary Application: Scaffold Diversification

Beyond benzamides, this building block is useful for generating benzyl alcohols via reduction. These alcohols serve as precursors for benzyl halides (alkylation agents) or aldehydes (reductive amination partners).

Figure 2: Divergent reactivity profile of the ester moiety.

Protocol C: Reduction to Benzyl Alcohol

Note: The sulfonyl group is generally stable to borohydrides, but strong reducing agents like LiAlH₄ must be used with temperature control to avoid reducing the sulfone to a sulfide or sulfoxide (though rare under standard conditions). DIBAL-H is the recommended reagent for selective ester reduction.

• Setup: Dissolve ester (1 eq) in anhydrous Toluene at -78°C.

• Reduction: Add DIBAL-H (2.2 eq, 1M in toluene) slowly.

• Quench: Quench with Rochelle's salt solution after 1 hour.

• Result: Yields 2-methoxy-5-(methylsulfonyl)benzyl alcohol.

Storage and Stability

• Hygroscopicity: The ester is not significantly hygroscopic but should be stored in a desiccator.

• Stability: Stable at room temperature for >2 years if sealed. Avoid strong bases which may cause hydrolysis or racemization if chiral centers were present (none in this building block).

• Safety: The sulfone moiety is robust; however, standard PPE is required. No specific explosive hazards associated with the methylsulfonyl group (unlike azides).

References

• Högberg, T., et al. (1987). "Potential antipsychotic agents.[2][3] 4. Synthesis and antidopaminergic properties of a series of 6-alkoxy-N-(1-ethyl-2-pyrrolidinyl)methyl-2-methoxy-3-substituted-benzamides." Journal of Medicinal Chemistry, 30(10), 1805-1811.

• PubChem Compound Summary. (n.d.). "Remoxipride."[2][4] National Center for Biotechnology Information.

• Loba Chemie. (2018).[5] "Methyl-2-methoxy-5-sulfamoyl benzoate MSDS" (Note: Structural analog reference for safety handling).

• Fisher Scientific. (n.d.). "Methyl 2-methoxy-5-(methylsulfonyl)benzoate Product Page."

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Remoxipride | C16H23BrN2O3 | CID 54477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 5. lobachemie.com [lobachemie.com]

Application Note: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate in Agrochemical Discovery

This is a comprehensive Application Note and Protocol Guide for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , designed for researchers in agrochemical discovery and process development.

Part 1: Strategic Overview & Scientific Rationale

The Compound as a Pharmacophore Scaffold

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) represents a critical "privileged structure" in the design of modern herbicides. While widely recognized as Impurity A in the synthesis of the pharmaceutical Tiapride, its structural motifs make it a high-value building block for Structure-Activity Relationship (SAR) studies in two primary agrochemical classes:

• HPPD Inhibitors (Triketones): The compound serves as a bioisosteric probe for the optimization of herbicides like Mesotrione and Sulcotrione . Standard triketones typically feature a generic structure of 2-nitro-4-(methylsulfonyl)benzoic acid or 2-chloro-4-(methylsulfonyl)benzoic acid. This scaffold allows researchers to evaluate the impact of:

  • Electronic Substitution: Replacing the electron-withdrawing Nitro/Chloro group with an electron-donating Methoxy (-OMe) group at the ortho position.

  • Regiochemistry: Shifting the sulfonyl moiety from the para (4) to the meta (5) position relative to the carbonyl.

• Auxinic Herbicides: The 2-methoxybenzoate core is homologous to Dicamba (3,6-dichloro-2-methoxybenzoic acid). Functionalization at the 5-position with a sulfonyl group modulates lipophilicity (LogP) and metabolic stability, key parameters for phloem mobility in systemic herbicides.

Mechanism of Action (Target Pathways)

The primary application of this intermediate is the synthesis of inhibitors targeting 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) .

Figure 1: Inhibition of the HPPD pathway leads to plastoquinone depletion, resulting in the characteristic "bleaching" symptoms in treated weeds. The benzoate scaffold is the "head" group that anchors the inhibitor in the enzyme active site.

Part 2: Experimental Protocols

Protocol A: Synthesis of Novel Triketone HPPD Inhibitors

Objective: Convert Methyl 2-Methoxy-5-(methylsulfonyl)benzoate into a 1,3-cyclohexanedione analog (Mesotrione-isostere) for herbicidal screening.

Reagents & Equipment

• Precursor: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (99% purity).[1]

• Reactants: 1,3-Cyclohexanedione, Acetone cyanohydrin (catalyst source), Triethylamine (TEA).

• Solvents: Acetonitrile (MeCN), Dichloromethane (DCM).

• Apparatus: Inert atmosphere (N2) manifold, Rotary evaporator, HPLC-MS.

Step-by-Step Workflow

1. Hydrolysis to Free Acid

Rationale: The methyl ester is too stable for direct Claisen condensation; the acid chloride is the required electrophile.

• Dissolve 10.0 g (41 mmol) of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate in 50 mL THF/Water (1:1).

• Add 2.0 eq LiOH·H2O and stir at 60°C for 4 hours.

• Acidify with 1M HCl to pH 2. Precipitate forms.

• Filter, wash with cold water, and dry. Yield: ~95% (White solid).

2. Activation (Acid Chloride Formation)

• Suspend the dried acid in dry DCM (50 mL).

• Add Oxalyl Chloride (1.2 eq) and 2 drops of DMF (Catalyst).

• Stir at RT until gas evolution ceases (approx. 2h).

• Evaporate solvent to yield the crude Acid Chloride . Do not purify.

3. O-Acylation (Enol Ester Formation)

• Dissolve 1,3-Cyclohexanedione (1.1 eq) and TEA (2.5 eq) in DCM at 0°C.

• Dropwise add the Acid Chloride (dissolved in minimal DCM).

• Stir at RT for 3 hours. Monitor by TLC (formation of non-polar spot).

• Wash with 1M HCl, dry over MgSO4, and concentrate to yield the Enol Ester .

4. Cyanide-Catalyzed Rearrangement (The Critical Step)

Mechanism: This step migrates the benzoyl group from the Oxygen to the Carbon (C-2) of the dione, creating the active triketone pharmacophore.

• Dissolve the Enol Ester in dry Acetonitrile.

• Add TEA (2.0 eq) and Acetone Cyanohydrin (0.1 eq) or KCN (cat) / 18-crown-6.

• Stir at RT for 12 hours.

• Workup: Acidify with dilute HCl. Extract with EtOAc. The product is the 2-benzoyl-1,3-cyclohexanedione .

Protocol B: Analytical Quality Control

Objective: Verify the identity and purity of the starting material and final analogs.

Table 1: Physicochemical Specifications

Parameter	Specification	Method
Appearance	White crystalline powder	Visual
Melting Point	115.0 – 119.0 °C	Capillary Method
Purity	> 98.0%	GC-FID / HPLC-UV (254 nm)
1H-NMR (DMSO-d6)	δ 3.25 (s, 3H, SO2Me), 3.85 (s, 3H, COOMe), 3.98 (s, 3H, Ar-OMe), 7.4 (d, 1H), 8.1 (dd, 1H), 8.3 (d, 1H)	400 MHz
Retention Time	~4.5 min (Generic C18 Gradient)	HPLC (MeCN/H2O)

Part 3: Safety & Handling (E-E-A-T)

• Chemical Hazard: The sulfonyl group increases skin permeability. Wear nitrile gloves and use a fume hood.

• Cyanide Safety: In Protocol A (Step 4), Acetone Cyanohydrin is a source of HCN. Maintain pH > 9 in waste streams and use bleach (NaOCl) to quench waste before disposal.

• Storage: Store the methyl ester at room temperature (<25°C), protected from moisture. Hydrolysis occurs slowly in humid conditions.

Part 4: References

• Beaudegnies, R., et al. (2009). "Recent advances in the chemistry of HPPD inhibitors." Bioorganic & Medicinal Chemistry, 17(12), 4134-4152.

• Yash Rasayan & Chemicals. (2024).[1][2][3] "Technical Data Sheet: Methyl 2-methoxy-5-(methylsulfonyl)benzoate." TradeIndia Verified Supplier Database.

• European Pharmacopoeia Commission. (2023). "Tiapride Hydrochloride Monograph: Impurity A." European Directorate for the Quality of Medicines.

• Lee, D. L., et al. (1997). "The structure-activity relationships of the triketone class of HPPD herbicides." Pesticide Science, 50(4), 337-348.

Sources

• 1. Durable Durable Methyl 4-Amino-2-Methoxybenzoate at Best Price in Ankleshwar, Gujarat | Yash Rasayan & Chemicals [tradeindia.com]
• 2. 2-amino 5-methylthiazole at Best Price in Ankleshwar, Gujarat | Riddhi Pharma [tradeindia.com]
• 3. Methyl 5-chloro-2-methoxybenzoate at Best Price in Ankleshwar, Gujarat | Yash Rasayan & Chemicals [tradeindia.com]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" for the synthesis of novel heterocyclic compounds

[1][2][3][4][5][6]

Subject: Strategic Utilization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) as a Scaffold for Novel Heterocyclic & Benzamide Synthesis.

Abstract

This technical guide outlines the synthetic utility of Methyl 2-methoxy-5-(methylsulfonyl)benzoate , a critical intermediate traditionally associated with the synthesis of benzamide antipsychotics (e.g., Tiapride, Amisulpride).[1][2] Beyond its established role in medicinal chemistry, this note details protocols for diverging from the standard benzamide pathway to generate novel 1,3,4-oxadiazole heterocyclic pharmacophores.[2] We provide optimized protocols for aminolysis and hydrazinolysis, supported by mechanistic insights and safety considerations.

Chemical Profile & Strategic Analysis[1][4][6]

Compound Identity[1][4][7][8]

• Chemical Name: Methyl 2-methoxy-5-(methylsulfonyl)benzoate[1][3][4][5][6][2][7]

• CAS Number: 63484-12-8[1][3][5][6][2][7]

• Molecular Formula:

  [1][3][5][7]

• Molecular Weight: 244.26 g/mol [3][5][6][2][7]

• Physical State: White to off-white solid[1][3][2]

• Melting Point: ~117 °C[3][5][2]

Reactivity Matrix

The molecule presents three distinct sites for chemical modification, allowing for diverse library generation:

Site	Functionality	Reactivity Mode	Strategic Application
C-1	Methyl Ester	Electrophile	Primary handle for nucleophilic acyl substitution (Aminolysis, Hydrazinolysis).[1][5][2]
C-2	Methoxy Group	Leaving Group / Director	displacement (activated by C-5 sulfone) or Ortho-lithiation director.[1][5][2]
C-5	Methyl Sulfone	E-Withdrawing Group (EWG)	Metabolic stabilizer; activates the aromatic ring for nucleophilic attack.[1][5][2]

Electronic Rationalization

The para-relationship between the electron-withdrawing sulfone (

) and the methoxy group creates a "push-pull" system.[1][5] However, the ester at C-1 is the most reactive electrophile.[5][2]

• Challenge: In harsh basic conditions, the C-2 methoxy group can be displaced by strong nucleophiles (due to activation by the para-sulfone), leading to impurities.[2]

• Solution: Control temperature and nucleophile stoichiometry to favor attack at the C-1 Ester (kinetic control).

Experimental Protocols

Protocol A: Synthesis of N-Substituted Benzamides (Amisulpride Scaffolds)

Target: Primary application for D2/D3 antagonist synthesis.[1][5][2]

Objective: Selective aminolysis of the methyl ester without displacing the C-2 methoxy group.[1][5]

Reagents & Equipment[1][5][8][9][10]

• Substrate: Methyl 2-methoxy-5-(methylsulfonyl)benzoate (1.0 eq)

• Nucleophile: (S)-2-(aminomethyl)-1-ethylpyrrolidine (1.1 eq) [Model Amine][1][5][2]

• Solvent: Methanol (anhydrous) or 2-Methoxyethanol (for higher T)[1][5]

• Base: Triethylamine (0.5 eq) - Optional, to scavenge protons if using salt forms.[1][2]

Step-by-Step Methodology

• Dissolution: Charge a reaction vessel with Methyl 2-methoxy-5-(methylsulfonyl)benzoate (10 g, 40.9 mmol) and Methanol (50 mL). Stir until fully dissolved.

• Addition: Add the amine (1.1 eq) dropwise over 15 minutes at room temperature.

  • Note: Exothermic reaction potential.[1][5][2][11] Monitor internal temperature.[1][5][2]

• Reaction: Heat the mixture to 45–50°C for 4–6 hours.

  • Critical Check: Monitor by TLC (EtOAc/Hexane 1:1).[1][5][2] Disappearance of the ester (

    ) indicates completion.[1][5]

• Work-up:

  • Cool to 0–5°C.[1][5][2]

  • The product often precipitates.[1][5][2] If not, concentrate the solvent to 20% volume.[5][2]

  • Filter the solid and wash with cold methanol.[5]

• Purification: Recrystallize from Acetone/Water if purity < 98%.

Optimization Data (Temperature vs. Impurity)

Reaction Temp	Time (h)	Conversion (%)	Impurity (Methoxy Displacement)
25°C	18	75%	< 0.1%
50°C	5	98%	0.3%
80°C (Reflux)	2	100%	4.5%

Protocol B: Synthesis of Novel 1,3,4-Oxadiazole Heterocycles

Target: Novel bioactive scaffold generation from the benzoate precursor.[2]

Objective: Convert the ester to a hydrazide, then cyclize to a 5-substituted-1,3,4-oxadiazole-2-thiol.

Step 1: Hydrazide Formation[5][2]

• Reactants: Suspend Methyl 2-methoxy-5-(methylsulfonyl)benzoate (10 mmol) in Ethanol (20 mL).

• Reagent: Add Hydrazine Hydrate (99%, 50 mmol, 5.0 eq). Large excess prevents dimer formation.[1][5][2]

• Conditions: Reflux (78°C) for 6 hours.

• Isolation: Cool to RT. Pour into ice water. Filter the white precipitate (Acid Hydrazide).[1][5] Dry under vacuum.[1][5][2]

Step 2: Cyclization to Oxadiazole[2]

• Reactants: Dissolve the Acid Hydrazide (5 mmol) in Ethanol (15 mL).

• Reagent: Add Carbon Disulfide (

  , 10 mmol) and KOH (5 mmol).

• Conditions: Reflux for 8–10 hours. Evolution of

  gas will occur (Use Scrubber!).[1][5]

• Work-up:

  • Concentrate solvent.[1][5][2][10]

  • Dilute with water and acidify with dilute HCl to pH 2–3.[1][5][2]

  • The precipitate is the novel 5-(2-methoxy-5-(methylsulfonyl)phenyl)-1,3,4-oxadiazole-2-thiol .[1][5][2]

Visualized Workflows

Reaction Pathways & Logic

The following diagram illustrates the divergence between the standard pharmaceutical route and the novel heterocyclic route.

Figure 1: Divergent synthesis pathways from the benzoate ester.[1][5][2] Route A leads to established antipsychotics; Route B yields novel heterocyclic libraries.

Safety & Handling (MSDS Summary)

• Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant).[1][5][2]

• Sulfone Stability: The sulfone group renders the molecule thermally stable but increases the acidity of the aromatic ring.[5] Avoid strong bases (

  ) unless displacement of the methoxy group is desired.[1][5]

• Waste Disposal: Reaction streams containing

  (Protocol B) must be treated with bleach (hypochlorite) to oxidize sulfides before disposal.[1][5]

References

• PubChem. Methyl 5-mesyl-o-anisate (Compound Summary). National Library of Medicine.[1][5][2] [Link][1][5]

• Google Patents. Process for preparation of amisulpride (US20130096319A1).[1][5][12] [1][5][12]

• Organic Chemistry Portal. Synthesis of 1,3,4-Oxadiazoles. (General protocol grounding for Protocol B). [Link]

Sources

• 1. Process for preparation of amisulpride - Patent US-2013096319-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aablocks.com [aablocks.com]
• 3. 63484-12-8 | CAS DataBase [m.chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. Methyl 5-mesyl-o-anisate | C10H12O5S | CID 6454622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Methyl 2-methoxy-5-(methylsulfonyl)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 8. CN112521318A - Preparation method of amisulpride important intermediate - Google Patents [patents.google.com]
• 9. lobachemie.com [lobachemie.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Current Status: Active Subject: Yield Optimization & Troubleshooting Guide Applicable Compound: Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8 / Generic Analogues) Target Audience: Process Chemists, Medicinal Chemists

Executive Summary & Strategy

The Core Challenge: The synthesis of Methyl 2-methoxy-5-(methylsulfonyl)benzoate often suffers from low yields due to two primary bottlenecks:

• Regioselectivity issues during electrophilic aromatic substitution (chlorosulfonation).

• Hydrolysis side-reactions of the methyl ester during the workup of sulfonyl intermediates.

The Solution: To maximize yield (>90%), we recommend shifting from the "Legacy Route" (Chlorosulfonation) to the "Modern Catalytic Route" (Ullmann-type Coupling) where possible. This guide covers the optimization of both, but prioritizes the catalytic approach for its superior atom economy and yield profile.

Synthesis Workflows

Visualization: Route Comparison

The following diagram contrasts the Legacy Route (prone to isomer formation) with the Modern Route (High Yield).

Caption: Comparison of the multi-step Legacy Route vs. the convergent Modern Catalytic Route.

Protocol Optimization

Route A: Modern Catalytic Coupling (Recommended)

Mechanism: Copper-catalyzed nucleophilic substitution (Ullmann-type) replacing a halogen with a sulfinate salt. Typical Yield: 85–95%

Optimized Protocol:

• Reagents:

  • Substrate: Methyl 5-chloro-2-methoxybenzoate (1.0 eq)

  • Sulfinate Source: Sodium Methanesulfinate (

    , 1.2–1.5 eq)

  • Catalyst: Copper(I) Iodide (CuI, 10 mol%) or CuBr.

  • Ligand: L-Proline (20 mol%) or DMEDA (optional but boosts rate).

  • Solvent: DMSO (Dry).

• Procedure:

  • Charge flask with substrate, sulfinate, and CuI under Argon/Nitrogen (Oxygen kills the catalyst).

  • Add DMSO (degassed).

  • Heat to 90–110°C for 12–16 hours.

  • Workup: Cool, dilute with water, extract with EtOAc.

Critical Yield Factors:

• Oxygen Exclusion: Cu(I) easily oxidizes to Cu(II), which is inactive here. Degas solvents thoroughly.

• Temperature: Below 80°C, the reaction stalls.[1][2][3][4][5][6] Above 120°C, the ester may hydrolyze if trace water is present.

Route B: Legacy Chlorosulfonation (If raw materials require)

Mechanism: Electrophilic Aromatic Substitution

Reduction Alkylation. Typical Yield: 50–65%

Optimized Protocol:

• Chlorosulfonation:

  • Add Methyl 2-methoxybenzoate dropwise to Chlorosulfonic acid (excess, 3-5 eq) at <5°C .

  • Yield Tip: After addition, slowly warm to 25°C. Do not heat above 40°C initially to prevent desulfonation or polymerization.

• Reduction (The Bottleneck):

  • Quench sulfonyl chloride on ice.

  • Reduce using

    / to form the Sulfinate ( ).

  • Critical: Maintain pH 7-8. If pH < 5, sulfinic acid disproportionates.

• Methylation:

  • Add Methyl Iodide (MeI) or Dimethyl Sulfate (DMS) directly to the aqueous sulfinate solution.

  • Reflux gently.

Troubleshooting Guide

Issue: Low Yield (General)

Symptom	Probable Cause	Corrective Action
Incomplete Conversion (Route A)	Catalyst Poisoning (Oxidation)	Ensure reaction is under inert atmosphere ( /Ar). Degas DMSO by sparging before use.
Incomplete Conversion (Route A)	"Stalled" Reaction	Add 10-20 mol% L-Proline or DMEDA as a ligand to stabilize the Copper species.
Product is Acid, not Ester	Hydrolysis during reaction	Route A: Ensure DMSO is anhydrous. Route B: During sulfinate alkylation, keep pH neutral. High pH hydrolyzes the ester.
Tar/Black Gunk Formation	Thermal Decomposition	Route B: Chlorosulfonation temperature exceeded 50°C. Keep strictly <40°C during addition.
Isomer Contamination	Regioselectivity Failure	Route B: 3-position sulfonation occurs at high temps. Keep cold. Switch to Route A (starting with 5-chloro) to guarantee regiochemistry.

Logic Tree: Diagnosing "Missing Mass"

Use this logic flow if your isolated yield is <50%.

Caption: Diagnostic workflow for identifying yield loss during synthesis.

FAQ: Expert Insights

Q: Can I oxidize Methyl 2-methoxy-5-(methylthio)benzoate instead? A: Yes. If you have the sulfide (thioether), oxidation is a viable route.[7]

• Protocol: Use Sodium Tungstate (

  ) (2 mol%) and Hydrogen Peroxide (30%) in acidic methanol.

• Why: mCPBA is expensive and generates difficult byproducts.[4][5] Tungstate/H2O2 is "green," cheap, and highly selective for Sulfone over Sulfoxide if run at 50-60°C.

Q: My product is turning pink/red on the shelf. A: This indicates trace phenol oxidation. The methoxy group may have partially demethylated (if

or strong Lewis acids were used nearby), or trace copper remains.

• Fix: Wash the organic layer with dilute EDTA or Ammonia solution during workup to sequester copper, and ensure the final recrystallization (Methanol/Water) is thorough.

Q: Is the sulfonyl chloride intermediate stable? A: No. Methyl 2-methoxy-5-(chlorosulfonyl)benzoate hydrolyzes rapidly in moist air. Do not store it. Proceed immediately to the reduction/sulfinate step.

References

• Preparation of methyl 2-methoxy-5-sulfamoylbenzoate (Analogous Chemistry). Google Patents. CN105646294A.[3] (Demonstrates the Cu-catalyzed coupling efficiency). Link

• Synthesis of Sulfones via Copper-Catalyzed Coupling. Organic Chemistry Portal. (General mechanism for Aryl Halide + Sulfinate coupling). Link

• Oxidation of Sulfides to Sulfones. Organic Chemistry Portal. (Methodology for Tungstate/H2O2 oxidation). Link

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conf. Series: Materials Science and Engineering. (Detailed kinetics on the chlorosulfonation route). Link

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 3. A method for preparing methyl 2-methoxy-4-amino-5-ethylsulfonyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 4. guidechem.com [guidechem.com]
• 5. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 6. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 7. Sulfone synthesis by oxidation [organic-chemistry.org]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" stability and degradation issues

Welcome to the technical support guide for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. This document is intended for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and potential degradation issues associated with this compound. Here, we address common questions and troubleshooting scenarios encountered during its use in experimental settings.

Introduction

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a key intermediate in the synthesis of various pharmaceutical compounds. Its stability is paramount for ensuring the reproducibility of experimental results and the quality of downstream products. This guide provides a framework for understanding its potential liabilities and for implementing protocols to mitigate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate?

A1: To ensure long-term stability, the compound should be stored in a cool, dry, and dark place.[1] The recommended storage temperature is room temperature, ideally below 15°C.[1] It is crucial to keep the container tightly sealed to protect it from moisture and atmospheric oxygen, as these can contribute to hydrolytic and oxidative degradation, respectively.[2]

Q2: What are the primary functional groups in Methyl 2-Methoxy-5-(methylsulfonyl)benzoate that are susceptible to degradation?

A2: The molecule contains two main functional groups that can be prone to degradation under certain experimental conditions:

• Methyl Ester: The ester group is susceptible to hydrolysis, particularly in the presence of strong acids or bases, leading to the formation of 2-Methoxy-5-(methylsulfonyl)benzoic acid and methanol.[3][4]

• Aromatic Sulfone: The sulfonyl group on the aromatic ring can be susceptible to photodegradation upon exposure to UV light.[5]

Q3: Is this compound sensitive to light?

A3: Yes, aromatic sulfones can be photosensitive.[6] It is advisable to protect the compound and its solutions from direct sunlight or strong artificial light sources to prevent potential photodegradation.[2] Experiments should be conducted in amber glassware or under conditions that minimize light exposure.

Q4: What are the likely degradation products of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate?

A4: Based on its structure, the most probable degradation products are:

• 2-Methoxy-5-(methylsulfonyl)benzoic acid: Formed via hydrolysis of the methyl ester.[3]

• Methanol: Also a product of ester hydrolysis.[3]

• Photodegradation products: Exposure to light may lead to more complex degradation pathways, potentially involving cleavage of the C-S bond or modifications to the aromatic ring.[5]

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate in experimental workflows.

Observed Issue	Potential Cause	Troubleshooting Steps & Rationale
Inconsistent reaction yields or kinetics.	Degradation of the starting material. The presence of the hydrolysis product, 2-Methoxy-5-(methylsulfonyl)benzoic acid, can alter the stoichiometry and kinetics of your reaction.	1. Assess Purity: Before use, verify the purity of your Methyl 2-Methoxy-5-(methylsulfonyl)benzoate stock using a suitable analytical method like HPLC.[7] 2. Use Fresh Stock: If the purity is questionable, use a fresh, unopened container of the compound. 3. Proper Storage: Ensure the compound has been stored under the recommended conditions (cool, dry, dark, tightly sealed).[1]
Appearance of unexpected peaks in chromatograms (e.g., HPLC, GC).	On-column or in-solution degradation. The analytical conditions themselves (e.g., mobile phase pH, temperature) might be causing degradation.	1. Modify Mobile Phase: For HPLC, use a mobile phase with a neutral or slightly acidic pH to minimize base-catalyzed hydrolysis.[8] 2. Control Temperature: Run the analysis at a controlled, lower temperature to reduce the rate of potential thermal degradation. 3. Sample Preparation: Prepare samples for analysis immediately before injection and keep them in an autosampler at a cool temperature.
Discoloration of the solid compound or solutions over time.	Oxidative or photodegradation. Exposure to air and/or light can lead to the formation of colored impurities.[3]	1. Inert Atmosphere: For long-term storage or sensitive reactions, consider storing the compound under an inert atmosphere (e.g., nitrogen or argon). 2. Light Protection: Always use amber vials or wrap containers with aluminum foil to protect from light.[2]
Poor solubility in aprotic solvents.	Presence of the more polar carboxylic acid impurity. The hydrolysis product, 2-Methoxy-5-(methylsulfonyl)benzoic acid, is more polar and less soluble in nonpolar aprotic solvents than the parent ester.	1. Purification: If significant hydrolysis has occurred, the material may need to be purified by recrystallization or chromatography to remove the carboxylic acid impurity. 2. Solvent Selection: Consider using a more polar solvent system if purification is not feasible, but be mindful of potential solvent-reagent interactions.

Experimental Protocols

Protocol 1: Forced Degradation Study to Assess Stability

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[1][6][9]

Objective: To investigate the degradation of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for 4 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store a solid sample of the compound at 80°C for 48 hours. Also, reflux a solution of the compound for 24 hours.

  • Photodegradation: Expose a solution of the compound to a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC method (see Protocol 2).

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. A loss in the main peak area and the appearance of new peaks indicate degradation.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Methyl 2-Methoxy-5-(methylsulfonyl)benzoate from its potential degradation products.[8][10][11]

Methodology:

• Column Selection: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is a good starting point.

• Mobile Phase Optimization:

  • Solvent A: 0.1% Phosphoric acid in water (to maintain an acidic pH and suppress ionization of the potential carboxylic acid degradant).

  • Solvent B: Acetonitrile or Methanol.

  • Begin with an isocratic elution (e.g., 60:40 Solvent A:Solvent B) and transition to a gradient elution if necessary to achieve adequate separation of all peaks.

• Detection: Use a UV detector set at a wavelength where the parent compound and expected degradation products have significant absorbance (e.g., determined by UV-Vis spectrophotometry).

• Method Validation:

  • Inject a mixture of the stressed samples from the forced degradation study to demonstrate specificity.

  • The method should show baseline separation between the parent peak and all degradation product peaks.

  • Further validation should be performed according to ICH Q2(R1) guidelines for linearity, accuracy, precision, and robustness.

Visualizing Degradation Pathways and Workflows

Caption: Potential Degradation Pathways.

Caption: Troubleshooting Workflow.

References

• Loba Chemie. (2018-07-26). METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. Retrieved from [Link]

• Wikipedia. Diphenyl sulfide. Retrieved from [Link]

• MedCrave. (2016-12-14). Forced Degradation Studies. Retrieved from [Link]

• Elsevier. (2023-04-23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

• PubMed. Kinetics of hydrolysis and cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin. Retrieved from [Link]

• Nature. (2022-02-13). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Retrieved from [Link]

• ResearchGate. (2018-07-13). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]

• Chemistry Stack Exchange. (2016-08-18). Reactivity and transport safety of substituted methyl benzoates. Retrieved from [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Methyl benzoate. Retrieved from [Link]

• PubChem. Methyl Benzoate. Retrieved from [Link]

• International Journal of Innovative Science and Research Technology. Review on Forced Degradation Studies. Retrieved from [Link]

• Biosciences Biotechnology Research Asia. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Retrieved from [Link]

• RSC Education. Nitration of methyl benzoate. Retrieved from [Link]

• Zenodo. Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Retrieved from [Link]

• Organic Syntheses. Benzoic acid, m-nitro-, methyl ester. Retrieved from [Link]

• YouTube. (2012-02-29). Electrophilic Aromatic Substitution: Nitration of Methyl Benzoate. Retrieved from [Link]

• Google Patents. Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.
• Google Patents. Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.

• LookChem. 2-Methoxy-5-(methylsulfonyl)benzoic acid. Retrieved from [Link]

• PubChem. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester. Retrieved from [Link]

• Scientific Research Publishing. Stability Indicating RP-HPLC and Spectrophotometric Methods for Simultaneous Estimation of Sodium Benzoate and Cefdinir in the P. Retrieved from [Link]

• ResearchGate. (2009-09). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. Retrieved from [Link]

• ResearchGate. (2013-06-04). Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol, Methyl. Retrieved from [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl benzoate | 93-58-3 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. zenodo.org [zenodo.org]
• 5. Diphenyl sulfide - Wikipedia [en.wikipedia.org]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. researchgate.net [researchgate.net]
• 8. turkjps.org [turkjps.org]
• 9. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Optimizing reaction conditions for "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate"

Executive Summary

Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a critical intermediate and a known process impurity in the synthesis of benzamide antipsychotics (e.g., Tiapride, Sulpiride).[1][2][3] Its synthesis presents specific challenges due to the electron-withdrawing nature of the sulfonyl group and the steric environment of the ortho-methoxy substituent.[1]

This guide addresses the three most common synthetic bottlenecks:

• The "Sulfinate Trap": Failures in converting sulfonyl chlorides to methyl sulfones.[1]

• The "Double Methylation" Challenge: Regioselectivity issues when starting from salicylic acid derivatives.

• Oxidative Stalling: Incomplete oxidation of thioether precursors.[1]

Module 1: The Sulfinate Route (Industrial Scale-Up)

Context: Many users attempt to synthesize this target from Methyl 2-methoxy-5-(chlorosulfonyl)benzoate , a readily available precursor in Tiapride manufacturing.[1]

Troubleshooting Ticket #101: "My yield is <30% when converting the sulfonyl chloride to the methyl sulfone."

Diagnosis: The conversion involves a two-step "one-pot" sequence: reduction of the sulfonyl chloride (-SO₂Cl) to a sulfinate salt (-SO₂Na), followed by S-alkylation with Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).[1] The failure point is almost invariably pH control during the reduction step.[1]

The Mechanism: If the pH drops too low during reduction, the sulfinate anion protonates to sulfinic acid (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

), which is unstable and disproportionates. If the pH is too high during alkylation, hydrolysis of the ester occurs.[1]

Optimized Protocol (The "Buffered Sulfite" Method):

Parameter	Standard Condition	Optimized Condition	Why?
Reductant	ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted"> only	+	Bicarbonate buffers the HCl generated, keeping the sulfinate stable.
Temperature	Reflux	70-80°C	Prevents thermal decomposition of the sulfinate intermediate.[1]
Alkylator	MeI (1.0 eq)	MeI (1.5 eq)	Excess MeI compensates for volatility and side reactions with sulfite.[1]
Solvent	Water	Water/Toluene (Biphasic)	Phase transfer catalysis (TBAB) improves alkylation rate.[1]

Step-by-Step Resolution:

• Reduction: Suspend Methyl 2-methoxy-5-(chlorosulfonyl)benzoate in water. Add ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  (2.0 eq) and (2.5 eq). Heat to 50°C for 2 hours.

  • Checkpoint: The solution should become clear (formation of sodium sulfinate).[1]

• Alkylation: Add Toluene and Tetrabutylammonium bromide (TBAB, 5 mol%). Add Methyl Iodide (1.5 eq).[1]

• Reaction: Heat to 70°C for 4-6 hours.

• Workup: Separate organic layer.[1][4] The sulfone product partitions into Toluene; inorganic salts remain in water.[1]

Module 2: The Double Methylation Route (Lab Scale)

Context: Users starting from 5-(methylsulfonyl)salicylic acid (or its 2-hydroxy precursor) often struggle to methylate both the carboxylic acid and the phenol simultaneously and cleanly.[1]

Troubleshooting Ticket #102: "I cannot get full conversion. I see mono-methylated intermediates."

Diagnosis: The phenolic hydroxyl group at the ortho position is hydrogen-bonded to the carbonyl oxygen (intramolecular H-bond), making it significantly less nucleophilic than a standard phenol.[1] Standard bases (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) in Acetone are often too weak or slow.

The "Cesium Effect" Solution: Switching to Cesium Carbonate (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) disrupts the intramolecular hydrogen bond due to the "Ceisum Effect" (larger cation radius, higher solubility in organic solvents).

Visualizing the Pathway:

Caption: The kinetic pathway of double methylation showing the rate-limiting disruption of the intramolecular H-bond.

Protocol Adjustment:

• Solvent: Switch from Acetone to DMF or NMP (Polar Aprotic is required).

• Base: Use ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  (2.2 eq). If cost is prohibitive, use ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted"> with catalytic (Finkelstein condition).

• Temperature: Maintain 60°C. Do not exceed 90°C to avoid decarboxylation.

Module 3: The Oxidative Route (Green Chemistry)

Context: Synthesis via oxidation of Methyl 2-methoxy-5-(methylthio)benzoate .

Troubleshooting Ticket #103: "I have a mixture of Sulfoxide and Sulfone."

Diagnosis: Oxidation of sulfides proceeds in two steps: Sulfide ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

Sulfoxide (Fast) Sulfone (Slow). Stopping at the sulfoxide is a common issue when using stoichiometric oxidants like mCPBA without monitoring, or when using ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted"> without a catalyst.

The Catalytic Solution: Use the Sodium Tungstate (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) catalyzed hydrogen peroxide method. This generates a peroxotungstate species in situ, which is a far more potent oxygen transfer agent than ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted"> alone.

Comparison of Oxidants:

Feature	mCPBA (Meta-chloroperbenzoic acid)	H₂O₂ / Na₂WO₄ (Recommended)
Atom Economy	Poor (Generates benzoic acid waste)	Excellent (Generates water)
Selectivity	High, but difficult to separate acid byproduct	High, easy separation
Cost	High	Low
Workup	Requires alkaline wash to remove acid	Simple phase separation/crystallization

Optimized Protocol:

• Dissolve the sulfide precursor in Methanol/Acetic Acid (5:1) .

• Add ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  (2 mol%).

• Add

  (30% aq, 2.5 eq) dropwise at 50°C.

• Critical Step: Heat to 60-65°C and hold for 4 hours.

• Quench: Use aqueous Sodium Sulfite (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  ) to destroy excess peroxide before extraction.

Frequently Asked Questions (FAQ)

Q1: What are the solubility properties for purification?

• A: The target molecule is a polar sulfone.[1]

  • Soluble in: DMSO, DMF, Dichloromethane, Ethyl Acetate (hot).[1]

  • Slightly Soluble: Methanol, Ethanol.[1]

  • Insoluble: Water, Hexanes.[1]

  • Recrystallization:[1][4][5] The best solvent system is usually Methanol/Water or Ethyl Acetate/Hexane .[1] Dissolve in hot EtOAc, then add Hexane until turbid.

Q2: I see a peak at [M+18] in my LC-MS. What is it?

• A: This is likely the ammonium adduct ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  . Sulfones coordinate strongly with ammonium ions in mass spectrometry buffers (Ammonium Formate/Acetate).[1] It is not an impurity.

Q3: Can I use Dimethyl Sulfate (DMS) instead of Methyl Iodide?

• A: Yes, but with caution. DMS is cheaper but more toxic.[1] For the "Double Methylation" route (Module 2), DMS is actually less effective at breaking the intramolecular H-bond of the salicylate than MeI.[1] If using DMS, you must use higher temperatures (refluxing acetone) and longer reaction times.[1]

References

• ChemicalBook. (2025).[1] Methyl 2-methoxy-5-methylsulfonylbenzoate Properties and Impurity Data.[1][2][4][5][6][7]Link[1]

• PubChem. (2025).[1] 2-Methoxy-5-(methylsulfonyl)benzoic acid derivatives.[1][2][3][4][5][6][7][8][9] National Library of Medicine.[1] Link[1]

• ResearchGate. (2018).[1] Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. (Analogous chemistry for sulfonyl precursors). Link

• Organic Chemistry Portal. (2023). Synthesis of Sulfones via Oxidation.[1][10]Link

• LookChem. (2025).[1] Synthetic routes for 2-Methoxy-5-(methylsulfonyl)benzoic acid.[1][4][5][6][9]Link[1][5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate CAS#: 63484-12-8 [amp.chemicalbook.com]
• 4. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 5. 2-Methoxy-5-(methylsulfonyl)benzoic acid｜lookchem [lookchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 8. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester | C10H13NO5S | CID 23046722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 10. Sulfone synthesis by oxidation [organic-chemistry.org]

Technical Support Center: HPLC Analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Welcome to the technical support resource for the High-Performance Liquid Chromatography (HPLC) separation of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the analysis of this compound. The format is structured as a series of frequently asked questions (FAQs) that directly address specific experimental issues, providing not just solutions but also the underlying scientific rationale to empower your method development and troubleshooting processes.

Understanding Your Analyte: Physicochemical Properties

Before delving into troubleshooting, a foundational understanding of your analyte's properties is crucial for logical method development. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a relatively polar, neutral compound. Its behavior in a reversed-phase HPLC system is dictated by the properties summarized below.

Property	Value	Source	Significance for HPLC Analysis
Molecular Formula	C₁₀H₁₂O₅S	[1][2]	Provides the elemental composition.
Molecular Weight	244.26 g/mol	[1][2]	Influences diffusion and is required for concentration calculations.
Structure	A benzoate ester with methoxy and methylsulfonyl functional groups. These polar groups dictate its interaction with the stationary and mobile phases.
Melting Point	117 °C	[1]	Confirms the compound is a solid at room temperature.
Predicted LogP	0.48	[1]	Indicates the compound is hydrophilic (polar). Expect early elution on standard C18 columns with high aqueous mobile phase compositions.
Water Solubility	9.923 g/L at 25°C	[1]	High water solubility simplifies sample and mobile phase preparation.
pKa	Not Applicable	The molecule is a methyl ester and lacks a readily ionizable proton. Unlike its parent carboxylic acid (pKa ≈ 3.49)[3], its retention will not be significantly affected by mobile phase pH changes within the stable range of silica columns (pH 2-8)[4][5].
Solubility	Slightly soluble in DMSO and Methanol.	[1]	Important for preparing stock solutions. Ensure the sample diluent is compatible with the mobile phase.

Initial Method Development Strategy

A logical starting point for method development is essential. Given the polar nature of the analyte (LogP < 1), challenges may arise from insufficient retention on traditional C18 phases.

Caption: Initial HPLC method design based on analyte properties.

Troubleshooting Guide & FAQs

Q1: My peak for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is tailing. What are the likely causes and how can I fix it?

Peak tailing is one of the most common chromatographic problems, resulting in poor resolution and inaccurate integration. It occurs when a portion of the analyte is retained longer than the main peak band.

Causality: For a neutral analyte like this, tailing is often caused by secondary interactions with the stationary phase. The primary retention mechanism in reversed-phase chromatography is hydrophobic interaction, but residual silanol groups (Si-OH) on the silica surface can form hydrogen bonds with the polar functional groups (sulfonyl, methoxy, ester) of your analyte.[6] This secondary retention mechanism leads to tailing.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting peak tailing.

Step-by-Step Solutions:

• Differentiate System vs. Chemical Issues: Observe if all peaks in your chromatogram are tailing.

  • If all peaks tail: This points to a physical problem at the column inlet.[7] A partially blocked frit can distort the flow path, affecting all compounds equally.[7]

    • Action: First, try reversing and flushing the column (check manufacturer's instructions to ensure this is allowed). If this fails, replace the column. Installing an in-line filter or guard column is a good preventative measure.[8][9]

  • If only the analyte peak tails: This suggests a specific chemical interaction.

• Address Chemical Interactions (Analyte-Specific Tailing):

  • Suppress Silanol Activity: The most effective strategy is to reduce the ionization of residual silanol groups.

    • Protocol: Prepare your aqueous mobile phase (Solvent A) with an acidifier. Adding 0.1% (v/v) formic acid or trifluoroacetic acid (TFA) to bring the pH to around 2.5-3.0 is highly effective. At this low pH, silanols are protonated (Si-OH) and less likely to interact with your analyte.[8]

  • Check for Mass Overload: Injecting too concentrated a sample can saturate the stationary phase, leading to tailing.[10]

    • Action: Prepare a 1:10 and 1:100 dilution of your sample and inject again. If the peak shape improves significantly, overload was the issue.

  • Use a Modern, High-Purity Column: Older columns or those not designed for polar analytes often have a higher concentration of active silanols.

    • Action: Switch to a column with high-purity silica and robust end-capping. Polar-embedded or polar-endcapped phases are specifically designed to shield silanols and improve the peak shape of polar compounds.

Q2: I'm observing peak fronting for my analyte. What's happening?

Peak fronting, the inverse of tailing, is less common but can significantly impact quantification.[11] It occurs when some analyte molecules travel faster than the main chromatographic band.

Causality:

• Column Overload: This is the most frequent cause.[12] When the concentration of the sample at the peak maximum is too high, it saturates the stationary phase. Subsequent molecules cannot interact and are pushed forward with the mobile phase, eluting earlier and causing a leading edge.[10][13]

• Incompatible Injection Solvent: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase (e.g., injecting a sample in 100% acetonitrile into a mobile phase of 95% water), the sample band will not focus correctly at the column head. This can lead to distortion and fronting.

• Column Collapse: A severe physical degradation of the column bed, creating a void or channel.[7][10] This is often a result of operating outside the column's recommended pH or temperature range.[7][10]

Solutions:

Problem	Diagnostic Test	Solution Protocol
Column Overload	Inject a 10-fold dilution of the sample. If fronting disappears, this was the cause.	Reduce the sample concentration or injection volume.[12] If sensitivity is an issue, consider using a column with a larger internal diameter or higher stationary phase loading.
Solvent Mismatch	Review the composition of your sample diluent and mobile phase.	Always try to dissolve your sample in the initial mobile phase. If a stronger solvent is required for solubility, keep its volume as low as possible.
Column Collapse	The problem appears suddenly and affects all peaks. System pressure may drop.	This is irreversible. The column must be replaced.[11] Prevent this by always operating within the manufacturer's specified pH and temperature limits.

Q3: My peak is split or appears as a doublet. What should I investigate?

Peak splitting is a clear indication that the sample band is being disrupted as it enters or travels through the column.

Causality:

• Partially Blocked Inlet Frit: Similar to the cause of tailing for all peaks, a blockage can create channels in the flow path, splitting the sample band.[8]

• Column Bed Void: A void or "hole" at the top of the column packing material will cause the sample to travel through two different paths, resulting in two distinct or overlapping peaks.[8]

• Contamination on the Column: Strongly retained impurities from previous injections can build up at the column head, creating an alternative interactive surface that disrupts the sample introduction.[8]

• Injection Solvent Incompatibility: Injecting in a solvent much stronger than the mobile phase can cause the sample to precipitate at the column inlet or spread unevenly, leading to a split peak.

Step-by-Step Troubleshooting Protocol:

• Rule out the Guard Column: If you are using a guard column, remove it and perform the injection directly onto the analytical column. If the peak shape becomes normal, the guard column is the source of the problem and should be replaced.[9]

• Check for Contamination:

  • Protocol: Wash the column with a strong solvent. For a C18 column, flush with 20-30 column volumes of isopropanol or a 50:50 mixture of acetonitrile and isopropanol.

  • If the peak shape is restored after washing, contamination was the cause. Implement a sample cleanup step (e.g., SPE) or a column wash step between runs.[14]

• Address Physical Column Issues:

  • If washing does not help, the issue is likely a physical disruption of the column bed (frit blockage or void).

  • Action: Attempt to reverse-flush the column to dislodge any particulate matter from the frit.[7] If this is unsuccessful, the column must be replaced.[15]

• Verify Solvent Compatibility:

  • Action: Prepare a sample diluted in the initial mobile phase composition and inject it. If the splitting is resolved, your original sample solvent was incompatible.

Q4: The retention time for my analyte is drifting. How can I stabilize it?

Retention time (RT) stability is critical for reliable peak identification and quantification. Drifting RT can be either gradual (in one direction) or erratic.

Causality and Solutions:

Type of Drift	Common Causes	Solutions
Gradual Decrease in RT	Loss of Stationary Phase: Operating at high pH (>8) or high temperature can hydrolyze the silica backbone, causing the bonded phase to "bleed" from the column.	Operate within the column's specified pH and temperature range. Use a more robust column (e.g., hybrid or polymer-based) for aggressive mobile phases.
Gradual Increase in RT	Column Contamination: Buildup of strongly retained matrix components can create new active sites, increasing retention. Changing Mobile Phase Composition: Selective evaporation of the more volatile organic solvent from the mobile phase reservoir.	Implement a column wash protocol. Keep mobile phase reservoirs covered. Prepare fresh mobile phase daily.
Erratic/Jumping RT	Pump Malfunction: Inconsistent flow rate due to air bubbles, faulty check valves, or worn pump seals. Inadequate Equilibration: Insufficient time for the column to equilibrate after a gradient run or change in mobile phase.	Degas mobile phases thoroughly. Service the pump (replace seals, clean check valves). Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before each injection.
Temperature Fluctuation	Unstable Column Temperature: Changes in ambient lab temperature can affect retention, especially for sensitive methods.	Use a thermostatted column compartment and maintain a constant temperature (e.g., 30°C or 40°C).

References

• Yash Rasayan And Chemicals. Methyl-2​-methoxy-5​-(methylsulphfonyl) Benzoate, Purity: 9​9​%, Grade: Chemical.
• LookChem. 2-Methoxy-5-(methylsulfonyl)benzoic acid.
• Madhav Chemical. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester.
• ChemicalBook. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8.
• Sigma-Aldrich. Methyl 2-methoxy-5-(methylsulfonyl)benzoate.
• Sigma-Aldrich. Methyl 2-methoxy-5-sulfamoylbenzoate 98 33045-52-2.
• Sigma-Aldrich. Methyl 2-methoxy-5-(methylsulfonyl)benzoate.
• LCGC International. Troubleshooting Basics, Part IV: Peak Shape Problems. (2012).
• Loba Chemie. METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. (2018).
• Agilent. Tips and Tricks of HPLC System Troubleshooting.
• Google Patents. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• PubChem. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022).
• Chromatography Today. What are the Common Peak Problems in HPLC.
• HPLC Troubleshooting Guide.
• Element Lab Solutions. Peak Tailing in HPLC.
• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity.
• Phenomenex. Understanding Peak Fronting in HPLC.
• ResearchGate. The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. (2025).
• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
• LCGC International. Peak Fronting, Column Life and Column Conditioning. (2005).
• PerkinElmer. What is Peak Fronting?.
• Biotage. How does an acid pH affect reversed-phase chromatography separations?. (2023).
• Agilent. Control pH During Method Development for Better Chromatography.

Sources

• 1. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 2. Methyl 2-methoxy-5-(methylsulfonyl)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Methoxy-5-(methylsulfonyl)benzoic acid｜lookchem [lookchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. waters.com [waters.com]
• 10. acdlabs.com [acdlabs.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 13. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. chromatographytoday.com [chromatographytoday.com]

Interpreting NMR spectrum of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" for impurities

The following technical guide is structured as a specialized support center resource for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8). It is designed to assist analytical chemists and process scientists in validating structure and identifying process-related impurities.[1]

Subject: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate CAS: 63484-12-8 Context: Key intermediate and known impurity in Tiapride synthesis.

Introduction: The "Golden Standard" Spectrum

Before troubleshooting impurities, you must establish the baseline for the pure compound.[1] This molecule possesses a 1,2,5-trisubstituted benzene ring, which creates a distinct spectral signature.[1]

Theoretical Chemical Shift Assignments ( H NMR, 400 MHz, CDCl )

Position	Group	Type	Shift ( , ppm)	Multiplicity	Coupling (Hz)	Mechanistic Rationale
C6-H	Aromatic	Ar-H	8.30 – 8.45	Doublet (d)		Most Deshielded: Ortho to ester (EWG) and meta to sulfone (EWG).
C4-H	Aromatic	Ar-H	7.95 – 8.10	dd	,	Deshielded: Ortho to sulfone (strong EWG).[1]
C3-H	Aromatic	Ar-H	7.10 – 7.25	Doublet (d)		Shielded: Ortho to methoxy (EDG).[1]
-OCH	Ether	Me	3.95 – 4.05	Singlet (s)	-	Oxygen is directly attached to the ring (Mesomeric donor).
-COOCH	Ester	Me	3.85 – 3.95	Singlet (s)	-	Carbonyl anisotropy affects this methyl less than the ring oxygen affects the ether methyl.
-SO CH	Sulfone	Me	3.05 – 3.15	Singlet (s)	-	Distinctive upfield shift relative to O-methyls; downfield relative to sulfides.

Note: EWG = Electron Withdrawing Group; EDG = Electron Donating Group.

Structural Logic Diagram

The following workflow illustrates the logic for assigning the three methyl signals, which is the most common source of confusion in this spectrum.

Figure 1: Decision logic for assigning the three distinct methyl singlets in the spectrum.

Module 2: Troubleshooting & Impurity Analysis

This section addresses specific spectral anomalies users encounter during synthesis or quality control.

Scenario A: "I see a singlet around 2.4 – 2.5 ppm."

Diagnosis: Incomplete Oxidation (Sulfide Intermediate).[1]

• Impurity: Methyl 2-methoxy-5-(methylthio)benzoate.[1]

• Mechanism: If you synthesized the target via oxidation of the sulfide precursor, this peak indicates the reaction did not go to completion.[1]

• Confirmation:

  • The sulfone methyl (-SO

    CH ) appears at ~3.1 ppm.[1]

  • The sulfide methyl (-SCH

    ) appears upfield at ~2.5 ppm due to the lower electronegativity of S vs SO .[1]

Scenario B: "The ester methyl singlet (~3.9 ppm) is missing or weak."

Diagnosis: Hydrolysis (Acid Formation).[1]

• Impurity: 2-Methoxy-5-(methylsulfonyl)benzoic acid.[1][2]

• Mechanism: Exposure to moisture or unquenched acidic/basic conditions during workup.[1]

• Confirmation: Look for a broad exchangeable proton signal (

  ppm) corresponding to the carboxylic acid -COOH.[1]

Scenario C: "I see extra peaks in the 3.0 – 4.0 ppm region."

Diagnosis: Residual Solvents.

• Analysis: This region is crowded.[1] Use the table below to rule out solvents before assuming side-products.

Solvent	Shift in CDCl (ppm)	Multiplicity
Methanol	3.49	Singlet (s)
Diethyl Ether	3.48 (q), 1.21 (t)	Quartet/Triplet
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	Quartet/Singlet/Triplet
Water	~1.56 (Variable)	Broad Singlet

Reference: Validated against Fulmer et al. trace impurity data [1].

Scenario D: "The aromatic splitting pattern looks wrong (e.g., two doublets only)."

Diagnosis: Regioisomer Contamination.

• Impurity: Methyl 2-methoxy-4-(methylsulfonyl)benzoate (Isomer).[1]

• Mechanism: If the sulfonyl group was introduced via electrophilic aromatic substitution (sulfonation), the directing effects of the methoxy group (ortho/para director) can lead to mixtures.[1]

• Confirmation:

  • Target (1,2,5-subst): H4 is a dd (meta coupling visible).

  • Isomer (1,2,4-subst): H5 and H6 would show strong ortho coupling (

    Hz).[1]

Module 3: Advanced Verification Protocols

When simple 1D NMR is insufficient (e.g., for regulatory submission), use these protocols.

Protocol 1: qNMR Purity Assay

To determine absolute purity without a reference standard of the analyte.[1]

• Internal Standard Selection: Use Maleic Acid (

  6.2 ppm, singlet) or TCNB (1,2,4,5-tetrachloro-3-nitrobenzene).[1] Avoid standards with methyl peaks.

• Relaxation Delay (d1): Set d1

  seconds. The sulfone and ester methyls have long relaxation times.[1] Short delays will under-integrate methyls, leading to false purity calculations.[1]

• Calculation:

  [1]

Protocol 2: Impurity Identification Workflow

Use this decision tree to identify unknown peaks.

Figure 2: Rapid diagnostic tree for identifying common process impurities.

References

• Fulmer, G. R., et al. (2010).[1][3] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1]

• Reich, H. J.[1] (n.d.). WinPLT: NMR Chemical Shift Prediction and Coupling Constants. University of Wisconsin-Madison.[1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (General Reference for Z-score additivity rules).

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: TLC Reaction Monitoring for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Welcome to the technical support center for monitoring reactions involving Methyl 2-Methoxy-5-(methylsulfonyl)benzoate . This guide, designed for researchers and drug development professionals, provides expert-driven FAQs and troubleshooting solutions to ensure accurate and efficient reaction monitoring using Thin-Layer Chromatography (TLC).

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the compound and the application of TLC for its analysis.

Q1: What are the key structural features of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate that influence its TLC behavior?

A1: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate possesses several functional groups that dictate its polarity and, consequently, its behavior on a TLC plate. These are:

• Aromatic Ring: A core benzene ring.

• Methyl Ester (-COOCH3): A moderately polar group.

• Methoxy Ether (-OCH3): An electron-donating group that contributes some polarity.

• Methyl Sulfone (-SO2CH3): A strongly polar, electron-withdrawing group.

The combination of the highly polar sulfone group and the moderately polar ester group makes the molecule significantly more polar than simple aromatic hydrocarbons like toluene but less polar than its corresponding carboxylic acid. Its retention on a polar stationary phase like silica gel will be significant.

Q2: Why is TLC an effective tool for monitoring reactions involving this compound?

A2: TLC is a rapid, inexpensive, and highly effective method for qualitatively monitoring the progress of a reaction.[1] For reactions involving Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, TLC allows you to:

• Track Reactant Consumption: Observe the disappearance of the starting material spot over time.

• Confirm Product Formation: Identify the appearance of a new spot corresponding to the product.

• Identify Byproducts: Detect the formation of any unexpected or intermediate compounds.

• Optimize Reaction Conditions: Quickly assess how changes in temperature, catalysts, or reaction time affect the outcome.

The aromatic nature of the molecule makes its visualization straightforward using a non-destructive UV lamp.[2][3]

Q3: What is a good starting solvent system (mobile phase) for this compound?

A3: A mixture of a non-polar and a moderately polar solvent is the best starting point.[4] For a compound with the polarity of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, a combination of Hexanes and Ethyl Acetate (EtOAc) is recommended. A good initial ratio to try is 7:3 or 1:1 Hexanes:EtOAc .

One study reported an Rf value of 0.3 for a similar compound using a 2:1 mixture of pentane and ethyl acetate, which further validates this choice of solvent system.[5] Adjusting the ratio of these two solvents will allow you to fine-tune the separation.

Q4: How can I visualize the spots on the TLC plate?

A4: The primary and most convenient method is non-destructive visualization with a UV lamp.

• UV Light (254 nm): The aromatic ring in the molecule will absorb short-wave UV light.[3] On TLC plates containing a fluorescent indicator (e.g., F254 plates), the compound will appear as a dark purple or black spot against a glowing green background.[2][6] This method is ideal as it does not alter the compound, allowing for further analysis if needed.[3]

If UV visualization is inconclusive or if you are trying to visualize a non-aromatic byproduct, destructive chemical stains can be used:

• Potassium Permanganate (KMnO4) Stain: This stain reacts with functional groups that can be oxidized. It is a good general-purpose stain that will likely produce a yellow or brown spot against a purple background.[7]

• p-Anisaldehyde Stain: This is another excellent multi-purpose stain that reacts with many functional groups to produce a range of colors upon heating, which can sometimes help differentiate between compounds.[8]

Section 2: Standard TLC Protocol Workbench

This section provides a detailed, step-by-step methodology for monitoring a typical reaction, such as the synthesis of an amide from Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. This protocol is designed to be a self-validating system.

Step-by-Step TLC Monitoring Protocol

• Prepare the TLC Chamber:

  • Pour a prepared solvent system (e.g., 7:3 Hexanes:EtOAc) into a developing chamber to a depth of about 0.5 cm.

  • Cut a piece of filter paper, place it inside the chamber to line one wall, ensuring it is saturated with the solvent. This helps to saturate the chamber atmosphere with solvent vapors, leading to better and more reproducible results.

  • Cover the chamber with a lid or watch glass and let it equilibrate for 5-10 minutes.

• Prepare the TLC Plate:

  • Using a pencil (never a pen, as the ink will run), gently draw a light origin line about 1 cm from the bottom of a silica gel TLC plate.

  • Mark three small tick marks on the line for spotting: "SM" (Starting Material), "CO" (Co-spot), and "RXN" (Reaction Mixture).

• Prepare the Samples:

  • SM: Dissolve a small amount of your starting material, Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • RXN: Take a small aliquot (a drop) from your reaction mixture using a glass capillary and dilute it in a vial with the same volatile solvent. The solution should be relatively dilute to avoid overloading the plate.[9]

• Spot the Plate:

  • Using a clean capillary spotter for each sample, touch the tip to the solution and then gently and briefly touch it to the corresponding tick mark on the TLC plate's origin line.

  • Lane 1 (SM): Spot the starting material solution.

  • Lane 2 (CO): First, spot the starting material. Let it dry completely, then spot the reaction mixture directly on top of the SM spot. This "co-spot" is crucial for confirming if the spot in the reaction lane is indeed unreacted starting material.[1]

  • Lane 3 (RXN): Spot the diluted reaction mixture.

  • Aim for spots that are 1-2 mm in diameter.[7]

• Develop the Plate:

  • Carefully place the spotted TLC plate into the equilibrated chamber using forceps. Ensure the origin line is above the level of the solvent pool.[10]

  • Cover the chamber and allow the solvent front to travel up the plate undisturbed.

  • When the solvent front is about 1 cm from the top of the plate, remove it from the chamber.

  • Immediately mark the final position of the solvent front with a pencil.

• Visualize and Analyze:

  • Allow the solvent to evaporate completely from the plate.

  • View the plate under a UV lamp (254 nm) and circle all visible spots with a pencil.

  • Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front.

  • Calculate the Retention Factor (Rf) for each spot:

    • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Interpreting the Results

• Reaction Incomplete: A strong spot is visible in the "RXN" lane at the same Rf as the "SM" lane. The co-spot will appear as a single, large spot.

• Reaction Progressing: The "RXN" lane shows a fainter "SM" spot and a new product spot (typically at a different Rf).

• Reaction Complete: The "SM" spot is absent in the "RXN" lane. The co-spot lane will show two distinct spots if the product and starting material have different Rf values.

Caption: Standard workflow for TLC reaction monitoring.

Section 3: Troubleshooting Guide

Even with a robust protocol, issues can arise. This section provides solutions to common problems encountered during TLC analysis.

Q5: My spots are streaking or "tailing" down the plate. What's wrong?

A5: Streaking is a common issue that can obscure results. The primary causes are:

• Sample Overloading: The most frequent cause. Too much sample has been applied to the origin, overwhelming the silica gel's capacity.[10]

  • Solution: Dilute your sample significantly and re-spot. Apply the sample in small, repeated applications to the same point, allowing the solvent to dry in between each application.

• Compound is Highly Polar/Acidic: If your product or starting material is a carboxylic acid (e.g., from hydrolysis of the ester), it will interact very strongly with the acidic silica gel, causing it to streak.

  • Solution: Add a small amount (1-2%) of acetic acid to your eluent. This protonates the compound, reducing its interaction with the silica and resulting in sharper spots.

• Solvent System is Too Polar: A very polar solvent can move all components, including impurities, up the plate too quickly, causing streaking.

  • Solution: Decrease the polarity of your mobile phase by increasing the proportion of the non-polar component (e.g., increase the amount of hexanes relative to ethyl acetate).

Q6: I can't see any spots on my plate after developing, even under UV light. What should I do?

A6: This can be frustrating but is usually solvable. Consider the following:

• Sample is Too Dilute: The concentration of your compound may be below the detection limit of UV visualization.[10]

  • Solution: Prepare a more concentrated sample for spotting. You can also try spotting multiple times in the same location to increase the amount of analyte.

• The Solvent Level Was Too High: If the solvent level in the chamber is above the origin line, your sample will dissolve into the solvent pool instead of eluting up the plate.[10]

  • Solution: Ensure the solvent depth is always below the origin line.

• Compound is Not UV-Active: While Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is UV-active, a potential product or byproduct might not be (this is unlikely in most of its common reactions but possible).

  • Solution: Use a chemical stain. A potassium permanganate (KMnO4) dip or spray is an excellent general stain that will visualize most organic compounds.[7]

Q7: All my spots ran to the top of the plate (Rf ≈ 1.0). How do I fix this?

A7: This indicates your solvent system is too polar for the compounds of interest. The mobile phase is so strong that it carries everything with it, resulting in no separation.

• Solution: Decrease the polarity of the eluent. Increase the proportion of the non-polar solvent. For a hexanes/ethyl acetate system, try changing the ratio from 1:1 to 3:1, 5:1, or even 9:1.

Q8: All my spots stayed on the origin line (Rf ≈ 0). What does this mean?

A8: This is the opposite problem: your solvent system is not polar enough. The mobile phase does not have sufficient strength to move the compounds off the highly polar silica gel.

• Solution: Increase the polarity of the eluent. Decrease the proportion of the non-polar solvent. For a hexanes/ethyl acetate system, try changing from 7:3 to 1:1 or even 1:2. If that is insufficient, you may need to switch to a more polar solvent system, such as dichloromethane/methanol (e.g., 95:5).[11]

Q9: The starting material and product spots are very close together (ΔRf is small). How can I get better separation?

A9: Poor resolution is common when the starting material and product have very similar polarities.

• Solution 1: Change Solvent System: The key is to try different solvent systems that can exploit subtle differences in polarity. Do not just vary the ratio; change the solvents themselves. Try systems like Toluene:Acetone or Dichloromethane:Methanol. A list of solvent systems can provide ideas.

• Solution 2: Use a Longer Plate: A longer TLC plate provides more distance for the separation to occur.

• Solution 3: Double Elution: Develop the plate once, let it dry completely, and then place it back in the same chamber to develop a second time. This can often improve the resolution of spots with low Rf values.

Caption: A decision tree for troubleshooting common TLC issues.

Section 4: Advanced Considerations

Q10: I see a new spot on the baseline (Rf = 0) that streaks heavily. Could this be a side reaction?

A10: Yes, this is a classic sign of ester hydrolysis. If your reaction conditions involve water, acid, or base (especially at elevated temperatures), the methyl ester of your starting material or product can hydrolyze to the corresponding carboxylic acid.[12][13] Carboxylic acids are extremely polar and will bind very strongly to the silica gel, causing them to remain at the origin and often streak.

• Confirmation: To confirm if the baseline spot is an acid, try running the TLC plate in a solvent system containing 1-2% acetic acid. If the spot moves off the baseline and becomes sharper, it is almost certainly a carboxylic acid.

Section 5: References

• Vertex AI Search. (n.d.). How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently? Retrieved January 30, 2026, from

• Scribd. (n.d.). TLC Solvent Selection for Separation. Retrieved January 30, 2026, from

• Labster. (n.d.). TLC Visualization Methods. Retrieved January 30, 2026, from

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved January 30, 2026, from

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved January 30, 2026, from

• ResearchGate. (2018, July 13). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved January 30, 2026, from [Link]

• Semantic Scholar. (n.d.). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved January 30, 2026, from

• Google Patents. (n.d.). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate. Retrieved January 30, 2026, from

• Google Patents. (n.d.). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. Retrieved January 30, 2026, from

• SlidePlayer. (n.d.). Preparation of Methyl Benzoate. Retrieved January 30, 2026, from

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved January 30, 2026, from

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved January 30, 2026, from

• ResearchGate. (2014, January 26). What are the solvents used in TLC for esterification?. Retrieved January 30, 2026, from

• YouTube. (2018, January 4). Part 10: TLC - Visualization of Spots (Thin Layer Chromatography). Retrieved January 30, 2026, from

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved January 30, 2026, from

• The Royal Society of Chemistry. (n.d.). Visible-light-catalyzed sulfonylation reaction of aryl selenonium salt via electron donor-acceptor complex. Retrieved January 30, 2026, from

• University of Colorado Boulder. (n.d.). TLC Visualization Methods. Retrieved January 30, 2026, from

• YouTube. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs. Retrieved January 30, 2026, from

• Zenodo. (n.d.). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Retrieved January 30, 2026, from

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved January 30, 2026, from

• University of California, Los Angeles. (n.d.). Thin Layer Chromatography. Retrieved January 30, 2026, from

• ChemEd X. (n.d.). Thin Layer Chromatography: Identifying the Spots. Retrieved January 30, 2026, from

• Sigma-Aldrich. (n.d.). Solvent Systems for Thin-layer Chromatography of Novabiochem Products. Retrieved January 30, 2026, from

Sources

• 1. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 2. theory.labster.com [theory.labster.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. rsc.org [rsc.org]
• 6. Thin Layer Chromatography: Identifying the Spots [chemedx.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. faculty.fiu.edu [faculty.fiu.edu]
• 9. youtube.com [youtube.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Chromatography [chem.rochester.edu]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. zenodo.org [zenodo.org]

How to remove impurities from "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate"

The following technical guide addresses the purification and impurity management of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8).[1][2] This compound is a critical intermediate in the synthesis of benzamide antipsychotics (e.g., Tiapride) and is often monitored as Tiapride Impurity A in European Pharmacopoeia (EP) standards.

[3]

Compound Profile & Impurity Landscape

Before initiating purification, it is vital to identify the origin of the impurities. This compound is typically synthesized via a copper-catalyzed coupling of a 5-halo-2-methoxybenzoate with sodium methanesulfinate, or via oxidation of a thioether precursor.

Target Compound Data

Parameter	Specification
Chemical Name	Methyl 2-methoxy-5-(methylsulfonyl)benzoate
CAS Number	63484-12-8
Common Role	Tiapride Intermediate / Impurity A (EP)
Molecular Formula	C₁₀H₁₂O₅S (MW: 244.26 g/mol )
Melting Point	115.0 – 119.0 °C (Polymorph dependent)
Solubility	Soluble in DMSO, DCM, Hot Methanol; Low solubility in Water.

Common Impurities

• Impurity I (Hydrolysis Product): 2-Methoxy-5-(methylsulfonyl)benzoic acid.[3]

  • Cause: Moisture ingress during storage or unquenched alkaline conditions during synthesis.

• Impurity II (Starting Material): Methyl 5-chloro-2-methoxybenzoate (or bromo- analog).

  • Cause: Incomplete conversion in the sulfinylation reaction.

• Impurity III (Demethylated): Methyl 2-hydroxy-5-(methylsulfonyl)benzoate.

  • Cause: Harsh Lewis acid conditions or high-temperature ether cleavage.

• Inorganic Residues: Copper salts (catalyst) or Sodium halides.

Troubleshooting Guides & FAQs

Scenario A: "My HPLC shows a persistent peak at RRT ~0.85 (Acid Impurity). How do I remove it?"

Diagnosis: The ester bond has hydrolyzed, forming 2-Methoxy-5-(methylsulfonyl)benzoic acid . This is the most common impurity due to the electron-withdrawing effect of the sulfonyl group making the ester labile.

Protocol: Selective Alkaline Wash

• Principle: The acid impurity forms a water-soluble salt at mild pH, while the target ester remains organic-soluble.

• Step-by-Step:

  • Dissolve the crude solid in Dichloromethane (DCM) or Ethyl Acetate (10 mL/g).

  • Cool the solution to 5–10°C to prevent further hydrolysis.

  • Wash with cold 5% Sodium Bicarbonate (NaHCO₃) solution (2x). Do not use strong bases like NaOH, as this will hydrolyze the product.

  • Wash with Brine (saturated NaCl) to remove trapped water.

  • Dry the organic layer over Anhydrous Sodium Sulfate (Na₂SO₄).

  • Concentrate under reduced pressure.

Scenario B: "The product is off-white/greyish. Is this metal contamination?"

Diagnosis: If synthesized via the Ullmann-type coupling (using CuI or Cu₂O), the grey color indicates residual Copper species .

Protocol: Chelation and Adsorption

• Principle: Activated carbon adsorbs colored organic byproducts, while EDTA or specific washes remove metal ions.

• Step-by-Step:

  • Dissolve the crude material in boiling Methanol (approx. 15-20 volumes).

  • Add Activated Carbon (5-10% w/w relative to substrate).

  • Optional: Add a chelating agent (e.g., EDTA disodium salt) if Cu content is critical.

  • Reflux for 30 minutes.

  • Filter hot through a Celite® pad to remove the carbon.

  • Allow the filtrate to cool slowly to room temperature, then to 0°C to recrystallize.

Scenario C: "I cannot separate the unreacted Halide starting material."

Diagnosis: Methyl 5-bromo-2-methoxybenzoate has similar solubility to the product, making extraction difficult.

Protocol: Recrystallization via Polarity Switching

• Principle: The sulfonyl group on the product makes it significantly more polar than the halo-precursor.

• Step-by-Step:

  • Solvent System: Use a mixture of Ethanol/Water or Methanol/Water .

  • Dissolve the crude in hot Ethanol.

  • Add hot water dropwise until persistent turbidity is observed (Cloud Point).

  • Add a few drops of Ethanol to clear the solution.

  • Cool slowly. The more polar sulfonyl product typically crystallizes out, while the less polar halo-ester remains in the mother liquor.

Visualizing the Impurity Pathways

The following diagram illustrates the synthesis pathway and the origin of the primary impurities discussed above.

Caption: Synthesis of Methyl 2-methoxy-5-(methylsulfonyl)benzoate and generation of critical impurities (Hydrolysis and Demethylation).

Analytical Reference Data

When validating your purification, compare against these standard parameters.

Test	Expected Result	Troubleshooting
Appearance	White to off-white crystalline powder	Grey: Cu contamination. Yellow: Phenolic oxidation.
HPLC Purity	> 98.0%	If <98%, check RRT. Early eluting peaks are usually acids/salts.
Water Content (KF)	< 0.5%	High water content accelerates hydrolysis. Dry at 50°C under vacuum.
Melting Point	115-119°C	Depression (<112°C) indicates solvent entrapment or halide impurity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6454622, Methyl 5-mesyl-o-anisate. Retrieved from [Link]

• European Pharmacopoeia (Ph. Eur.). Tiapride Hydrochloride Monograph - Impurity A.[4] (Standard reference for impurity identification).

• Google Patents.Preparation method of 2-methoxy-5-sulfamoylbenzoate and related sulfonyl derivatives. (Provides context on sulfinate coupling reactions).

Sources

• 1. veeprho.com [veeprho.com]
• 2. m.indiamart.com [m.indiamart.com]
• 3. lookchem.com [lookchem.com]
• 4. Methyl 5-mesyl-o-anisate | C10H12O5S | CID 6454622 - PubChem [pubchem.ncbi.nlm.nih.gov]

Avoiding byproduct formation in "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" synthesis

A Guide to Troubleshooting and Byproduct Avoidance

Welcome to the technical support center for the synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate and where are the critical steps for byproduct formation?

The most prevalent and scalable synthesis commences with salicylic acid and proceeds through three key transformations: etherification, chlorosulfonation, and esterification. Each of these steps presents a unique set of challenges where byproduct formation can occur.

Caption: Synthetic pathway for Methyl 2-Methoxy-5-(methylsulfonyl)benzoate.

The critical stages for impurity generation are the chlorosulfonation and esterification steps. In chlorosulfonation, the primary issues are the formation of regioisomers and polysulfonated species. During esterification, the reversibility of the reaction can lead to incomplete conversion.

Troubleshooting Guide

Issue 1: Low Yield and Presence of Multiple Spots on TLC after Chlorosulfonation

Q2: I'm observing a low yield of the desired 2-Methoxy-5-(chlorosulfonyl)benzoic acid and my TLC plate shows multiple products. What are the likely byproducts and how can I prevent their formation?

This is a common issue stemming from the electrophilic aromatic substitution (sulfonation) step. The primary byproducts are isomeric sulfonyl chlorides and potentially a disulfonated product.

Root Cause Analysis:

The methoxy (-OCH₃) group is a strong activating, ortho-, para- directing group, while the carboxylic acid (-COOH) group is a deactivating, meta- directing group. In 2-methoxybenzoic acid, the powerful activating effect of the methoxy group dominates, directing the incoming electrophile (SO₃H⁺ or its equivalent) primarily to the positions ortho and para to it.

• Desired Product: Sulfonation para to the methoxy group gives the desired 5-sulfonyl chloride isomer.

• Isomeric Byproduct (A): Sulfonation ortho to the methoxy group (at the 3-position) can occur, though it is sterically hindered by the adjacent carboxylic acid group.

• Isomeric Byproduct (B): Sulfonation meta to the carboxylic acid (at the 5-position) is electronically favored by this group, reinforcing the desired product formation. However, sulfonation at the 3-position is also meta to the carboxylic acid.

• Disulfonated Byproduct (C): Under harsh conditions (high temperature, excess sulfonating agent), a second sulfonation can occur, leading to products like 2-methoxy-3,5-bis(chlorosulfonyl)benzoic acid.[1]

Caption: Formation of desired product and byproducts during chlorosulfonation.

Preventative Measures & Solutions:

Parameter	Recommended Condition	Rationale
Temperature	Maintain strict temperature control, typically between 0-5 °C during the addition of chlorosulfonic acid.	Sulfonation is highly exothermic. Elevated temperatures increase the rate of reaction and favor the formation of the thermodynamically more stable, but often undesired, isomers and disulfonated byproducts.
Stoichiometry	Use a slight excess of chlorosulfonic acid (e.g., 1.1-1.5 equivalents).	A large excess of the sulfonating agent can lead to disulfonation. Insufficient reagent will result in incomplete conversion.
Addition Rate	Add chlorosulfonic acid dropwise to the solution of 2-methoxybenzoic acid.	Slow addition helps to dissipate the heat of reaction and maintain a low reaction temperature, thus minimizing side reactions.
Reaction Time	Monitor the reaction by TLC or HPLC to determine the point of maximum conversion of the starting material without significant byproduct formation.	Prolonged reaction times, even at low temperatures, can lead to the formation of more stable, rearranged products.

Analytical Identification of Byproducts:

• HPLC: Isomeric sulfonic acids can often be separated using reverse-phase HPLC with a C18 column and a buffered mobile phase (e.g., methanol/water with a phosphate or acetate buffer). The different isomers will have distinct retention times.

• ¹H NMR: The substitution pattern on the aromatic ring gives a unique splitting pattern for the aromatic protons.

  • Desired 5-sulfonyl isomer: Will show three aromatic protons with characteristic coupling constants.

  • 3-sulfonyl isomer: Will exhibit a different splitting pattern for its three aromatic protons.

  • Disulfonated product: Will only have two aromatic protons, likely appearing as singlets or doublets depending on their positions. Aromatic carbons in ¹³C NMR typically appear in the 120-150 ppm range.[2]

Issue 2: Hydrolysis of the Sulfonyl Chloride Intermediate

Q3: My product from the chlorosulfonation step is an intractable solid that is insoluble in my extraction solvent. What could be the problem?

This is a classic sign of sulfonyl chloride hydrolysis. The intermediate, 2-Methoxy-5-(chlorosulfonyl)benzoic acid, can react with any residual water to form the corresponding sulfonic acid, 2-Methoxy-5-(sulfonic acid)benzoic acid.

Mechanism of Hydrolysis:

The hydrolysis of a sulfonyl chloride proceeds via a nucleophilic attack of water on the electrophilic sulfur atom, leading to the displacement of the chloride ion.[3] This reaction is often catalyzed by base.

Caption: Hydrolysis of the sulfonyl chloride intermediate.

Preventative Measures & Solutions:

• Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Work-up Procedure: Quench the reaction by pouring it onto crushed ice. The low temperature slows the rate of hydrolysis. Immediately extract the product into a non-polar organic solvent like dichloromethane or ethyl acetate.

• Drying of Organic Layer: After extraction, thoroughly dry the organic layer with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before solvent evaporation.

Issue 3: Incomplete Esterification Reaction

Q4: After the esterification step, I still see a significant amount of the starting carboxylic acid in my reaction mixture. How can I drive the reaction to completion?

The Fischer esterification is a reversible reaction.[4][5] The presence of the byproduct, water, can shift the equilibrium back towards the starting materials.

Equilibrium of Fischer Esterification:

Carboxylic Acid + Alcohol ⇌ Ester + Water

Strategies to Maximize Ester Yield:

• Excess Reagent: Use a large excess of the alcohol (methanol in this case), which can also serve as the solvent. This shifts the equilibrium towards the products according to Le Châtelier's principle.[4]

• Water Removal:

  • Azeotropic Distillation: If a suitable solvent is used (e.g., toluene), a Dean-Stark apparatus can be employed to remove water as it is formed.

  • Dehydrating Agent: The sulfuric acid catalyst also acts as a dehydrating agent, sequestering the water formed.[6] Using a sufficient amount of concentrated sulfuric acid is crucial.

• Reaction Time and Temperature: Refluxing the reaction mixture for an adequate amount of time (e.g., 4-6 hours) is typically necessary to reach equilibrium. Monitor the reaction progress by TLC or HPLC.

Troubleshooting Table for Incomplete Esterification:

Observation	Possible Cause	Suggested Action
Starting material persists after prolonged reflux	Insufficient catalyst	Add a catalytic amount of fresh concentrated H₂SO₄.
Water present in reagents	Ensure methanol and other reagents are anhydrous.
Reaction stalls	Equilibrium reached	Increase the excess of methanol or consider methods for water removal.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxy-5-(chlorosulfonyl)benzoic Acid

• To a stirred solution of 2-methoxybenzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane) in a flask equipped with a dropping funnel and under an inert atmosphere, cool the mixture to 0-5 °C in an ice bath.

• Slowly add chlorosulfonic acid (1.2 eq) dropwise, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours, monitoring the progress by TLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent under reduced pressure to yield the crude product.

Protocol 2: Synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (Esterification)

• Dissolve the crude 2-Methoxy-5-(chlorosulfonyl)benzoic acid (1.0 eq) in a large excess of methanol.

• Carefully add concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 eq) to the solution while cooling in an ice bath.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC or HPLC.

• After completion, cool the reaction mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 3: HPLC Method for Purity Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of methanol and water with 0.1% phosphoric acid or a suitable buffer.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 254 nm).

• Injection Volume: 10 µL.

This method should be optimized to achieve baseline separation of the starting materials, desired product, and potential byproducts.

References

• Fischer Esterification - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. Retrieved from [Link]

• Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. Retrieved from [Link]

• Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Esterification not Working (Separation). (2024, February 15). Reddit. Retrieved from [Link]

• Protonation and sulphonation reactions of anisole in sulphuric and fluorosulphuric acid. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate. (n.d.). Google Patents.
• CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. (n.d.). Google Patents.

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. (2018, July 13). ResearchGate. Retrieved from [Link]

• Development of a method by HPLC to determine LAS and its application in anaerobic reactors. (2006, September 26). SciELO. Retrieved from [Link]

• HPLC Method for Analysis of Sulfonic acids on BIST A+ Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• 1H NMR and 13C NMR spectra of Substituted Benzoic Acids. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Interpret the 1H NMR and 13C NMR spectra data provided as evidence of the structure of the 2-methoxybenzoic acid. (2018, November 18). Chegg. Retrieved from [Link]

• Video: Esterification - Concept. (2020, March 26). JoVE. Retrieved from [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. chegg.com [chegg.com]
• 3. Directed ortho-metalation of unprotected benzoic acids. Methodology and regioselective synthesis of useful contiguously 3- and 6-substituted 2-methoxybenzoic acid building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Video: Esterification - Concept [jove.com]

Impact of raw material purity on "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" synthesis

The following Technical Support Guide addresses the synthesis and purity challenges of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate .

This guide assumes the standard industrial route: Chlorosulfonation of methyl 2-methoxybenzoate, followed by Reduction to the sulfinate, and subsequent S-Methylation (or alternatively, oxidation of a thioether precursor).

Status: Operational Role: Senior Application Scientist Subject: Raw Material Purity Impact & Troubleshooting

Process Overview & Chemical Logic

To troubleshoot effectively, we must establish the standard reaction pathway. The synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate relies on the directing power of the methoxy group to install the sulfur moiety at the 5-position (para to the methoxy).

The Standard Pathway:

• Substrate: Methyl 2-methoxybenzoate (O-Methylated Salicylic Acid).

• Functionalization: Electrophilic Aromatic Substitution using Chlorosulfonic acid (

  ).

• Conversion: Reduction of the sulfonyl chloride to sodium sulfinate (

  ).

• Target Formation: S-Alkylation using Methyl Iodide (

  ) or Dimethyl Sulfate ( ) to form the Sulfone ( ).

Process Flow Diagram

The following diagram illustrates the synthesis workflow and the critical points where raw material impurities introduce failure modes.

Figure 1: Critical Synthesis Pathway and Impurity Injection Points.

Critical Raw Material Analysis

The purity of your starting materials is not just a regulatory requirement; it is the primary determinant of yield and workup difficulty.

A. Methyl 2-Methoxybenzoate (Starting Material)

Critical Specification: Phenolic Content < 0.1%

• The Issue: If your starting material contains unmethylated Methyl Salicylate (free phenol), the chlorosulfonation step becomes unpredictable.

• Mechanism: The free phenolic hydroxyl group is significantly more activating than the methoxy group. It reacts violently with chlorosulfonic acid to form sulfate esters, which decompose into black tarry byproducts, poisoning the catalyst and lowering the purity of the 5-chlorosulfonyl intermediate.

B. Chlorosulfonic Acid

Critical Specification:

content < 2.0% | Water content < 0.05%

• The Issue: Water is the enemy of chlorosulfonation.

• Mechanism:

  . Water destroys your reagent. Furthermore, the presence of excess sulfuric acid promotes the formation of the sulfonic acid derivative ( ) instead of the desired sulfonyl chloride ( ). The sulfonic acid is water-soluble and will be lost in the aqueous wash, drastically reducing isolated yield.

C. Methylating Agents (DMS or MeI)

Critical Specification: Acidity (as

) < 0.1%

• The Issue: In the final step (Sulfinate

  Sulfone), acidic conditions are detrimental.

• Mechanism: The sulfinate anion (

  ) is a nucleophile. If the reaction medium is too acidic (due to impure methylating agents), the sulfinate protonates to sulfinic acid ( ), which is unstable and disproportionates (disassociates) into sulfonic acid and thiol derivatives, leading to "sulfur smell" and low yield.

Troubleshooting Guide (FAQ)

Scenario 1: Low Yield in Chlorosulfonation

Q: I am seeing a 20% drop in yield during the formation of the 5-chlorosulfonyl intermediate. The HPLC shows a large peak at the solvent front.

• Diagnosis: This is likely Hydrolysis due to Moisture . The "solvent front" peak is often the sulfonic acid derivative (Methyl 2-methoxy-5-sulfobenzoate), which is highly polar.

• Root Cause:

  • Wet solvent (Dichloromethane or Chloroform).

  • "Old" Chlorosulfonic acid that has absorbed atmospheric moisture.

• Corrective Action:

  • Protocol Check: Perform a Karl Fischer (KF) titration on your solvent. It must be < 200 ppm water.

  • Reagent Check: If your Chlorosulfonic acid is fuming excessively or has crystals on the cap, discard it.

  • Process Adjustment: Increase the equivalents of Chlorosulfonic acid by 0.5 eq to scavenge moisture, though this is a "band-aid" solution.

Scenario 2: "Tarry" Dark Reaction Mixture

Q: Upon adding Chlorosulfonic acid, the reaction turned black and viscous immediately. Workup was impossible.

• Diagnosis: Phenolic Impurity Reaction .

• Root Cause: Your starting material (Methyl 2-methoxybenzoate) contains >1% free Methyl Salicylate.

• Verification: Run a TLC of your starting material. If you see a spot with lower Rf that stains purple with Ferric Chloride (

  ), you have free phenols.

• Corrective Action:

  • Purification: Wash your starting material with cold 1M NaOH solution to extract the phenolic impurities before starting the reaction. Dry the organic layer thoroughly (

    ) before use.

Scenario 3: Formation of "Dimer" Impurity

Q: In the final sulfone step, I see a non-polar impurity with double the molecular weight.

• Diagnosis: Thiosulfonate Formation (Disproportionation).

• Root Cause: The reduction of the sulfonyl chloride to sulfinate was incomplete, or the pH dropped too low during methylation.

• Mechanism: If Sulfinate (

  ) and Sulfonyl Chloride ( ) coexist, they react to form a Thiosulfonate ( ).

• Corrective Action:

  • Ensure the reduction step (using

    ) proceeds to completion (monitor by HPLC).

  • Maintain pH > 7.5 during the methylation step to keep the sulfinate nucleophilic and stable.

Quantitative Impact Summary

The following table summarizes how raw material specifications directly correlate to experimental outcomes.

Raw Material	Impurity Parameter	Threshold Limit	Consequence of Failure
Methyl 2-methoxybenzoate	Free Phenol (Salicylic)	< 0.5%	Formation of tars; color issues; difficult crystallization.
Chlorosulfonic Acid	Water ( )	< 0.05%	Hydrolysis to sulfonic acid (yield loss); violent exotherms.
Sodium Sulfite	Sulfate ( )	< 1.0%	Stoichiometric error in reduction; incomplete conversion.
Dimethyl Sulfate / MeI	Free Acid ( )	< 0.1%	Protonation of sulfinate; disproportionation to disulfides.

References

• Regioselectivity in Electrophilic Aromatic Substitution of Anisic Acid Deriv

  • Context: Explains the directing effects of the methoxy group (ortho/para) vs. the ester group (meta), confirming the 5-position preference.

  • Source: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley.

• Synthesis of Sulfones via Sulfinate Alkyl

  • Context: Standard protocol for converting sulfonyl chlorides to sulfones via sulfinate intermedi

  • Source:Journal of Organic Chemistry, "General Synthesis of Aryl Sulfones," Vol 53, Issue 12.

• Chlorosulfonation Mechanisms and Hydrolysis Side Reactions.

  • Context: Details the competition between sulfonyl chloride formation and sulfonic acid hydrolysis in the presence of w

  • Source:Organic Process Research & Development, "Safety and Scale-up of Chlorosulfonation Reactions."

• Mesotrione Intermedi

  • Context: While for the nitro-analog, the chemistry of the methylsulfonyl group introduction is chemically identical.

  • Source:World Patent WO2016197900A1, "Process for preparing mesotrione."

Technical Support Center: Green Synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Welcome to the technical support center for the green synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs) related to more sustainable synthetic approaches for this important pharmaceutical intermediate. Traditional methods for synthesizing this compound are often lengthy and generate significant hazardous waste.[1][2][3] This guide focuses on modern, greener alternatives that offer higher efficiency and a reduced environmental footprint.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing not just solutions but also the underlying scientific reasoning to empower your research.

Issue 1: Low or No Product Yield in the Copper-Catalyzed Sulfonylation Reaction

Question: I am attempting the one-pot synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate from Methyl 2-Methoxy-5-chlorobenzoate and Sodium Methanesulfinate using a Cuprous catalyst, but I am observing very low to no yield. What are the potential causes and how can I troubleshoot this?

Answer: This is a common issue that can often be traced back to a few key experimental parameters. Let's break down the potential causes and solutions:

• Catalyst Inactivity:

  • Causality: The catalytic activity of cuprous (Cu(I)) salts is crucial for this reaction. Oxidation of Cu(I) to Cu(II) can significantly reduce or completely halt the reaction. This can happen due to exposure to air (oxygen) or impurities in the reaction mixture.

  • Troubleshooting Steps:

    • Inert Atmosphere: Ensure your reaction is set up under an inert atmosphere (e.g., Nitrogen or Argon). Purge your reaction flask and solvents with the inert gas before adding the reagents.

    • Reagent Purity: Use high-purity starting materials. Impurities in the Methyl 2-Methoxy-5-chlorobenzoate or Sodium Methanesulfinate can poison the catalyst.

    • Catalyst Source: Use a freshly opened bottle of the cuprous salt (e.g., CuBr or CuCl).[1] If you suspect the catalyst has been compromised, you can try washing it with a dilute acid solution to remove any oxidized species, followed by drying under vacuum.

• Solvent Effects:

  • Causality: The choice of solvent is critical for dissolving the reactants and facilitating the catalytic cycle. While Tetrahydrofuran (THF) is commonly used, its quality can impact the reaction.[1][4]

  • Troubleshooting Steps:

    • Dry Solvent: Ensure you are using anhydrous (dry) THF. Water can interfere with the reaction and contribute to catalyst deactivation.

    • Alternative Solvents: While THF is effective, greener alternatives with similar coordinating properties can be explored. Consider 2-Methyltetrahydrofuran (2-MeTHF), which is derived from renewable resources and has a better safety profile.[5] When switching solvents, you may need to re-optimize the reaction temperature and time.

• Reaction Temperature:

  • Causality: The reaction temperature influences the reaction rate. A temperature that is too low will result in a sluggish reaction, while a temperature that is too high can lead to byproduct formation and catalyst decomposition. The optimal temperature range is typically between 40-65°C.[2]

  • Troubleshooting Steps:

    • Temperature Monitoring: Use a calibrated thermometer to accurately monitor the internal reaction temperature.

    • Gradual Heating: Increase the temperature of the reaction mixture gradually to the desired setpoint.

Issue 2: Formation of Significant Byproducts

Question: My reaction is producing the desired product, but I am also seeing significant byproduct formation, which is complicating purification. How can I improve the selectivity of the reaction?

Answer: Byproduct formation is often a result of side reactions competing with the main reaction pathway. Here’s how to address this:

• Hydrolysis of Starting Material:

  • Causality: The ester group in Methyl 2-Methoxy-5-chlorobenzoate can be susceptible to hydrolysis, especially if there is water in the reaction mixture or if the reaction is run for an extended period at high temperatures.

  • Troubleshooting Steps:

    • Anhydrous Conditions: As mentioned before, ensure all your reagents and solvents are dry.

    • Reaction Time: Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS). Stop the reaction once the starting material is consumed to avoid prolonged exposure to reaction conditions that might favor byproduct formation.

• Homocoupling of the Aryl Halide:

  • Causality: Under certain conditions, the copper catalyst can promote the homocoupling of Methyl 2-Methoxy-5-chlorobenzoate to form a biphenyl derivative.

  • Troubleshooting Steps:

    • Ligand Addition: The addition of a suitable ligand can sometimes suppress side reactions by stabilizing the active catalytic species. While not always necessary for this specific reaction, if you are facing persistent issues, you could explore the addition of a simple N- or O-based ligand.

    • Stoichiometry: Ensure the molar ratio of the reactants is correct. An excess of the aryl halide could potentially favor homocoupling. The recommended molar ratio of 2-methoxy-5-chlorobenzene methyl formate to sodium aminosulfinate is 1:1.05-1.2.[2]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions about the green synthesis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate.

Q1: What are the main advantages of the one-pot copper-catalyzed synthesis over the traditional multi-step route starting from salicylic acid?

A1: The primary advantages of the one-pot copper-catalyzed synthesis are rooted in the principles of green chemistry:

• Atom Economy: The one-pot synthesis has a higher atom economy as it involves fewer steps and generates fewer byproducts. The traditional route involves multiple steps including methylation, chlorosulfonation, amination, and esterification, each contributing to waste generation.[1][3][6][7]

• Reduced Waste: The newer method is highlighted for not generating the "three wastes" (waste gas, waste water, and industrial residue) that are a significant issue with the traditional process, which produces wastewater with high chemical oxygen demand (COD), high salt content, and high ammonia nitrogen.[1][2][3]

• Shorter Synthesis Time: The one-pot approach significantly reduces the overall synthesis time, leading to higher throughput.

• Improved Safety: The traditional route often uses hazardous reagents like chlorosulfonic acid and thionyl chloride.[8] The greener route avoids these particularly hazardous materials.

Q2: Can I use a different catalyst instead of a cuprous salt?

A2: While copper catalysts are well-documented for this transformation, other transition metal catalysts could potentially be used. However, copper is often preferred due to its relatively low cost and toxicity compared to other metals like palladium. If you are exploring other catalysts, you would need to perform a thorough optimization of the reaction conditions, including the choice of ligand, solvent, temperature, and base.

Q3: What are some greener solvent alternatives to THF?

A3: While THF is a common solvent for this reaction, several greener alternatives can be considered:

• 2-Methyltetrahydrofuran (2-MeTHF): As mentioned earlier, 2-MeTHF is a bio-based solvent with a better safety profile than THF.[5]

• Cyclopentyl methyl ether (CPME): CPME is another green solvent with a high boiling point and low water miscibility, which can simplify workup procedures.

• Aqueous Systems: For some sulfonamide syntheses, water has been successfully used as a solvent, which is the greenest option.[9] However, the solubility of the starting materials for this specific synthesis in water might be a limiting factor, and significant process development would be required.

Q4: How can I purify the final product in a more environmentally friendly way?

A4: Traditional purification methods often rely on column chromatography, which consumes large volumes of solvents. Consider these greener alternatives:

• Recrystallization: If the crude product is of reasonable purity, recrystallization from a green solvent (e.g., ethanol, isopropanol, or a mixture with water) is a highly effective and more sustainable purification method.

• Solvent Extraction with Greener Solvents: If an extraction is necessary, replace chlorinated solvents like dichloromethane with more environmentally friendly options like ethyl acetate or methyl tert-butyl ether (MTBE).[10]

Section 3: Experimental Protocols and Data

Optimized Green Synthesis Protocol

This protocol is a synthesis of best practices identified in the literature for a high-yield, environmentally conscious synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a 1000 mL three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add 300g of anhydrous tetrahydrofuran (THF).

• Reagent Addition: Add 50g (0.25 mol) of methyl 2-methoxy-5-chlorobenzoate, 2g (0.02 mol) of cuprous chloride, and 28.3g (0.275 mol) of sodium sulfinate to the flask.[4]

• Reaction: Heat the reaction mixture to 40°C and maintain this temperature for 8 hours, stirring continuously under a nitrogen atmosphere.[4]

• Decolorization and Filtration: After the reaction is complete, add 2g of activated carbon to the reaction mixture and filter it while hot.

• Product Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Drying: Dry the resulting solid in a vacuum oven at 60°C to yield the final product as a white crystalline powder.

Expected Outcome: This protocol has been reported to produce Methyl 2-Methoxy-5-(methylsulfonyl)benzoate with a yield of up to 96.55% and a purity of 99.51% (by HPLC).[4]

Data Summary

Parameter	Traditional Route	Green Synthesis Route
Starting Material	Salicylic Acid	Methyl 2-methoxy-5-chlorobenzoate
Number of Steps	Multiple (4+)[6][7]	One-pot
Typical Yield	~64% (overall)[6][7]	>90%[1][4]
Key Reagents	Chlorosulfonic acid, Thionyl chloride[8]	Cuprous salt, Sodium sulfinate[4]
Waste Profile	High COD, high salt, high ammonia N wastewater[1][2][3]	Minimal waste, no "three wastes" reported[2][3][4]

Section 4: Visualizing the Workflow

Green Synthesis Workflow

The following diagram illustrates the streamlined workflow of the green synthesis approach, highlighting its efficiency compared to traditional methods.

Caption: A comparison of the traditional multi-step synthesis versus the streamlined green one-pot approach.

References

• Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | P
• How can Methyl 2-methoxy-5-sulfamoylbenzoate be synthesized more efficiently? - FAQ. (URL: )
• CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google P
• CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google P
• CN113336680B - Green process synthesis method of sulfanilamide - Google P

• Synthesis of Methyl benzoate with reaction mechanism - YouTube. (URL: [Link])

• CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google P

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Publishing. (URL: [Link])

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate - Semantic Scholar. (URL: [Link])

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate - ResearchGate. (URL: [Link])

• WO1994021603A1 - A process for preparing sulfones - Google P

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations - MDPI. (URL: [Link])

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PubMed Central. (URL: [Link])

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 3. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 4. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 5. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

"Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" reaction work-up and product isolation issues

Troubleshooting Guide & Isolation Protocols

Document ID: TSC-ORG-63484 Subject: Reaction Work-up, Product Isolation, and Purification Strategies Applicable CAS: 63484-12-8 Target Audience: Process Chemists, Medicinal Chemists, R&D Scientists

Introduction

This guide addresses the specific challenges encountered during the synthesis and isolation of Methyl 2-methoxy-5-(methylsulfonyl)benzoate . While this molecule is a stable pharmaceutical intermediate, its synthesis—typically via the oxidation of the corresponding thioether or esterification of the sulfonyl acid—presents distinct work-up hurdles.

Common user-reported issues include:

• Incomplete Oxidation: Contamination with the sulfoxide intermediate (

  ).

• Phase Separation Failures: Emulsions during aqueous work-up due to the amphiphilic nature of the sulfone.

• "Oiling Out": Product separating as a supersaturated oil rather than crystallizing.

• Byproduct Removal: Difficulty removing m-chlorobenzoic acid (if mCPBA is used) or residual oxidants.

Module 1: Reaction-Specific Troubleshooting

Scenario A: Oxidation Route (Sulfide Sulfone)

Most users synthesize this target by oxidizing Methyl 2-methoxy-5-(methylthio)benzoate.

Q: My HPLC shows ~5-10% of a slightly less polar impurity that persists after work-up. What is it? A: This is almost certainly the sulfoxide intermediate. The oxidation of sulfide to sulfone proceeds in two steps:

Often, . If you use exactly 2.0 equivalents of oxidant, the reaction often stalls at the sulfoxide.

• Solution: Use a slight excess of oxidant (2.2 – 2.5 eq).

• Protocol Adjustment: Monitor the reaction by TLC/HPLC specifically looking for the disappearance of the sulfoxide peak, not just the starting material.

• Corrective Action: If the reaction is finished but sulfoxide remains, add 0.2 eq of oxidant and stir for an additional 1-2 hours.

Q: I used mCPBA, and I cannot remove the m-chlorobenzoic acid byproduct. A: m-Chlorobenzoic acid (mCBA) has significant solubility in organic solvents like Dichloromethane (DCM) and Ethyl Acetate (EtOAc), making simple water washes ineffective.

• The Fix: You must convert mCBA to its water-soluble salt.

• Protocol: Wash the organic layer with saturated aqueous Sodium Bicarbonate (

  ) or 10% Potassium Carbonate ( ) .

• Critical Check: The aqueous layer pH must remain >8. If it drops, the acid is protonated and returns to the organic layer. Repeat the wash until the aqueous pH is stable at ~9.

Module 2: Work-Up & Isolation FAQs

Standard Work-Up Protocol (Oxidation Route)

The following workflow ensures the removal of peroxides (safety) and acid byproducts (purity).

Figure 1: Logical flow for safely working up mCPBA or

oxidation reactions.

Handling "Oiling Out"

Q: Upon concentration, the product forms a sticky oil instead of a solid. How do I induce crystallization? A: Methyl 2-methoxy-5-(methylsulfonyl)benzoate has a melting point of approximately 115–119°C . However, the presence of impurities (like the sulfoxide) depresses this point significantly, causing "oiling out."

Troubleshooting Table: Crystallization Solvents

Solvent System	Suitability	Notes
EtOAc / Heptane	High	Dissolve in min. warm EtOAc. Add Heptane dropwise until cloudy. Cool slowly.
MeOH / Water	Medium	Good for purity, but risk of ester hydrolysis if heated too long or if pH is not neutral.
DCM / Hexane	Low	DCM is often too good a solvent; yield will be low.
Isopropyl Alcohol	High	Dissolve hot, cool to 0°C. Often yields excellent crystals.

The "Scratch" Technique:

• Dissolve the oil in a minimum amount of hot Isopropyl Alcohol (IPA).

• Cool to room temperature.

• If oil forms, take a glass rod and vigorously scratch the inner wall of the flask at the interface of the oil and solvent. This creates nucleation sites.

Module 3: Purification & Purity Analysis

Q: Can I distill this product? A: No. Sulfones have very high boiling points and are prone to thermal decomposition (desulfonylation) at high temperatures required for distillation. Recrystallization or Column Chromatography are required.

Q: How do I separate the Sulfoxide from the Sulfone on a column? A: These two species have different polarities.

• Sulfone (

  ): Less polar than sulfoxide (typically).

• Sulfoxide (

  ): Highly polar (strong dipole).

TLC Guide (Mobile Phase: 50% EtOAc in Hexane):

• Starting Material (Sulfide):

• Product (Sulfone):

• Impurity (Sulfoxide):

  (Streaks near baseline)

Note: If your product co-elutes with the sulfoxide, switch the solvent system to DCM:MeOH (98:2) . The methanol helps sharpen the sulfoxide peak.

Purification Decision Tree

Figure 2: Decision matrix for selecting the appropriate purification method based on crude purity.

References

• TCI Chemicals. Product Specification: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8).[1][2] Retrieved from

• Master Organic Chemistry. Oxidation of Sulfides to Sulfones using mCPBA. Retrieved from

• National Institutes of Health (PubChem). Compound Summary: Methyl 2-methoxy-5-methylsulfonylbenzoate. Retrieved from

• Inoue, T., et al. (2020). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents.[3] Molecules, 25(10).[3] Retrieved from

Sources

• 1. 2-Methoxy-5-(methylsulfonyl)benzoic acid｜lookchem [lookchem.com]
• 2. Methyl-2-methoxy-5-(methylsulphfonyl) Benzoate, Purity: 99%, Grade: Chemical at best price in Ankleshwar [indiamart.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Purity assessment of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" by different analytical techniques

[1]

Executive Summary & Chemical Context[2][3][4][5]

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a critical pharmaceutical intermediate, primarily employed in the synthesis of benzamide antipsychotics such as Tiapride and Remoxipride .

In drug development, the purity of this ester is non-negotiable. Residual acidity (from hydrolysis) or unoxidized sulfide precursors can poison downstream catalytic steps or result in genotoxic impurities in the final API.

This guide contrasts three analytical methodologies—RP-HPLC , qNMR , and DSC —to determine the most effective protocol for your specific development phase.

The Compound Profile[6]

• Molecular Formula: C₁₀H₁₂O₅S[1][2]

• Molecular Weight: 244.26 g/mol [1][2][3]

• Target Melting Point: 115–119 °C (Distinct from the acid analog which melts >170°C)

• Critical Impurities:

  • Hydrolysis Product: 2-Methoxy-5-(methylsulfonyl)benzoic acid (Polar, acidic).

  • Precursor: Methyl 2-methoxy-5-(methylthio)benzoate (Lipophilic, sulfide).

Analytical Decision Framework

The following workflow illustrates the logic for selecting the appropriate technique based on the sample lifecycle stage.

Figure 1: Decision matrix for selecting analytical techniques based on development stage (Screening vs. Release vs. Standardization).

Technique 1: RP-HPLC (The Gold Standard)

High-Performance Liquid Chromatography (HPLC) is the industry standard for release testing because it separates and quantifies specific impurities. Unlike DSC, it is specific; unlike NMR, it has high sensitivity for trace contaminants (LOQ < 0.05%).

Experimental Protocol

Objective: Separate the target ester from its acid hydrolysis product and potential sulfide precursors.

• System: Agilent 1260 Infinity II or equivalent with Diode Array Detector (DAD).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Suppresses ionization of the acid impurity, improving peak shape).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0–2 min: 10% B (Isocratic hold to elute very polar salts).

  • 2–15 min: 10% → 90% B (Linear gradient).

  • 15–20 min: 90% B (Wash).

• Flow Rate: 1.0 mL/min.[4][5]

• Detection: 254 nm (aromatic ring) and 280 nm.

• Temperature: 30°C.

Performance Data (Representative)

Component	Retention Time (min)	Resolution (Rs)	Tailing Factor
Acid Impurity	4.2	-	1.1
Target Ester	9.8	> 5.0	1.05
Sulfide Precursor	12.5	> 4.0	1.0

Expert Insight: The sulfone group is strongly electron-withdrawing, making the ester moderately polar. The acid impurity will elute significantly earlier (RT ~4.2) due to the free carboxyl group. Ensure the mobile phase pH is < 3.0; otherwise, the acid peak will broaden or split.

Technique 2: 1H-qNMR (Absolute Purity)

Quantitative NMR (qNMR) is the primary method for establishing the purity of a "Primary Reference Standard" when no certified standard exists. It relies on the ratio of proton signals between the analyte and a certified Internal Standard (IS).

Experimental Protocol

Objective: Determine absolute mass purity without a reference standard of the analyte.

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Solvent: DMSO-d6 (Provides excellent solubility for sulfones).

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TMB) or Maleic Acid (Traceable to NIST).

• Relaxation Delay (D1): 60 seconds (Must be > 5 × T1 of the slowest relaxing proton to ensure full magnetization recovery).

• Pulse Angle: 90°.

• Scans: 16 or 32.

Signal Assignment & Calculation

• Target Signal: O-Methyl singlet at ~3.85 ppm (3H) or S-Methyl singlet at ~3.20 ppm (3H).

• IS Signal: TMB aromatic singlet at ~6.1 ppm.

Calculation Formula:

Where

is integral area, is number of protons, is molar mass, and is weight.

Expert Insight: Avoid using the aromatic protons for quantification if the sample contains aromatic impurities (like the acid analog), as signals may overlap. The methyl sulfone singlet (S-CH3) is usually the cleanest region.

Technique 3: DSC (Thermodynamic Purity)

Differential Scanning Calorimetry (DSC) assesses purity based on the melting point depression principle (Van't Hoff equation). It is excellent for solid-state characterization but lacks specificity.

Experimental Protocol

• Instrument: TA Instruments DSC2500 or equivalent.

• Pan: Crimped Aluminum (non-hermetic).

• Sample Mass: 2–5 mg.

• Heating Rate: 1°C/min or 2°C/min (Slow rates are required for accurate purity calculation).

• Range: 80°C to 140°C.

Limitations

DSC calculates purity assuming impurities are eutectic (soluble in the melt but insoluble in the crystal). If the acid impurity forms a solid solution with the ester, DSC will overestimate purity. Therefore, DSC is a screening tool, not a release tool for this compound.

Comparative Analysis Summary

The following table summarizes the operational capabilities of each method for CAS 63484-12-8.

Feature	RP-HPLC (UV)	1H-qNMR	DSC
Primary Use	Routine QC & Impurity Profiling	Reference Standard Qualification	Solid State Screening
Accuracy	High (relative to standard)	High (Absolute)	Medium (Model dependent)
Specificity	Excellent (Separates isomers)	High (Structural ID)	Low (Total impurity load only)
LOD/Sensitivity	< 0.05%	~0.5%	~1.0%
Ref. Standard?	Required	Not Required (Uses IS)	Not Required
Sample Destructive?	No (Recoverable)	No	Yes (Melts/Degrades)

Workflow Visualization: HPLC Method Validation

To ensure the HPLC method is robust, follow this validation logic (based on ICH Q2 guidelines).

Figure 2: Sequential validation workflow for the HPLC analysis of sulfonyl benzoates.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products, 75(4), 834-843. Link

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Link

• TCI Chemicals. Product Specification: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8).[1][6][3][7] Link

• ChemicalBook. CAS 63484-12-8 Properties and Melting Point Data. Link

Sources

• 1. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | 63484-12-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 4. tis.wu.ac.th [tis.wu.ac.th]
• 5. Development and Validation of an HPLC Method for Simultaneous Assay of Potassium Guaiacolsulfonate and Sodium Benzoate in Pediatric Oral Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aablocks.com [aablocks.com]
• 7. China Methyl 2-methoxy-5-methylsulfonylbenzoate 63484-12-8 [chinachemnet.com]

Biological Activity &amp; Application Guide: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate Derivatives

The following guide provides an in-depth technical analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS 63484-12-8), focusing on its critical role as a precursor in the synthesis of substituted benzamide antipsychotics, specifically Tiapride .

[1]

Executive Summary

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a specialized pharmaceutical intermediate used primarily in the synthesis of the ortho-methoxybenzamide class of antipsychotics.[1] Unlike general reagents, this compound contains a pre-installed methylsulfonyl (–SO₂Me) moiety at the 5-position, a critical pharmacophore that distinguishes its derivatives (e.g., Tiapride ) from sulfonamide-based analogues like Sulpiride.

This guide compares the biological activity of the final drug derivatives synthesized from this scaffold, analyzes the Structure-Activity Relationship (SAR) of the 5-sulfonyl group, and provides validated experimental protocols for its conversion and testing.

Chemical Profile & Structural Significance[1][2][3][4][5][6][7]

Property	Specification
Chemical Name	Methyl 2-methoxy-5-(methylsulfonyl)benzoate
CAS Number	63484-12-8
Molecular Formula	C₁₀H₁₂O₅S
Molecular Weight	244.26 g/mol
Appearance	White to off-white crystalline powder
Melting Point	117–119 °C
Key Functional Groups	Methyl ester (reactive electrophile), Methoxy (D2 anchor), Methylsulfonyl (H-bond acceptor)

The "Benzamide" Scaffold Role

This compound serves as the electrophilic synthons for the final amidation step in drug synthesis.[1] The biological activity discussed below pertains to the amide derivatives formed by reacting this ester with various diamines.

Comparative Biological Activity of Derivatives

The biological performance of this scaffold is best understood by comparing its direct derivative, Tiapride , against closely related analogs (Sultopride, Sulpiride) that differ only in the 5-position substituent or the amide side chain.

Primary Derivative: Tiapride

Synthesis: Reaction of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate with N,N-diethylethylenediamine.[1]

• Target: Dopamine D₂ and D₃ receptors (Antagonist).[1]

• Mechanism: Selectively blocks mesolimbic D₂ receptors.[1] The 5-methylsulfonyl group imparts a unique hydrophilic/lipophilic balance (LogP ~0.1), limiting blood-brain barrier (BBB) penetration compared to other antipsychotics.[1] This results in a "cleaner" side effect profile with fewer extrapyramidal symptoms (EPS).[1]

• Clinical Application: Treatment of dyskinesia, alcohol withdrawal syndrome, and agitation in the elderly.

Structural Analogs (SAR Context)

To evaluate the potency of the methylsulfonyl group, we compare it with ethylsulfonyl (Sultopride) and sulfonamide (Sulpiride) analogs.[1]

Derivative	5-Position Group	Side Chain	D₂ Receptor Affinity ( )	LogP	Clinical Profile
Tiapride	–SO₂CH₃	Diethylaminoethyl	~320 nM	0.1	Low potency, highly selective for sensitized receptors; Anti-dyskinesia.[1]
Sultopride	–SO₂C₂H₅	Pyrrolidinyl-methyl	~12 nM	0.7	High potency; Strong antipsychotic; Higher EPS risk.[1]
Sulpiride	–SO₂NH₂	Pyrrolidinyl-methyl	~15 nM	0.5	Moderate potency; "Atypical" antipsychotic prototype.[1]

Key Insight: The methylsulfonyl group in Tiapride (derived from our subject compound) confers lower D₂ affinity compared to the ethylsulfonyl group in Sultopride.[1] This "moderate" affinity is clinically advantageous for treating movement disorders (dyskinesia) without causing rigid catalepsy, a common issue with high-affinity blockers.[1]

Visualizations & Pathways

Synthesis Pathway: From Scaffold to Tiapride

The following diagram illustrates the conversion of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate into Tiapride, highlighting the critical amidation step.

Caption: Synthetic route transforming the benzoate ester scaffold into the bioactive antipsychotic Tiapride.

SAR Logic: The 5-Position Switch

Comparison of how the substituent defined by the starting material affects the final drug's class.[1]

Caption: Structure-Activity Relationship showing how the precursor selection dictates the therapeutic window.

Experimental Protocols

Protocol: Synthesis of Tiapride (Amidation Step)

Objective: Convert Methyl 2-Methoxy-5-(methylsulfonyl)benzoate to Tiapride.[1][2] Scale: Laboratory (10 mmol basis).

• Preparation: Charge a 100 mL round-bottom flask with Methyl 2-methoxy-5-(methylsulfonyl)benzoate (2.44 g, 10 mmol).

• Solvent: Add Toluene (25 mL) or Xylene (for higher reflux temp). Note: Some industrial protocols use neat amine or aqueous conditions, but toluene allows azeotropic water removal if using acid catalysis.

• Reagent Addition: Add N,N-diethylethylenediamine (1.74 g, 15 mmol, 1.5 eq) dropwise under stirring.

• Reaction: Heat the mixture to reflux (110°C) for 8–12 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1). The ester spot (

  ) should disappear, and the amide spot ( ) should appear.[1]

• Workup:

  • Cool to room temperature.[1][3]

  • Evaporate solvent under reduced pressure.[1]

  • Dissolve residue in dilute HCl (1M) to form the water-soluble salt.[1]

  • Wash with Ethyl Acetate (to remove unreacted ester).[1]

  • Basify aqueous layer with NaOH (10%) to pH 10.[1]

  • Extract with Dichloromethane (3 x 20 mL).[1]

• Purification: Dry organic layer over

  , filter, and concentrate. Recrystallize from Acetone/Ethanol.[1]

• Validation:

  -NMR (DMSO- ) should show the loss of the methyl ester singlet ( 3.[1]8) and appearance of ethyl/ethylene signals.[1]

Protocol: In Vitro D₂ Receptor Binding Assay

Objective: Determine the affinity (

) of the synthesized derivative.

• Membrane Preparation: Use CHO cells stably expressing human D₂ receptors.[1] Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4).

• Radioligand:

  -Raclopride (Specific Activity ~70 Ci/mmol).[1]

• Incubation:

  • Mix 100

    L membrane suspension + 50 L -Raclopride (2 nM final) + 50 L Test Compound (Tiapride derivative, concentration range to M).

  • Incubate at 25°C for 60 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.[1]

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  using non-linear regression and convert to using the Cheng-Prusoff equation.[1]

References

• Sun, Z., et al. (2023). "Synthesis of Tiapride Hydrochloride."[1][2] Chinese Journal of Pharmaceuticals, 54(10), 1429-1432.[1][2] Link[1][2]

• Jenner, P., & Marsden, C. D. (1981). "Substituted benzamides: a novel class of dopamine antagonists."[1] Life Sciences, 25(6), 479-485.[1] Link

• National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 5466, Tiapride."[1] PubChem. Link

• Xu, W. L., et al. (2018). "Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate."[1][3] IOP Conference Series: Materials Science and Engineering, 382, 022064.[1][3] Link[1][3]

Sources

• 1. Sarpogrelate Hydrochloride | C24H32ClNO6 | CID 444005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of Tiapride Hydrochloride [cjph.com.cn]
• 3. researchgate.net [researchgate.net]

Comparative Guide to Reference Standards: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Executive Summary

Methyl 2-methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a critical chemical intermediate and reference standard used primarily in the development and quality control of substituted benzamide antipsychotics, most notably Tiapride .[1][2]

In regulatory contexts (European Pharmacopoeia), this compound is monitored as Tiapride Impurity A . Its accurate quantification is essential not only for API purity profiling but also for monitoring reaction kinetics during the amidation step of drug synthesis. This guide compares this ester standard against its acidic hydrolysis product and related sulfonamide analogs, providing actionable protocols for analytical method development.

Part 1: Chemical Context & Criticality

The structural integrity of Methyl 2-methoxy-5-(methylsulfonyl)benzoate hinges on three functional groups that dictate its analytical behavior:

• Benzoate Ester: Susceptible to hydrolysis under basic conditions (or enzymatic action), reverting to the acid form.

• Methoxy Group (Ortho): Provides steric hindrance but also electron-donating properties that influence UV absorption maxima (

  nm).

• Methylsulfonyl Group (Meta/Para): A strong electron-withdrawing group. Crucially, this is a sulfone (

  ), distinct from the sulfonamide ( ) found in related drugs like Sulpiride.

Why This Standard Matters: In GMP manufacturing, this ester is often the "Pivot Intermediate." If the subsequent amidation reaction (reacting the ester with

-diethylethylenediamine) is incomplete, this compound remains as a toxicologically relevant impurity in the final drug substance.

Part 2: Comparative Assessment of Reference Materials

When selecting reference materials for Tiapride or benzamide synthesis, researchers often choose between the Methyl Ester (The Topic), the Free Acid , and Ethyl Analogs .

Table 1: Technical Comparison of Reference Standards

Feature	Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (Topic)	2-Methoxy-5-(methylsulfonyl)benzoic Acid (Alternative)	Methyl 5-(aminosulfonyl)-2-methoxybenzoate (Analog)
CAS Number	63484-12-8	50390-76-6	33045-52-2
Role	Key Intermediate / Impurity A	Degradant / Hydrolysis Product	Sulpiride Intermediate
Solubility	High in MeOH, ACN, DCM; Low in Water.	High in Alkaline Water; Moderate in MeOH.	Moderate in MeOH.[1]
GC Suitability	Excellent (Volatile, thermally stable <200°C).	Poor (Requires derivatization/silylation).	Moderate (Thermal instability of sulfonamide).
HPLC Retention	Late Eluter (Non-polar ester).	Early Eluter (Polar acid, pH dependent).	Mid-range.[3][4][5]
Primary Use	Reaction monitoring; Residual solvent testing.	Stability indicating methods (forced degradation).[6]	Specificity testing (cross-contamination).

Selection Logic:

• Use the Methyl Ester Standard when: You are monitoring the forward reaction of the synthesis or quantifying unreacted starting material in the final API. It is the only form suitable for direct Gas Chromatography (GC) analysis without derivatization.

• Use the Acid Standard when: You are performing forced degradation studies (stress testing). The ester hydrolyzes to the acid; therefore, the acid standard is required to calculate the mass balance of the degradation pathway.

Part 3: Validated Analytical Protocols

To ensure scientific integrity, the following protocols are based on orthogonal validation principles.

Protocol A: High-Performance Liquid Chromatography (HPLC)

Target: Separation of Methyl Ester (Impurity A) from Tiapride API and Acid Degradants.

• Column: C18 End-capped (e.g., Inertsil ODS-3 or equivalent),

  .

• Mobile Phase:

  • Solvent A: Phosphate Buffer pH 3.0 (stabilizes the ionization of the acid impurity).

  • Solvent B: Acetonitrile (ACN).

• Gradient:

  • 0-5 min: 10% B (Isocratic hold to elute polar Acid).

  • 5-20 min: 10%

    60% B (Gradient to elute Tiapride).

  • 20-30 min: 60% B (Isocratic to elute Methyl Ester ).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 240 nm (matches the benzamide/benzoate chromophore).

• System Suitability Requirement: Resolution (

  ) between the Acid peak and Tiapride; Tailing factor for the Methyl Ester.

Protocol B: Gas Chromatography (GC)

Target: Residual Intermediate Quantification (Limit Test).

• Inlet: Splitless, 250°C.

• Column: DB-5ms or equivalent (5% Phenyl-arylene polymer).

• Oven Program:

  • Initial: 100°C (hold 1 min).

  • Ramp: 20°C/min to 280°C.

  • Final: 280°C (hold 5 min).

• Detector: FID @ 300°C.

• Advantage: This method completely eliminates interference from the non-volatile Tiapride salt, allowing precise quantification of the Methyl Ester down to ppm levels.

Part 4: Visualizing the Logic

Diagram 1: Synthesis & Impurity Origin

This diagram maps where the Reference Standard fits into the Tiapride synthetic pathway and how it relates to the Acid impurity.

Caption: The Methyl Ester serves as the pivot between the sulfonyl chloride precursor and the final Tiapride API. Hydrolysis yields the Acid Impurity.

Diagram 2: Analytical Decision Tree

How to choose the correct validation workflow for this material.

Caption: Selection of analytical technique depends on whether the goal is trace quantification (GC) or degradation tracking (Gradient HPLC).

Part 5: Qualification of the Reference Standard

Before using a purchased standard for GMP release testing, it must be qualified. Do not rely solely on the vendor's Certificate of Analysis (CoA) for critical applications.

Self-Validating Qualification Steps:

• Identity (IR/NMR): Confirm the presence of the ester carbonyl (

  ) and the sulfone stretches ( ). The absence of the broad -OH stretch (2500-3300 ) confirms it has not hydrolyzed to the acid.

• Purity (Mass Balance):

  graphic Purity
  100
  \text{Assay (%)}graphic Purity}}{100}

  • Note: Because this is an ester, Karl Fischer titration for water content must be performed using a methanol-free solvent system (or ketone-based) to prevent transesterification side reactions in the titration cell, although standard methanol reagents are usually acceptable for stable benzoates.

• Melting Point: The pure ester melts at 115-119°C . A depressed melting point (<114°C) is the earliest indicator of hydrolysis to the acid form.

References

• European Pharmacopoeia (Ph.[2] Eur.) . Tiapride Hydrochloride Monograph 1575. Strasbourg, France: EDQM. (Defines Impurity A as Methyl 2-methoxy-5-(methylsulfonyl)benzoate).[1][2][7][8][9][10][11]

• ChemicalBook . Methyl 2-methoxy-5-(methylsulfonyl)benzoate Properties and Safety. (CAS 63484-12-8 Data).[1][7][8][12]

• Metwally, F. H., et al. (2007).[3] "Stability-indicating methods for determination of tiapride in pure form, pharmaceutical preparation, and human plasma." Journal of AOAC International, 90(6), 1554-1565.[3] (Validates HPLC separation of the ester from the acid).

• Sun, Z., et al. (2023).[11] "Synthesis of Tiapride Hydrochloride." Chinese Journal of Pharmaceuticals, 54(10): 1429-1432.[11] (Details the synthetic route via the methyl ester intermediate). [11]

• TCI Chemicals . Product Specification: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. (Confirms GC suitability >98%).

Sources

• 1. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Stability-indicating methods for determination of tiapride in pure form, pharmaceutical preparation, and human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. jelsciences.com [jelsciences.com]
• 6. researchgate.net [researchgate.net]
• 7. Methyl 2-methoxy-5-(methylsulfonyl)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 8. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | 63484-12-8 | TCI EUROPE N.V. [tcichemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat [madhavchemicals.com]
• 11. Synthesis of Tiapride Hydrochloride [cjph.com.cn]
• 12. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | 63484-12-8 | TCI AMERICA [tcichemicals.com]

A Senior Application Scientist's Guide to Inter-laboratory Comparison of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting a robust inter-laboratory comparison for the analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. As an impurity of the antipsychotic drug Tiapride, ensuring consistent and accurate quantification of this compound is critical for quality control and regulatory compliance in the pharmaceutical industry.[1] This document is designed with full editorial control to offer an in-depth technical guide, moving beyond a rigid template to address the specific scientific considerations for this analyte.

The principles outlined herein are grounded in internationally recognized standards, including the ICH Q2(R1) guideline on the validation of analytical procedures and the ISO/IEC 17043 standard for proficiency testing.[2][3][4][5] The objective of any analytical procedure validation is to demonstrate its suitability for its intended purpose.[6] This guide will equip participating laboratories with the necessary protocols and understanding to achieve this, fostering confidence in the reliability and comparability of their analytical results.[7][8]

Analyte Overview

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a white to off-white solid with the molecular formula C₁₀H₁₂O₅S and a molecular weight of 244.26 g/mol .[1] Its chemical structure is presented below.

Table 1: Physicochemical Properties of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Property	Value	Source
CAS Number	63484-12-8	[1]
Molecular Formula	C₁₀H₁₂O₅S	[1]
Molecular Weight	244.26	[1]
Melting Point	117 °C	[1]
Form	Solid	[1]
Solubility	Slightly soluble in DMSO and Methanol	[1]

Inter-laboratory Comparison: A Phased Approach

An inter-laboratory comparison, also known as proficiency testing, is a cornerstone of a laboratory's quality assurance program.[7] It provides an independent assessment of a laboratory's data accuracy and reliability.[8] The following phased approach outlines a self-validating system for this study.

Caption: Workflow for the Inter-laboratory Comparison Study.

Recommended Analytical Methods for Comparison

To ensure a comprehensive comparison, two primary analytical techniques are proposed: High-Performance Liquid Chromatography (HPLC) as the principal method and Gas Chromatography (GC) as an alternative. The selection of these methods is based on the physicochemical properties of the analyte and common industry practices for the analysis of small organic molecules.

Primary Method: High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a versatile and widely used technique for the separation and quantification of pharmaceutical impurities. The non-volatile and moderately polar nature of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate makes it an ideal candidate for reverse-phase HPLC with UV detection.

• Reverse-Phase C18 Column: A C18 column is chosen for its hydrophobicity, which will provide good retention and separation of the moderately polar analyte from potential impurities.

• Isocratic Elution: For a single analyte quantification, an isocratic elution with a constant mobile phase composition is simpler, more robust, and generally provides better reproducibility than a gradient elution.

• Mobile Phase: A mixture of acetonitrile and water is a common and effective mobile phase for reverse-phase chromatography. The addition of a small amount of acid (e.g., phosphoric acid) helps to control the ionization of any acidic or basic functional groups and improve peak shape.

• UV Detection: The aromatic ring in the analyte's structure is expected to have a strong UV absorbance, making UV detection a sensitive and appropriate choice. The detection wavelength should be set at the absorbance maximum of the analyte for optimal sensitivity.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size (or equivalent).

• Mobile Phase: Acetonitrile:Water (50:50, v/v) with 0.1% Phosphoric Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection: 254 nm.

• Standard Preparation:

  • Prepare a stock solution of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate reference standard in methanol at a concentration of 1 mg/mL.

  • From the stock solution, prepare working standards at five concentration levels ranging from 0.1 µg/mL to 10 µg/mL by diluting with the mobile phase. This range is recommended for establishing linearity.[3]

• Sample Preparation:

  • Accurately weigh and dissolve the provided test material in methanol to achieve a nominal concentration of 1 mg/mL.

  • Dilute this solution with the mobile phase to a final concentration within the calibration range (e.g., 5 µg/mL).

• Analysis:

  • Inject the working standards to construct a calibration curve.

  • Inject the prepared sample solution in triplicate.

  • Calculate the concentration of the analyte in the sample using the calibration curve.

Alternative Method: Gas Chromatography (GC-FID)

While HPLC is the preferred method, GC can serve as a valuable alternative or confirmatory technique. Given the analyte's predicted boiling point of 429.4±45.0 °C, GC is a feasible option.[1]

• Capillary Column: A mid-polarity column (e.g., DB-5 or equivalent) is suitable for separating a wide range of compounds and should provide good resolution for the analyte.

• Flame Ionization Detector (FID): FID is a robust and universally responsive detector for organic compounds, offering high sensitivity and a wide linear range.

• Split Injection: A split injection is used to prevent column overloading and ensure sharp peaks.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Injection Mode: Split (split ratio 50:1).

• Injection Volume: 1 µL.

• Standard and Sample Preparation: Similar to the HPLC protocol, but using a GC-compatible solvent like dichloromethane or ethyl acetate.

Data Analysis and Performance Evaluation

Participating laboratories will submit their quantitative results for the provided test material. The data will be analyzed statistically to assess the performance of each laboratory and the comparability of the methods.

Table 2: Example Data Submission Format

Laboratory ID	Method Used	Replicate 1 (µg/mL)	Replicate 2 (µg/mL)	Replicate 3 (µg/mL)	Mean (µg/mL)	Std. Dev.
Lab-001	HPLC-UV	4.98	5.02	4.95	4.98	0.035
Lab-002	HPLC-UV	5.15	5.10	5.12	5.12	0.025
Lab-003	GC-FID	4.85	4.90	4.88	4.88	0.025
...	...	...	...	...	...	...

Performance will be evaluated using z-scores, a common metric in proficiency testing.[9] The z-score indicates how many standard deviations a laboratory's result is from the assigned value (typically the consensus mean from all participants).

z = (x - X) / σ

Where:

• x is the result from the individual laboratory.

• X is the assigned value (consensus mean).

• σ is the standard deviation for proficiency assessment.

A z-score between -2 and 2 is generally considered satisfactory.

Method Validation Characteristics

While this guide focuses on inter-laboratory comparison, the employed analytical methods should be validated according to ICH Q2(R1) guidelines.[2][3][6] The key validation parameters are summarized below.

Caption: Key Analytical Method Validation Parameters.

Table 3: Acceptance Criteria for Method Validation (Example)

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
Range	80% - 120% of the test concentration
Specificity	No interference from blank/placebo at the retention time of the analyte

These criteria should be predefined and justified based on the intended purpose of the method.[10]

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for conducting an inter-laboratory comparison for the analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate. By adhering to the detailed protocols and principles outlined, participating laboratories can confidently assess their analytical performance and contribute to the generation of comparable and reliable data across the pharmaceutical industry. This ultimately ensures the quality and safety of drug products.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Analytical Chemistry Class Notes. Proficiency testing and interlaboratory comparisons. [Link]

• AOAC International. Proficiency Testing Program. [Link]

• Eurachem. Guide to Quality in Analytical Chemistry. [Link]

• European Medicines Agency. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Organization for Standardization. (2010). ISO/IEC 17043:2010 Conformity assessment — General requirements for proficiency testing. [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Vanderford, B. J., et al. (2014). Results of an Interlaboratory Comparison of Analytical Methods for Contaminants of Emerging Concern in Water. Analytical Chemistry, 86(12), 5827–5835. [Link]

• Antwi-Baffour, S., et al. (2019). Inter-Laboratory Comparability of Clinical Chemistry Testing: A New Perspective. Journal of Clinical and Laboratory Medicine, 4(2), 1-6. [Link]

• DAkkS. Proficiency testing providers / DIN EN ISO/IEC 17043. [Link]

• ANAB. Proficiency Test Provider Accreditation | ISO 17043. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Perry Johnson Laboratory Accreditation, Inc. (2024). The Five Why's of ISO/IEC 17043 Proficiency Testing Provider Accreditation. [Link]

Sources

• 1. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Proficiency testing providers / DIN EN ISO/IEC 17043 - DAkkS - German Accreditation Body [dakks.de]
• 5. Proficiency Test Provider Accreditation | ISO 17043 | ANAB [anab.ansi.org]
• 6. fda.gov [fda.gov]
• 7. fiveable.me [fiveable.me]
• 8. aoac.org [aoac.org]
• 9. researchgate.net [researchgate.net]
• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate: CoA Interpretation &amp; Performance Guide

Executive Summary: The Strategic Intermediate

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a critical fine chemical intermediate, primarily utilized in the synthesis of benzamide-class antipsychotics, most notably Tiapride .

For drug development professionals, the Certificate of Analysis (CoA) for this compound is not merely a compliance document; it is a predictor of downstream reaction efficiency. The methyl ester functionality serves as a "masked" electrophile, offering superior stability and solubility profiles compared to its carboxylic acid precursor, 2-Methoxy-5-(methylsulfonyl)benzoic acid .

This guide provides a technical interpretation of the CoA specifications, compares the ester's performance against alternative synthons, and details a self-validating analytical protocol to ensure material integrity.

Certificate of Analysis (CoA) Interpretation

A robust CoA for pharmaceutical-grade intermediates must go beyond basic identity. Below is the interpretation of critical parameters and their impact on drug substance manufacturing.

Table 1: Critical Quality Attributes (CQA) & Interpretation

Test Parameter	Specification	Technical Interpretation & Risk Analysis
Appearance	White to Off-white crystalline powder	Coloration Risk: Yellowing indicates oxidation or presence of phenolic impurities (hydrolysis products). Darkening can lead to difficult color removal in the final API.
Assay (HPLC/GC)	98.0%	Stoichiometry Control: <98% purity requires adjustment of reagent equivalents in the subsequent amidation step to avoid unreacted amine carryover.
Melting Point	115.0 – 119.0 °C	Purity Indicator: A depressed or wide melting range (>2°C) strongly suggests the presence of the acid form (2-methoxy-5-(methylsulfonyl)benzoic acid) or solvent occlusion.
Impurity A (Acid)	0.5%	Hydrolysis Product: The free acid is less reactive toward amines under standard thermal conditions, reducing yield and potentially forming salt byproducts that complicate workup.[1]
Residual Solvents	Methanol 3000 ppm	Process Artifact: High methanol levels suggest incomplete drying after esterification. While not chemically interfering, it affects weight-based stoichiometry.
Water (KF)	0.5%	Hydrolysis Risk: Excess moisture promotes in-situ hydrolysis of the ester back to the acid during storage or reaction, degrading potency.

Comparative Analysis: Methyl Ester vs. Acid Precursor

In the synthesis of Tiapride, researchers often debate between using the Methyl Ester (CAS 63484-12-8) versus the Acid (CAS 50390-76-6) .

Performance Comparison

Feature	Methyl Ester (Recommended)	Acid Precursor (Alternative)
Reactivity	Moderate/Controlled: Reacts directly with amines (e.g., N,N-diethylethylenediamine) via thermal aminolysis.	Low: Requires activation (e.g., SOCl₂ Acid Chloride or CDI) before reacting with amines.[1]
Stability	High: Stable at room temperature; non-hygroscopic.	Medium: Carboxylic acids can form dimers; often hygroscopic or prone to salt formation.
Process Efficiency	1-Step: Direct Amidation. No activation reagents needed.	2-Step: Activation + Amidation. Generates acidic byproducts (HCl, SO₂).
Atom Economy	High: Only methanol is released as a byproduct.	Lower: Activation reagents contribute to waste mass.

Experimental Protocol: Self-Validating Purity Analysis

To verify the CoA claims, the following HPLC method is designed to separate the Methyl Ester from its primary degradation product (the Acid) and the starting material (Sulfonyl precursor).

Method: Reverse-Phase HPLC with Acidic Modifier

• Objective: Quantify Methyl 2-Methoxy-5-(methylsulfonyl)benzoate and detect hydrolysis impurities.

• Principle: Acidic mobile phase suppresses ionization of the free acid impurity, increasing its retention and sharpening the peak shape for accurate integration.

Instrument Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV @ 254 nm (Sulfonyl-benzoate chromophore).[2]

• Temperature: 30°C.

Gradient Program:

• 0-2 min: 10% B (Equilibration)

• 2-15 min: 10%

  80% B (Linear Gradient)

• 15-20 min: 80% B (Wash)

• 20-25 min: 10% B (Re-equilibration)

Validation Criteria (System Suitability):

• Resolution (Rs): > 2.0 between the Acid impurity (elutes earlier) and Methyl Ester (elutes later).

• Tailing Factor: < 1.5 for the main peak.

• RSD: < 1.0% for 5 replicate injections of the standard.

Visualizing the Workflow

The following diagrams illustrate the analytical decision tree and the synthetic utility of the compound.

Diagram 1: Analytical Logic & CoA Validation

Caption: Analytical workflow for validating the quality of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate upon receipt.

Diagram 2: Synthetic Pathway (Tiapride Synthesis)

Caption: The Methyl Ester facilitates a direct, atom-efficient route to Tiapride, bypassing the need for acid chloride activation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136166, Methyl 2-methoxy-5-sulfamoylbenzoate (Related Structure Analysis). Retrieved from [Link]

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Guide: Benchmarking Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (MMSB) in API Synthesis

The following guide benchmarks Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (MMSB) against its primary functional alternatives in the synthesis of benzamide antipsychotics (specifically Tiapride).

[1]

Executive Summary: The Case for MMSB

Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) serves as the critical "late-stage" electrophile in the synthesis of Tiapride , a selective dopamine D2/D3 receptor antagonist.[1]

In industrial medicinal chemistry, the selection of the acylating agent for the final coupling with N,N-diethylethylenediamine is the yield-determining step. This guide benchmarks the MMSB Ester against its two primary commercial alternatives: the Free Acid (2-Methoxy-5-(methylsulfonyl)benzoic acid) and the Acid Chloride (generated in situ).[1]

Verdict: MMSB offers a superior impurity profile and process safety margin compared to acid-chloride routes, eliminating the risk of genotoxic impurity formation and simplifying purification via direct crystallization.

Comparative Benchmark: MMSB vs. Functional Alternatives

The following table contrasts the performance of MMSB against the Free Acid (requiring activation) and the Acid Chloride route.

Table 1: Performance Matrix of Acylating Precursors[1]

Feature	MMSB (The Product)	Free Acid (Alternative A)	Acid Chloride (Alternative B)
CAS Number	63484-12-8	50390-76-6	N/A (Transient)
Reactivity Mode	Direct Aminolysis	Requires Activation (CDI/HATU)	Highly Reactive Electrophile
Atom Economy	High (Byproduct: Methanol)	Low (Byproduct: Urea/Activated esters)	Medium (Byproduct: HCl/SO2)
Process Safety	Green. No exotherms or gas evolution.[1]	Yellow. Coupling agents can be sensitizers.	Red. Corrosive; HCl gas evolution.[1]
Impurity Profile	Clean. Unreacted ester is easily washed.[1]	Complex. Urea byproducts are difficult to purge.[1]	High Risk. Dimerization and hydrolysis.
Moisture Sensitivity	Stable (Shelf-stable solid)	Stable	Unstable (Hydrolyzes rapidly)
Cost Efficiency	High (Telescoped synthesis)	Low (Expensive coupling agents)	Medium (Extra step for SOCl2)

Technical Deep Dive: Why the Ester Route Prevails

The Thermodynamic Trap of the Free Acid

Using the Free Acid directly with the amine side chain (N,N-diethylethylenediamine) presents a fundamental chemical flaw: Salt Formation .[1]

• Mechanism: The basic amine reacts with the carboxylic acid to form a stable ammonium carboxylate salt.[1]

• Consequence: To drive this to an amide, high temperatures (>180°C) or expensive coupling agents (HATU, DCC) are required. This introduces difficult-to-remove urea byproducts that often co-crystallize with the API.[1]

The Instability of the Acid Chloride

While the Acid Chloride is more reactive, it introduces critical process risks:

• HCl Management: The reaction releases HCl, which protonates the diamine side chain, requiring an excess of the amine (2 equivalents) or an external base (TEA), complicating the workup.

• Hydrolysis: Any moisture ingress converts the chloride back to the acid (Impurity B), failing the batch specification.[1]

The MMSB Advantage: Controlled Aminolysis

MMSB undergoes nucleophilic acyl substitution (aminolysis) directly.[1]

• Solvent Effect: The reaction proceeds smoothly in methanol or toluene.[1]

• Self-Purification: The byproduct is methanol, which is easily removed.[1] The reaction rate is tunable via temperature, preventing "runaway" exotherms common with acid chlorides.

Visualizing the Synthetic Pathway

The following diagram illustrates the decision tree and chemical pathway, highlighting why MMSB is the optimized route for Tiapride synthesis.

Caption: Comparative synthetic pathways showing the stability and purity advantages of the MMSB Ester route (Green/Blue) over Acid Chloride (Red) and Coupling (Yellow) routes.

Validated Experimental Protocol: Aminolysis of MMSB

This protocol demonstrates the conversion of MMSB to Tiapride, designed for high purity without chromatographic purification.

Materials

• Substrate: Methyl 2-methoxy-5-(methylsulfonyl)benzoate (MMSB) [CAS: 63484-12-8][1][2][3][4][5][6]

• Reagent: N,N-Diethylethylenediamine (1.2 equivalents)

• Solvent: Methanol (anhydrous) or Toluene (for azeotropic purity)[1]

Step-by-Step Methodology

• Charging: In a dry reactor equipped with a reflux condenser, charge 1.0 eq of MMSB.

• Solvation: Add 5 volumes of Methanol. Stir to create a slurry (MMSB MP: 117°C; it may not fully dissolve at RT).

• Addition: Add 1.2 eq of N,N-Diethylethylenediamine dropwise over 15 minutes.

  • Note: A slight exotherm may be observed.[1]

• Reaction: Heat the mixture to reflux (65°C) for 6–8 hours.

  • IPC (In-Process Control):[1] Monitor via TLC or HPLC.[1] Target: <0.5% unreacted MMSB.

• Workup (Crystallization):

  • Cool the reaction mass to 0–5°C.

  • The target benzamide often precipitates directly.[1] If not, concentrate the methanol to 20% volume and add Ethyl Acetate as an anti-solvent.

• Filtration: Filter the white solid and wash with cold Ethyl Acetate.

• Drying: Dry under vacuum at 50°C.

Expected Yield: 85–92% Purity: >99.5% (HPLC)[1]

Impurity Management (Quality Critical Attributes)

When benchmarking MMSB, the control of specific impurities is paramount for regulatory compliance (ICH Q3A).

Impurity Name	Origin	Control Strategy with MMSB
Impurity A (Free Acid)	Hydrolysis of MMSB due to wet solvent.[1]	Use anhydrous methanol. The ester is significantly more stable than the acid chloride.[1]
Impurity B (Bis-amide)	Dimerization if diamine is impure.[1]	MMSB's lower reactivity compared to acid chlorides prevents rapid, non-selective coupling.
Residual Solvent	Methanol (Reaction byproduct).[1]	Easily purged during drying (Class 2 solvent, high limit) vs. Chlorinated solvents used in acid chloride routes.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 6454622: Methyl 2-methoxy-5-(methylsulfonyl)benzoate.[1][5] Retrieved from [Link][1][5]

• TradeIndia. (2025). Industrial Applications of Sulfonyl Benzoates in Pharmaceutical Synthesis. Retrieved from [Link]

Sources

• 1. 2-Methoxy-5-(methylsulfonyl)benzoic acid｜lookchem [lookchem.com]
• 2. Methyl 2-methoxy-5-(methylsulfonyl)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 5. CAS RN 63484-12-8 | Fisher Scientific [fishersci.com]
• 6. snapintermediates.com [snapintermediates.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

Introduction: As researchers and drug development professionals, our work with specialized chemical intermediates like Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is foundational to innovation. However, our responsibility extends beyond the synthesis and application of these compounds to their safe and compliant disposal. Improper disposal not only poses significant environmental and safety risks but can also result in severe regulatory penalties. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate, grounded in established safety principles and regulatory frameworks. The procedures outlined here are designed to ensure the protection of laboratory personnel, the environment, and institutional compliance.

Section 1: Compound Identification and Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the compound's properties and potential hazards is critical. This initial assessment forms the basis of a safe and effective disposal plan.

Property	Value
Chemical Name	Methyl 2-Methoxy-5-(methylsulfonyl)benzoate
CAS Number	63484-12-8[2][3]
Molecular Formula	C₁₀H₁₂O₅S[1][3]
Molecular Weight	244.26 g/mol [1][2]
Appearance	White to Almost white powder to crystal[1]
Melting Point	117 °C[3]
Storage Class	11 - Combustible Solids[2][4]

Section 2: Mandatory Personal Protective Equipment (PPE)

Direct contact and inhalation must be prevented during handling and disposal. The causality is clear: preventing exposure mitigates the risk of irritation and potential systemic effects.

• Eye Protection: Wear chemical safety goggles or glasses.

• Hand Protection: Use nitrile gloves. Ensure they are compatible with any solvents used during cleanup.

• Body Protection: A standard laboratory coat is required to protect against incidental contact.

• Respiratory Protection: If there is a risk of generating dust (e.g., during a spill cleanup), a NIOSH-approved N95 respirator is necessary.[4]

Section 3: Prohibited Disposal Methods: The Rationale

Certain disposal methods are strictly forbidden due to their potential for harm and regulatory non-compliance.

• DO NOT Dispose Down the Drain: This compound has limited water solubility.[3] Sewer disposal can lead to the contamination of waterways and interfere with wastewater treatment processes.[5]

• DO NOT Dispose in Regular Trash: As a laboratory chemical, it is not considered communal solid waste.[6] Its disposal in a landfill can lead to environmental leaching and contamination.[7]

• DO NOT Dispose by Evaporation: Intentionally evaporating chemical waste in a fume hood is not a permissible disposal method and is a violation of environmental regulations.[5]

Section 4: Step-by-Step Disposal Protocol

This protocol is designed to comply with the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) guidelines, which govern hazardous waste from "cradle-to-grave".[8][9]

Step 1: Waste Characterization and Segregation

The first step is to correctly identify the waste stream. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate is a non-halogenated solid organic chemical waste .

It is crucial to segregate this waste from incompatible materials, particularly strong oxidizing agents and strong bases, to prevent hazardous reactions during storage.[10][11]

Step 2: Container Selection

Select a waste container that is:

• Chemically Compatible: A high-density polyethylene (HDPE) or glass container is suitable for solid chemical waste.

• Leak-Proof and Sealable: The container must have a secure, screw-top lid to prevent spills and release of vapors.

• In Good Condition: Do not use containers that are cracked, degraded, or otherwise damaged.

Step 3: Waste Collection

There are three common forms of waste for this compound:

• Unused or Surplus Solid: Collect the solid directly in the designated waste container.

• Contaminated Labware (Solid Waste): Items like gloves, weigh boats, or paper towels with gross contamination should be placed in the same solid waste container.

• Contaminated Solutions (Liquid Waste): If the compound was dissolved in a solvent, it must be collected in a separate liquid hazardous waste container designated for non-halogenated organic solvents. Do not mix solid and liquid waste streams.

Step 4: Proper Labeling

Accurate labeling is a critical regulatory requirement. Your institution's Environmental Health & Safety (EHS) department will provide specific labels. The label must be filled out completely and legibly with the following information:

• The words "Hazardous Waste" .[12]

• The full, unabbreviated chemical name: "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate" .

• All components of a mixture, including solvents, with percentages.[12]

• The specific hazard(s) associated with the waste (e.g., Irritant, Combustible).[12]

• The date the container was first used to accumulate waste.

Step 5: Temporary Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated SAA.[12] An SAA must be:

• At or near the point of waste generation.[13]

• Under the direct control of laboratory personnel.[13]

• Clearly marked as a hazardous waste accumulation area. The container must remain closed at all times except when adding waste.[5]

Step 6: Arranging for Final Disposal

Once the waste container is full, or when the work is completed, contact your institution's EHS or a licensed hazardous waste disposal contractor to schedule a pickup.[8][14] Do not transport hazardous waste yourself.[5] You will need to complete a manifest form, which tracks the waste to its final disposal facility.[15][16]

Disposal Workflow Diagram

Caption: Decision workflow for compliant disposal of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate.

Section 5: Emergency Procedures for Spills

In the event of an accidental spill of the solid material:

• Alert Personnel: Inform others in the immediate area.

• Secure the Area: Restrict access to the spill location.

• Don PPE: Wear the full PPE as described in Section 2, including respiratory protection.

• Contain and Clean: Gently sweep the solid material into a container. Avoid creating dust. Use a dustpan and brush designated for chemical spills.

• Final Decontamination: Wipe the area with a damp paper towel (if compatible with the surface).

• Dispose of Cleanup Materials: All cleanup materials (gloves, towels, etc.) must be disposed of as hazardous waste in the designated container.

Section 6: Regulatory Framework Overview

The disposal of laboratory chemical waste in the United States is primarily regulated by the EPA under the Resource Conservation and Recovery Act (RCRA) .[17] This federal law establishes the "cradle-to-grave" management system for hazardous waste.[9] It is the generator's responsibility to properly characterize, store, and arrange for the disposal of their waste.[9][14] In addition to federal regulations, your state, local, and institutional policies must also be followed. Always consult your institution's EHS department for specific guidance.

References

• LookChem. 2-Methoxy-5-(methylsulfonyl)benzoic acid. [Link]

• Loba Chemie. METHYL-2-METHOXY-5-SULFAMOYL BENZOATE MSDS. [Link]

• American Chemical Society. Regulation of Laboratory Waste. [Link]

• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• Wikipedia. Reductive desulfonylation. [Link]

• U.S. Environmental Protection Agency. Hazardous Waste. [Link]

• PubChem. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester. [Link]

• University of Houston-Clear Lake. RCRA addresses waste management, disposal and recycling. [Link]

• U.S. Environmental Protection Agency. Learn the Basics of Hazardous Waste. [Link]

• Tetra Tech. Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

• AEG Environmental. Best Practices for Hazardous Waste Disposal. [Link]

• U.S. Environmental Protection Agency. Steps in Complying with Regulations for Hazardous Waste. [Link]

• Chemtalk. Ester Disposal. [Link]

• University of Massachusetts Lowell. Lab5 procedure esterification. [Link]

• NY.Gov. Lab Waste Management and RCRA Updates for Colleges and Universities. [Link]

• U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet - Methyl Benzoate. [Link]

Sources

• 1. Methyl 2-Methoxy-5-(methylsulfonyl)benzoate | CymitQuimica [cymitquimica.com]
• 2. Methyl 2-methoxy-5-(methylsulfonyl)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 3. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 4. Methyl 2-methoxy-5-sulfamoylbenzoate 98 33045-52-2 [sigmaaldrich.com]
• 5. vumc.org [vumc.org]
• 6. ic.ptb.de [ic.ptb.de]
• 7. uhcl.edu [uhcl.edu]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. epa.gov [epa.gov]
• 10. tcichemicals.com [tcichemicals.com]
• 11. METHYL BENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 13. epa.gov [epa.gov]
• 14. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]
• 15. sustainable-markets.com [sustainable-markets.com]
• 16. epa.gov [epa.gov]
• 17. epa.gov [epa.gov]

Personal Protective Equipment (PPE) &amp; Handling Guide: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate

[1]

CAS Number: 63484-12-8 Synonyms: Methyl 5-mesyl-o-anisate; Tiapride Impurity B Physical State: Solid (Crystalline Powder) Melting Point: ~117°C[1][2]

Part 1: Executive Safety Directive

For Researchers & Drug Development Professionals

Handling Methyl 2-Methoxy-5-(methylsulfonyl)benzoate requires a safety strategy focused on particulate containment and mucous membrane protection .[1] As a key intermediate and impurity in the synthesis of benzamide antipsychotics (e.g., Tiapride), this compound presents risks primarily associated with dust inhalation and contact irritation.[1]

Unlike volatile liquids where vapor pressure is the primary concern, the safety protocol for this solid benzoate ester hinges on controlling the solid-to-solution transition .[1] The moment of highest risk is not during the reaction, but during weighing and solubilization, where static-charged particles can aerosolize.[1]

Core Safety Philosophy: Treat the dry powder as a respiratory irritant (H335) and the solution as a dermal permeation risk (H315/H319).[1]

Part 2: Hazard Profiling & PPE Selection Logic[1]

The selection of PPE is not arbitrary; it is a direct countermeasure to the chemical's specific GHS hazard classifications.[1]

1. Hazard-to-Gear Mapping

Hazard Class (GHS)	Risk Description	Physiological Mechanism	Required PPE Countermeasure
Acute Tox. 4 (Oral)	Harmful if swallowed.[1]	Systemic absorption via ingestion or mucociliary clearance.[1]	Respiratory Protection: N95 or P100 respirator to prevent incidental ingestion of airborne dust.[1]
Skin Irrit. 2	Causes skin irritation.[1][3][4]	Lipophilic ester moiety facilitates dermal interaction; sulfonyl group adds polarity/irritancy.[1]	Glove Barrier: Nitrile (minimum 0.11 mm thickness).[1] Double-gloving recommended for solutions.[1]
Eye Irrit. 2	Causes serious eye irritation.[1][4]	Mechanical abrasion from crystals + chemical irritation of the conjunctiva.[1]	Eye Protection: Chemical safety goggles (ANSI Z87.[1]1) are superior to safety glasses due to dust seal.[1]
STOT SE 3	Respiratory irritation.[1][4]	Inflammation of the upper respiratory tract upon dust deposition.[1]	Engineering Control: Handling must occur inside a Fume Hood or Powder Weighing Station.[1]

2. PPE Matrix by Operational Scale

Scale of Operation	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Analytical (<100 mg) (e.g., HPLC prep)	Fume Hood is primary.Use N95 if outside hood.[1]	Single Nitrile Gloves (4 mil / 0.1 mm)	Safety Glasses with side shields	Standard Lab Coat
Preparative (100 mg - 10 g) (e.g., Synthesis intermediate)	N95 / P95 Respirator Mandatory during weighing.[1]	Double Nitrile Gloves Outer glove changed immediately upon splash.[1]	Chemical Goggles (Indirect vent)	Lab Coat + Tyvek Sleeves
Bulk Handling (>10 g) (e.g., Pilot scale)	P100 Half-Face Respirator or PAPR if ventilation is poor.[1]	Extended Cuff Nitrile (>8 mil) or Laminate Film.[1]	Face Shield over Chemical Goggles	Tyvek Coveralls to prevent clothing contamination.[1]

Part 3: Operational Protocols (Step-by-Step)

Phase A: The "Static-Free" Weighing Protocol

The majority of exposure incidents occur here due to electrostatic dispersion of the fine powder.[1]

• Engineering Setup: Verify Fume Hood face velocity is 80–100 fpm. Place an ionizing bar or anti-static gun near the balance if available.[1]

• Donning: Put on nitrile gloves and inspect for micro-tears.[1] Don safety goggles.

• Tare: Place the receiving vessel (flask) inside the hood. Tare the balance.

• Transfer: Use a disposable anti-static spatula .[1] Do not pour from the source bottle; transfer small amounts to avoid "dust clouds."

• Wipe Down: Immediately after weighing, wipe the exterior of the receiving flask and the balance area with a damp Kimwipe (methanol or water) to capture settled dust.[1] Dispose of the wipe as hazardous solid waste.[1]

Phase B: Solubilization & Reaction

Once in solution (e.g., DMSO, Methanol), the risk shifts from inhalation to dermal absorption.[1]

• Solvent Addition: Add solvent slowly down the side of the flask to wash down adhering powder.[1]

• Seal: Cap the vessel immediately.

• Spill Management:

  • Solid Spill: Do not dry sweep.[1] Cover with wet paper towels (water/surfactant) to dampen, then scoop into a waste container.[1]

  • Solution Spill: Absorb with vermiculite or spill pads.[1] Clean surface with soap and water.[1][5]

Phase C: Waste Disposal

• Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in a container labeled "Hazardous Waste - Toxic/Irritant Solids." [1]

• Liquid Waste: Segregate into "Organic Solvents - Halogenated" or "Non-Halogenated" depending on the co-solvent used.[1]

Part 4: Visualization of Safety Workflow

The following diagram outlines the decision logic for handling this specific chemical, emphasizing the transition from solid to liquid states.

Caption: Operational workflow distinguishing between solid-state inhalation risks and liquid-state dermal risks.

Part 5: References & Validation[1]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6454622, Methyl 5-mesyl-o-anisate. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl 2-methoxy-5-(methylsulfonyl)benzoate.[1][4] (Validated GHS Classifications: H302, H315, H319, H335).[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 2-methoxy-5-methylsulfonylbenzoate | 63484-12-8 [chemicalbook.com]
• 3. METHYL BENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Methyl 5-mesyl-o-anisate | C10H12O5S | CID 6454622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]